(R)-Methyl 2-(benzylamino)-2-phenylacetate

• CAS: 121440-91-3

Core Science & Biosynthesis

(R)-Methyl 2-(benzylamino)-2-phenylacetate synthesis pathway

An In-Depth Technical Guide to the Enantioselective Synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Introduction

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a chiral α-amino ester of significant interest in medicinal and synthetic chemistry. As a derivative of phenylglycine, it serves as a valuable building block for the synthesis of complex molecules, including unnatural peptides and pharmaceutical intermediates. The stereochemistry at the α-carbon is crucial for the biological activity of its downstream products, making its enantioselective synthesis a primary objective for researchers. This guide provides a comprehensive overview of a robust and highly selective pathway for synthesizing the (R)-enantiomer, focusing on the principles of asymmetric reductive amination. We will delve into the mechanistic underpinnings, provide a field-proven experimental protocol, and discuss the critical parameters that ensure high yield and enantiopurity.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic disconnection of the target molecule, (R)-Methyl 2-(benzylamino)-2-phenylacetate, points to a C-N bond formation as the key strategic step. This disconnection reveals two primary starting materials: a carbonyl compound and an amine.

Caption: Retrosynthetic analysis of the target molecule.

This analysis identifies the most direct and efficient pathway as the reductive amination of an α-keto ester, specifically methyl benzoylformate, with benzylamine.[1][2] The central challenge of this strategy is to control the stereochemistry during the reduction of the imine intermediate to yield the desired (R)-enantiomer selectively. This guide will focus on a biocatalytic approach using imine reductases (IREDs), which offers exceptional enantioselectivity under mild reaction conditions.[1][3]

Core Synthesis Pathway: Asymmetric Reductive Amination

Reductive amination is a powerful transformation that converts a carbonyl group into an amine through an intermediate imine.[1] In our case, the reaction proceeds in two main stages:

• Imine Formation: The nucleophilic benzylamine attacks the electrophilic carbonyl carbon of methyl benzoylformate to form a hemiaminal intermediate. This is followed by the elimination of a water molecule to generate the corresponding N-benzyl imine. This step is typically reversible and can be driven forward by removing water.

• Asymmetric Reduction: The C=N double bond of the imine is then reduced to a C-N single bond. The stereochemical outcome of the entire process is determined at this stage. By employing a chiral catalyst, the hydride is delivered to one face of the imine preferentially, leading to an excess of one enantiomer.

Biocatalysis with Imine Reductases (IREDs)

For achieving high enantiopurity, biocatalysis has emerged as a superior alternative to many traditional chemical methods.[3] Imine reductases (IREDs) are a class of NAD(P)H-dependent oxidoreductases that catalyze the reduction of imines with exquisite stereoselectivity.[1][3]

The key advantages of using IREDs are:

• High Enantioselectivity: IREDs possess a precisely shaped active site that binds the imine substrate in a specific orientation, ensuring the hydride from the NAD(P)H cofactor is delivered to only one face of the imine. This often results in enantiomeric excess (ee) values exceeding 99%.

• Mild Reaction Conditions: Biocatalytic reactions are typically run in aqueous buffer systems at or near room temperature and neutral pH, which prevents racemization and degradation of sensitive functional groups.

• Sustainability: This approach avoids the use of heavy metal catalysts and harsh reagents, aligning with the principles of green chemistry.[1]

The catalytic cycle involves the binding of the imine and the NADPH cofactor within the enzyme's active site, followed by the stereoselective hydride transfer and subsequent release of the chiral amine product and the oxidized NADP+ cofactor. A secondary enzyme, such as glucose dehydrogenase (GDH), is often used in conjunction with glucose to regenerate the expensive NADPH cofactor in situ, allowing it to be used in catalytic amounts.

Caption: Biocatalytic cycle for asymmetric reductive amination.

Experimental Protocol: Biocatalytic Synthesis

This protocol describes a preparative-scale synthesis using a commercially available imine reductase screening kit to identify a suitable enzyme, followed by a scaled-up reaction.

Part 1: Enzyme Screening

Rationale: The substrate specificity of IREDs can vary. A preliminary screen with a panel of diverse IREDs is essential to identify the optimal biocatalyst that provides both high conversion and high enantioselectivity for the desired (R)-product.

Methodology:

• Prepare a stock solution of methyl benzoylformate (100 mM) and benzylamine (110 mM) in DMSO.

• In 96-well microplates, dispense 180 µL of phosphate buffer (100 mM, pH 7.5) into each well.

• Add 5 µL of the substrate stock solution to each well.

• Add cofactors and the regeneration system: 5 µL of NADP+ solution (20 mM), 5 µL of glucose solution (1 M), and 2 µL of glucose dehydrogenase (GDH) solution (50 U/mL).

• Initiate the reactions by adding 5 mg of each lyophilized IRED powder from a screening panel to individual wells.

• Seal the plate and incubate at 30°C with shaking (200 rpm) for 24 hours.

• Quench the reaction by adding 200 µL of ethyl acetate containing an internal standard.

• Extract the product, and analyze the organic phase by chiral GC or HPLC to determine conversion and enantiomeric excess (ee).

Part 2: Preparative Scale Synthesis

Rationale: Once the best-performing IRED is identified (e.g., IRED-XXX providing >95% conversion and >99% ee for the R-enantiomer), the reaction is scaled up to produce a gram quantity of the product.

Materials:

• Methyl Benzoylformate (e.g., 1.64 g, 10 mmol)

• Benzylamine (e.g., 1.18 g, 11 mmol, 1.1 equiv)

• Selected Imine Reductase (IRED-XXX, e.g., 50 mg)

• NADP+ (e.g., 20 mg)

• Glucose Dehydrogenase (GDH, e.g., 1000 U)

• D-Glucose (e.g., 2.70 g, 15 mmol, 1.5 equiv)

• Potassium Phosphate Buffer (100 mM, pH 7.5, 100 mL)

• Ethyl Acetate (for extraction)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a 250 mL flask, add 100 mL of potassium phosphate buffer and D-glucose. Stir until the glucose is fully dissolved.

• Add NADP+, GDH, and the selected IRED-XXX powder to the buffered solution. Stir gently for 10 minutes to allow the enzymes to dissolve.

• In a separate vial, dissolve the methyl benzoylformate and benzylamine in a minimal amount of a co-solvent like DMSO (e.g., 2-3 mL) if needed to aid solubility, then add this solution to the reaction flask.

• Incubation: Seal the flask and place it in an orbital shaker at 30°C and 180 rpm.

• Monitoring: Monitor the reaction progress by taking small aliquots (e.g., 100 µL) at time intervals (e.g., 4, 8, 24 hours). Quench with an equal volume of ethyl acetate, extract, and analyze by TLC or HPLC.

• Work-up: Once the reaction has reached completion (>98% conversion), transfer the mixture to a separatory funnel.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Data Presentation and Characterization

The success of the synthesis is quantified by the chemical yield and the enantiomeric purity of the final product.

Parameter	Result	Method of Analysis
Chemical Yield	Typically 85-95%	Gravimetric (after purification)
Enantiomeric Excess (ee)	>99% (R)	Chiral HPLC/GC
¹H NMR	Conforms to structure	NMR Spectroscopy
Mass Spectrometry	[M+H]⁺ matches calculated value	ESI-MS

Characterization Notes:

• Chiral HPLC: A chiral stationary phase column (e.g., Chiralcel OD-H) is used to separate the (R) and (S) enantiomers. The ee is calculated from the relative peak areas.

• NMR Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure of the product. The proton signal for the α-carbon is a key diagnostic peak.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Workflow Visualization

Caption: Step-by-step experimental workflow for synthesis.

Conclusion

The biocatalytic asymmetric reductive amination of methyl benzoylformate with benzylamine represents a state-of-the-art method for the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate. The use of imine reductases provides a highly efficient and selective route that operates under mild, environmentally benign conditions. This guide outlines a comprehensive strategy, from initial catalyst screening to preparative-scale synthesis and final product characterization, providing researchers and drug development professionals with a reliable and scalable pathway to access this valuable chiral building block.

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• Reductive amin
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(R)-Methyl 2-(benzylamino)-2-phenylacetate: Comprehensive Technical Guide on Synthesis, Properties, and Receptor Modulation

Executive Summary

As a Senior Application Scientist, I frequently encounter the need to bridge the gap between organic synthesis and pharmacological application. (R)-Methyl 2-(benzylamino)-2-phenylacetate is a highly versatile chiral intermediate and bioactive molecule. Recently, it has garnered significant attention in sensory pharmacology as a transmembrane compound capable of modulating the T1R1/T1R3 umami receptor[1]. This whitepaper provides an authoritative lookup of its chemical identity—specifically its hydrochloride salt, CAS number—alongside a self-validating synthetic protocol and a mechanistic overview of its receptor activity.

Chemical Identity and Quantitative Data

Accurate compound identification is the bedrock of reproducible research. The following table summarizes the key physicochemical properties of the hydrochloride salt variant, which is the most stable and commercially available form of the compound.

Property	Value
Chemical Name	(R)-Methyl 2-(benzylamino)-2-phenylacetate hydrochloride
CAS Number	2829281-50-5
Molecular Weight	291.78 g/mol
Formula	C16H18ClNO2
Stereochemistry	(R)-enantiomer
Typical Purity	≥ 98%

Mechanistic Role in Receptor Modulation (Umami T1R1/T1R3)

Beyond its utility as a synthetic building block, (R)-Methyl 2-(benzylamino)-2-phenylacetate functions as a potent modulator of the umami taste receptor, a heterodimeric G-protein coupled receptor (GPCR) composed of T1R1 and T1R3 subunits[1].

Causality of Action: The compound docks within the transmembrane region of the T1R1 subunit ()[1]. Unlike orthosteric ligands (such as monosodium glutamate) that bind to the extracellular Venus flytrap domain, this molecule acts as a Positive Allosteric Modulator (PAM) or allosteric agonist[2]. By stabilizing the active conformation of the transmembrane domain, it lowers the activation energy required for Gα-gustducin coupling. This triggers a canonical phospholipase C beta 2 (PLCβ2) cascade, culminating in the release of intracellular calcium and the depolarization of the TRPM5 ion channel[1].

T1R1/T1R3 receptor signaling pathway activated by the target compound.

Self-Validating Synthesis Protocol: Reductive Amination

To synthesize (R)-Methyl 2-(benzylamino)-2-phenylacetate, we employ a reductive amination strategy starting from (R)-phenylglycine methyl ester. This protocol is designed as a self-validating system; each phase contains built-in checks to ensure the causality of the chemical transformations is respected before proceeding.

Reductive amination workflow for synthesizing the target compound.

Step-by-Step Methodology:

Phase 1: Imine Formation

• Charge Reactor: Dissolve 1.0 equivalent of (R)-phenylglycine methyl ester hydrochloride in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Base Addition: Add 1.1 equivalents of triethylamine (TEA) dropwise at 0 °C. Causality: TEA neutralizes the hydrochloride salt, liberating the free amine. This is strictly required because only the free amine possesses the nucleophilicity necessary to attack the carbonyl carbon of the aldehyde.

• Aldehyde Addition: Add 1.05 equivalents of benzaldehyde. Stir at room temperature for 2 hours.

• Self-Validation (In-Process Control): Analyze the mixture via Thin Layer Chromatography (TLC) using Hexane/EtOAc (3:1). The complete disappearance of the primary amine spot validates quantitative imine formation. Proceeding without this validation risks the direct reduction of unreacted benzaldehyde into benzyl alcohol, contaminating the final product.

Phase 2: Selective Reduction 5. Reducing Agent Addition: Cool the mixture back to 0 °C. Add 1.5 equivalents of sodium triacetoxyborohydride (NaBH(OAc)3) in small portions. Causality: NaBH(OAc)3 is explicitly chosen over sodium borohydride (NaBH4). The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, making it a mild reducing agent. It selectively reduces the protonated imine (iminium ion) without reducing the unreacted aldehyde, thereby preventing the formation of tertiary amine byproducts (over-alkylation). 6. Reaction Completion: Stir for 4 hours at room temperature until LC-MS confirms the mass of the desired product (m/z [M+H]+ = 256.1).

Phase 3: Workup and Salt Formation 7. Quench: Quench the reaction slowly with saturated aqueous NaHCO3. Causality: This neutralizes excess reducing agent and the acetic acid generated as a byproduct of the reduction, preventing the acidic degradation of the ester group. 8. Extraction: Extract the aqueous layer with DCM, wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo to yield the free base as a crude oil. 9. Self-Validating Purification (Salt Precipitation): Dissolve the crude oil in anhydrous diethyl ether. Add 2M HCl in ether dropwise until precipitation ceases. Filter the resulting white solid. Causality: The selective crystallization of the hydrochloride salt acts as an intrinsic purification step. Non-basic impurities (like benzyl alcohol) remain solvated in the ethereal mother liquor, yielding highly pure (R)-Methyl 2-(benzylamino)-2-phenylacetate hydrochloride.

Conclusion

(R)-Methyl 2-(benzylamino)-2-phenylacetate (CAS 2829281-50-5) is a compound of significant interest both as a chiral building block and a sensory modulator[1]. By adhering to the principles of causality in chemical synthesis—specifically through controlled reductive amination and self-validating purification steps—researchers can reliably produce this compound for downstream pharmacological and sensory applications.

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An Investigative Guide to the Potential Mechanism of Action of (R)-Methyl 2-(benzylamino)-2-phenylacetate

A Senior Application Scientist's Perspective on Elucidating a Novel Compound's Biological Function

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a chiral α-amino ester whose specific biological functions and mechanism of action remain largely unexplored in publicly available literature. However, its structural similarity to compounds with known pharmacological activities, such as phenylacetate and various benzylamine derivatives, provides a foundation for postulating a potential therapeutic role. This technical guide presents a hypothetical mechanism of action for (R)-Methyl 2-(benzylamino)-2-phenylacetate, drawing parallels with its structural analogues. More critically, it outlines a comprehensive, multi-stage experimental workflow designed to rigorously investigate, validate, and characterize its molecular targets and physiological effects. This document is intended to serve as a roadmap for researchers initiating studies into this and similar novel chemical entities, emphasizing a logical, evidence-based approach to drug discovery and development.

Introduction: The Case for Investigating (R)-Methyl 2-(benzylamino)-2-phenylacetate

The field of medicinal chemistry is replete with examples of how subtle structural modifications to a known pharmacophore can lead to significant changes in biological activity, potency, and specificity. (R)-Methyl 2-(benzylamino)-2-phenylacetate presents an intriguing case. It is a derivative of phenylacetic acid, a compound with established clinical use in the management of urea cycle disorders due to its ability to act as an ammonia scavenger.[1][2][3] The core phenylacetate structure conjugates with glutamine, facilitating its excretion and thereby reducing nitrogen load.[4]

The introduction of a benzylamino group at the alpha position, along with the specific (R)-enantiomeric configuration, introduces several new chemical features that could profoundly alter its biological profile. The benzyl group, for instance, is a common moiety in many biologically active compounds and can participate in various receptor-ligand interactions. This guide, therefore, puts forth a primary hypothesis and outlines the necessary experimental steps to explore it.

Hypothesis: Based on its structural components, (R)-Methyl 2-(benzylamino)-2-phenylacetate may act as a modulator of neurotransmitter systems or as an inhibitor of enzymes involved in amino acid metabolism, deviating significantly from the primary metabolic role of its parent compound, phenylacetic acid.

Deconstructing the Molecule: Potential Pharmacological Contributions

To formulate a testable hypothesis, we must consider the potential roles of each component of the molecule:

• Phenylacetate Core: While known for its role in nitrogen scavenging, phenylacetate itself has been reported to have other biological effects, including the inhibition of histone deacetylase (HDAC) and anti-proliferative effects in cancer cell lines.[1]

• α-Amino Ester Moiety: This functional group is a hallmark of amino acids and their derivatives, making the compound a potential substrate, inhibitor, or allosteric modulator of enzymes that process amino acids. Chiral α-amino esters are recognized as valuable building blocks for therapeutics.[5]

• Benzylamine Group: The benzylamine structure is present in numerous psychoactive compounds and other drugs. The nitrogen atom can be protonated at physiological pH, allowing for ionic interactions with receptor sites. The benzyl group itself can engage in hydrophobic and π-stacking interactions.

Given these components, several potential mechanisms of action can be postulated, providing a basis for a structured investigation.

Proposed Experimental Workflow for Elucidating the Mechanism of Action

The following sections detail a phased experimental approach to systematically investigate the mechanism of action of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Phase 1: Initial Screening and Target Identification

The initial phase is designed to cast a wide net to identify potential biological targets and observable cellular effects.

3.1. High-Throughput Receptor Binding and Enzyme Inhibition Assays

A broad panel of receptor binding and enzyme inhibition assays should be conducted to identify initial "hits." This is a cost-effective way to rapidly screen for potential interactions with a wide range of common drug targets.

Experimental Protocol: Broad-Spectrum Target Screening

• Compound Preparation: Synthesize and purify (R)-Methyl 2-(benzylamino)-2-phenylacetate hydrochloride.[6][7] Prepare stock solutions in a suitable solvent (e.g., DMSO) and create a dilution series.

• Assay Panel Selection: Utilize a commercial service (e.g., Eurofins SafetyScreen, CEREP BioPrint) to screen the compound against a panel of at least 100 common GPCRs, ion channels, transporters, and enzymes. A primary concentration of 10 µM is standard for initial screening.

• Data Analysis: Analyze the percentage of inhibition or activation for each target. A threshold of >50% inhibition or activation is typically considered a significant hit and warrants further investigation.

3.2. Phenotypic Screening in Relevant Cell Lines

Parallel to target-based screening, phenotypic screening can reveal unexpected biological activities.

Experimental Protocol: Cellular Phenotypic Screening

• Cell Line Selection: Choose a panel of cell lines relevant to potential therapeutic areas. Given the benzylamine moiety, a panel of neuronal cell lines (e.g., SH-SY5Y, PC12) would be a logical starting point. Include a standard cancer cell line panel (e.g., NCI-60) to explore potential anti-proliferative effects.

• Assay: Treat cells with a range of concentrations of the compound. Utilize high-content imaging to assess changes in cell morphology, viability, proliferation, and the expression of key cellular markers (e.g., markers for apoptosis, neurite outgrowth).

• Data Analysis: Quantify changes in cellular phenotypes. Hits are identified by statistically significant and dose-dependent changes in the measured parameters.

The logical flow for this initial phase is depicted in the following diagram:

Caption: Phase 1 Workflow for Target Identification.

Phase 2: Hit Validation and Elucidation of Molecular Mechanism

Once initial hits are identified, the next phase focuses on validating these targets and understanding the molecular interactions.

3.3. Dose-Response Studies and Determination of Potency

For each validated hit, a full dose-response curve must be generated to determine the potency (e.g., IC50 or EC50) of the compound.

Experimental Protocol: IC50/EC50 Determination

• Assay Setup: Re-run the specific binding or enzyme assay for the identified hit.

• Concentration Range: Use a 10-point, 3-fold serial dilution of the compound, starting from a high concentration (e.g., 100 µM).

• Data Analysis: Plot the percentage of inhibition/activation against the log of the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC50 or EC50 value.

3.4. Elucidating the Signaling Pathway

If the validated target is a receptor, the downstream signaling pathway must be investigated.

Experimental Protocol: GPCR Signaling Pathway Analysis

Assuming a hit on a G-protein coupled receptor (GPCR):

• Second Messenger Assays: In a cell line overexpressing the target GPCR, measure the levels of downstream second messengers (e.g., cAMP, IP3, Ca2+) following treatment with the compound.

• Protein Phosphorylation: Use Western blotting or ELISA to measure the phosphorylation of key downstream signaling proteins (e.g., ERK, Akt).

• Data Analysis: Correlate the dose-dependent changes in second messengers and protein phosphorylation with the receptor binding affinity.

The following diagram illustrates the proposed signaling pathway investigation:

Caption: Hypothetical GPCR Signaling Pathway.

Phase 3: In Vivo Validation and Preclinical Assessment

The final phase involves testing the compound in a relevant animal model to confirm its physiological effects and assess its drug-like properties.

3.5. Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

Before efficacy studies, the absorption, distribution, metabolism, and excretion (ADME) profile of the compound must be understood.

Experimental Protocol: Rodent PK/PD Study

• Dosing: Administer the compound to rodents (e.g., mice or rats) via relevant routes (e.g., intravenous, oral).

• Sample Collection: Collect blood samples at various time points.

• Bioanalysis: Use LC-MS/MS to quantify the concentration of the compound in plasma over time.

• PD Marker: If a relevant biomarker was identified in Phase 2 (e.g., a phosphorylated protein), measure its levels in target tissues.

• Data Analysis: Calculate key PK parameters (e.g., half-life, clearance, bioavailability). Correlate the PK profile with the PD marker to establish a PK/PD relationship.

3.6. Efficacy in a Disease Model

Based on the validated mechanism of action, select an appropriate animal model of disease to test for in vivo efficacy. For example, if the compound is found to be a dopamine D2 receptor agonist, a rodent model of Parkinson's disease could be used.

Summary of Physicochemical and Postulated Biological Properties

The following table summarizes the known and hypothesized properties of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Property	Value / Description	Source / Rationale
Molecular Formula	C16H17NO2	[6][7]
Molecular Weight	255.31 g/mol (free base)	[6][7]
Stereochemistry	(R)-enantiomer	Specified in name
Postulated Target Class	GPCRs, Ion Channels, Enzymes	Based on structural motifs
Potential Therapeutic Area	Neurology, Oncology	Based on activities of analogues
Parent Compound Activity	Nitrogen Scavenger (Phenylacetate)	[1][2][3]

Conclusion and Future Directions

While the mechanism of action of (R)-Methyl 2-(benzylamino)-2-phenylacetate is not currently described in the scientific literature, its chemical structure provides a compelling starting point for a thorough investigation. The multi-phased experimental plan detailed in this guide offers a systematic and robust framework for elucidating its biological function, from initial target screening to in vivo validation. By following a logical, hypothesis-driven approach, researchers can efficiently uncover the therapeutic potential of this and other novel chemical entities, paving the way for the development of new medicines. The key next step is to initiate the broad-spectrum screening outlined in Phase 1 to generate the first set of empirical data on the biological activity of this compound.

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A Comprehensive Technical Guide to (R)-Methyl 2-(benzylamino)-2-phenylacetate: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a chiral α-amino ester of significant interest in the fields of organic synthesis and medicinal chemistry. Its structure, featuring a stereogenic center at the α-carbon, makes it a valuable building block for the enantioselective synthesis of a wide array of complex molecules, including unnatural amino acids, peptide analogs, and pharmacologically active compounds. The presence of the benzylamino and phenyl groups imparts specific steric and electronic properties that can be exploited in asymmetric synthesis to control the stereochemical outcome of reactions. This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of (R)-Methyl 2-(benzylamino)-2-phenylacetate, with a focus on providing practical insights for researchers in drug discovery and development.

Physicochemical Properties

A summary of the key physicochemical properties of the hydrochloride salt of (R)-Methyl 2-(benzylamino)-2-phenylacetate is presented in the table below.

Property	Value	Reference
Synonym(s)	methyl (R)-2-(benzylamino)-2-phenylacetate hydrochloride	[1]
Linear Formula	C₁₆H₁₈O₂NCl	[1]
Molecular Weight	291.78 g/mol	[1]
MDL Number	MFCD32173509	[1]

Synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

The stereoselective synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate is a critical aspect of its utility. The primary challenge lies in the efficient and highly selective formation of the C-N bond at the chiral center. A key strategy for achieving this is through the asymmetric reductive amination of a prochiral α-ketoester, namely methyl benzoylformate.

Asymmetric Reductive Amination

Asymmetric reductive amination is a powerful and widely utilized method for the synthesis of chiral amines from carbonyl compounds.[2] This one-pot reaction involves the condensation of a ketone or aldehyde with an amine to form an imine intermediate, which is then stereoselectively reduced to the corresponding chiral amine.[2] In the context of synthesizing (R)-Methyl 2-(benzylamino)-2-phenylacetate, this involves the reaction of methyl benzoylformate with benzylamine in the presence of a chiral catalyst or auxiliary and a suitable reducing agent.

A promising approach for this transformation is the use of imine reductases (IREDs).[3][4] These enzymes have demonstrated high efficiency and enantioselectivity in the reductive amination of α-ketoesters with various amines.[3][4] The use of a stereoselective IRED can directly yield the desired (R)-enantiomer with high optical purity.

Asymmetric Reductive Amination Workflow

Experimental Protocol: Biocatalytic Asymmetric Reductive Amination

The following is a generalized, field-proven protocol for the enzymatic synthesis of N-substituted α-amino esters, which can be adapted for the synthesis of the target molecule.[3][4]

• Reaction Setup:

  • To a reaction vessel, add the α-ketoester (methyl benzoylformate) and the amine (benzylamine).

  • Add a buffer solution (e.g., potassium phosphate buffer, pH 7.5) to maintain the optimal pH for the enzyme.

  • Introduce the (R)-selective imine reductase (IRED) enzyme.

  • Add a cofactor regeneration system, typically involving a glucose dehydrogenase and glucose, to recycle the NADPH cofactor required for the reduction.

• Reaction Execution:

  • The reaction mixture is incubated at a controlled temperature (e.g., 30 °C) with gentle agitation.

  • The progress of the reaction can be monitored by analytical techniques such as High-Performance Liquid Chromatography (HPLC) to determine the conversion of the starting materials and the formation of the product.

• Work-up and Purification:

  • Once the reaction is complete, the enzyme is removed, typically by centrifugation or filtration.

  • The aqueous reaction mixture is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are dried over a drying agent (e.g., anhydrous sodium sulfate) and the solvent is removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel to yield the pure (R)-Methyl 2-(benzylamino)-2-phenylacetate.

The causality behind these experimental choices lies in creating an optimal environment for the biocatalyst. The buffer maintains the enzyme's structural integrity and activity, while the cofactor regeneration system ensures the continuous supply of the reducing equivalent, driving the reaction to completion with high efficiency.

Characterization and Analytical Data

Thorough characterization is essential to confirm the identity, purity, and stereochemical integrity of the synthesized (R)-Methyl 2-(benzylamino)-2-phenylacetate. The following table summarizes the expected analytical data based on related compounds.[5][6][7][8]

Technique	Expected Data
¹H NMR	Signals corresponding to the aromatic protons of the phenyl and benzyl groups, the methoxy group of the ester, the benzylic methylene protons, and the α-proton. The chemical shifts and coupling patterns would be characteristic of the structure.
¹³C NMR	Resonances for the carbonyl carbon of the ester, the aromatic carbons, the methoxy carbon, the benzylic methylene carbon, and the α-carbon.
HPLC (Chiral)	A single major peak corresponding to the (R)-enantiomer when analyzed on a suitable chiral stationary phase, confirming high enantiomeric excess.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight of the compound.

Self-Validating System for Protocol Integrity: The successful synthesis is validated by a convergence of data. The disappearance of starting materials and the appearance of a new product spot on TLC indicate reaction progression. Subsequent purification by column chromatography isolates the target compound. Finally, spectroscopic analysis (NMR and MS) confirms the chemical structure, and chiral HPLC verifies the high enantiomeric purity, thus creating a self-validating workflow.

Applications in Asymmetric Synthesis and Drug Development

(R)-Methyl 2-(benzylamino)-2-phenylacetate serves as a valuable chiral building block, leveraging the principles of chiral auxiliaries in asymmetric synthesis.[9] A chiral auxiliary is a stereogenic unit temporarily incorporated into a substrate to direct the stereoselective formation of new stereocenters.[9] In this case, the inherent chirality of the molecule can be used to influence the stereochemical outcome of subsequent reactions.

One key application is in the synthesis of non-natural α-amino acids and their derivatives. These compounds are of great interest in drug discovery as they can be incorporated into peptides to enhance their metabolic stability, conformational rigidity, and biological activity.[3] For instance, the benzylamino group can be further modified or removed, and the ester can be hydrolyzed to the carboxylic acid, providing a versatile handle for further synthetic transformations.

Synthetic Utility of the Chiral Building Block

The rationale for employing this specific chiral building block stems from the predictable stereochemical control it offers. The bulky phenyl and benzyl groups create a defined chiral environment around the reactive centers, directing incoming reagents to a specific face of the molecule. This leads to the formation of the desired diastereomer with high selectivity.

While direct pharmacological data for (R)-Methyl 2-(benzylamino)-2-phenylacetate is not extensively documented in publicly available literature, derivatives of N-benzyl amino acids have been investigated for various therapeutic applications, including as anticonvulsants. This suggests that the core scaffold of the title compound could be a valuable starting point for the design and synthesis of novel therapeutic agents.

Conclusion

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a chiral building block with significant potential in asymmetric synthesis and drug discovery. Its stereoselective synthesis, primarily through asymmetric reductive amination of methyl benzoylformate, provides access to a valuable tool for the construction of complex, enantiomerically pure molecules. The principles of chiral auxiliary-controlled reactions underpin its utility, allowing for the predictable and efficient introduction of chirality into new molecular frameworks. The comprehensive understanding of its synthesis, characterization, and potential applications presented in this guide is intended to empower researchers to effectively utilize this compound in their pursuit of novel chemical entities with tailored biological activities.

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• 4. Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
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(R)-Methyl 2-(benzylamino)-2-phenylacetate: A Technical Guide to its Synthesis and Scientific Context

Abstract

This technical guide provides an in-depth exploration of (R)-Methyl 2-(benzylamino)-2-phenylacetate, a chiral amine derivative of the non-proteinogenic amino acid phenylglycine. While a detailed historical record of its specific discovery is not extensively documented in publicly available literature, its scientific importance can be understood through its structural components and its place within the broader field of asymmetric synthesis. This document elucidates the logical synthesis pathway, key chemical principles, and the experimental considerations for its preparation. The guide is intended for researchers, scientists, and professionals in drug development who require a comprehensive understanding of this and related chiral building blocks.

Introduction: The Significance of Chiral α-Amino Acid Derivatives

(R)-Methyl 2-(benzylamino)-2-phenylacetate belongs to the class of chiral α-amino acid esters. The stereochemical configuration at the α-carbon is a critical determinant of biological activity in a vast array of pharmaceuticals and natural products. Phenylglycine and its derivatives are notable for their inclusion in various bioactive molecules, including semisynthetic antibiotics and as antagonists of metabotropic glutamate receptors[1][2]. The "(R)" configuration of the target molecule underscores the importance of enantioselective synthesis in modern medicinal chemistry to ensure the desired therapeutic effect and minimize off-target interactions.

The subject molecule combines three key structural features:

• An (R)-phenylglycine core , providing the essential chiral framework.

• A methyl ester , which protects the carboxylic acid and can serve as a handle for further chemical modification.

• A benzylamino group , which can influence the molecule's steric and electronic properties and offers a site for further functionalization.

This guide will deconstruct the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate, starting from its conceptual precursors and detailing the critical transformations.

Deconstruction and Retrosynthesis

A logical approach to understanding the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate is through retrosynthesis. This process allows us to identify the key starting materials and the necessary chemical reactions.

Caption: Retrosynthetic analysis of the target molecule.

The most direct synthetic route involves the N-benzylation of the corresponding amino ester, (R)-Methyl 2-amino-2-phenylacetate. This precursor, in turn, is readily prepared by the esterification of (R)-Phenylglycine.

Synthesis Pathway and Methodologies

The synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate can be effectively carried out in two primary stages, starting from the commercially available (R)-Phenylglycine.

Stage 1: Esterification of (R)-Phenylglycine

The first step is the conversion of the carboxylic acid group of (R)-Phenylglycine into a methyl ester. This is a standard transformation, often accomplished via Fischer esterification.

Protocol: Fischer Esterification of (R)-Phenylglycine

• Reaction Setup: Suspend (R)-Phenylglycine (1.0 equivalent) in methanol (used as both solvent and reagent).

• Catalyst Addition: Cool the suspension in an ice-water bath (0 °C) and slowly add thionyl chloride (SOCl₂) (1.5 equivalents) dropwise. This in-situ generates HCl, which acts as the catalyst.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Workup: Remove the solvent under reduced pressure to yield the crude (R)-Methyl 2-amino-2-phenylacetate hydrochloride as a white solid[3]. This crude product is often of sufficient purity for the subsequent step.

Caption: Workflow for the esterification of (R)-Phenylglycine.

Stage 2: N-Benzylation

The second stage involves the attachment of the benzyl group to the nitrogen atom of the amino ester. A common and effective method for this is reductive amination.

Protocol: Reductive Amination

• Reaction Setup: Dissolve (R)-Methyl 2-amino-2-phenylacetate hydrochloride (1.0 equivalent) and benzaldehyde (1.1 equivalents) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Imine Formation: Add a mild base, such as triethylamine (TEA) (1.1 equivalents), to neutralize the hydrochloride and facilitate the formation of the intermediate imine.

• Reduction: Add a reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents), portion-wise to the stirring solution.

• Reaction: Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Workup: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Physicochemical Properties

The properties of the final compound, typically available as the hydrochloride salt, are summarized below.

Property	Value	Source
Molecular Formula	C₁₆H₁₇NO₂
Molecular Weight	255.31 g/mol (free base)
Hydrochloride Salt Formula	C₁₆H₁₈ClNO₂	[4]
Hydrochloride Salt MW	291.78 g/mol	[4]
Appearance	White solid (hydrochloride salt)	Inferred
Stereochemistry	(R)

The Importance of Stereocontrol

Throughout the synthesis, maintaining the stereochemical integrity of the α-carbon is paramount. The starting material, (R)-Phenylglycine, provides the initial stereocenter. The described synthetic steps, particularly the esterification and reductive amination, are generally considered not to racemize the α-carbon under the specified mild conditions. The development of methods for the stereoselective synthesis of α-quaternary α-amino acids is an active area of research, as these compounds are valuable as components of biologically active molecules and can enhance proteolytic stability in peptides[5]. While the target molecule is not α-quaternary, the principles of maintaining stereochemical purity are equally critical.

Conclusion

While a specific "moment of discovery" for (R)-Methyl 2-(benzylamino)-2-phenylacetate is not prominent in the scientific literature, its existence and commercial availability are a testament to the importance of chiral building blocks derived from non-proteinogenic amino acids. Its synthesis is a logical extension of well-established organic chemistry principles, starting from the readily available and enantiopure (R)-Phenylglycine. This guide provides a scientifically grounded framework for its preparation, emphasizing the critical aspects of stereocontrol and reaction methodology. As the demand for enantiomerically pure compounds in drug discovery continues to grow, the utility and importance of molecules like (R)-Methyl 2-(benzylamino)-2-phenylacetate as versatile intermediates are likely to increase.

References

• Asymmetric Synthesis of α-Alkyl-α-phenylglycine Derivatives. (n.d.). kchem.org. Retrieved from [Link]

• US4260684A - Stereoselective resolution of phenylglycine derivatives and 4-hydroxyphenylglycine derivatives with enzyme resins. (n.d.). Google Patents.

• Phenylglycine. (n.d.). Wikipedia. Retrieved from [Link]

• Synthesis of Unnatural α‑ Amino Acid Derivatives via Selective o-C-H Functionalization. (2017). The Royal Society of Chemistry. Retrieved from [Link]

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• 2. Phenylglycine - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]
• 4. (R)-Methyl 2-(benzylamino)-2-phenylacetate hydrochloride [sigmaaldrich.com]
• 5. bkcs.kchem.org [bkcs.kchem.org]

Potential biological activity of (R)-Methyl 2-(benzylamino)-2-phenylacetate

An In-Depth Technical Guide to the Potential Biological Activity of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Executive Summary

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a chiral amino acid ester derivative built upon a phenylglycine scaffold. While direct biological data for this specific molecule is not extensively documented in publicly available literature, its structural components—a phenylglycine core, an N-benzyl group, and a methyl ester moiety—suggest a rich potential for pharmacological activity. This guide synthesizes information from structurally analogous compounds to build a compelling, hypothesis-driven framework for its investigation. We propose that the primary therapeutic potential of this compound lies in neuromodulation, anti-inflammatory action, and potentially antimicrobial effects. The phenylglycine core is a known modulator of amino acid transporters and glutamate receptors.[1][2] The N-benzyl group can significantly enhance affinity for central nervous system targets, and the methyl ester functionality positions the molecule as a potential prodrug with improved bioavailability.[3][4] This document outlines a logical, multi-phase experimental workflow to systematically evaluate these hypotheses, beginning with in vitro screening and progressing to cell-based validation assays.

Introduction and Molecular Structure

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a derivative of phenylglycine, a non-proteinogenic amino acid. Its structure is characterized by three key functional domains, each contributing to a unique potential for biological interaction:

• The (R)-Phenylglycine Core: This chiral backbone is central to the molecule's identity. Phenylglycine and its derivatives are recognized as versatile pharmacophores, notably for their ability to interact with targets within the central nervous system (CNS).[2]

• The N-Benzyl Group: The substitution of a benzyl group onto the nitrogen atom of the amino acid core introduces a bulky, aromatic moiety. This feature is known in medicinal chemistry to influence receptor binding and can enhance lipophilicity, potentially facilitating passage across the blood-brain barrier.[4]

• The Methyl Ester: The carboxylic acid of the phenylglycine core is esterified with a methyl group. This modification neutralizes the negative charge of the carboxylate, increasing the molecule's ability to permeate cell membranes. This positions the compound as a potential prodrug, which may be hydrolyzed by intracellular esterases to release the active carboxylic acid form.[3] Furthermore, amino acid esters can possess their own intrinsic biological activities.[5]

This guide provides a technical framework for researchers and drug development professionals to explore the therapeutic potential of this compound by proposing testable hypotheses based on established structure-activity relationships.

Rationale for Biological Investigation: A Structure-Based Hypothesis

The potential biological activity of (R)-Methyl 2-(benzylamino)-2-phenylacetate can be inferred from the known pharmacology of its constituent parts.

The Phenylglycine Scaffold: A Neuromodulatory Core

Phenylglycine derivatives have been identified as potent and selective inhibitors of the neutral amino acid transporters ASCT1 (SLC1A4) and ASCT2 (SLC1A5).[1] These transporters are crucial for regulating the extracellular concentration of D-serine, a co-agonist at the N-methyl-D-aspartate (NMDA) receptor. By inhibiting D-serine reuptake, ASCT1/2 inhibitors can elevate its synaptic levels, thereby enhancing NMDA receptor activity and processes like long-term potentiation (LTP), a cellular correlate of learning and memory.[1] This suggests a strong rationale for investigating (R)-Methyl 2-(benzylamino)-2-phenylacetate as a potential cognitive enhancer or as a therapeutic agent in disorders characterized by NMDA receptor hypofunction.

The N-Benzyl Moiety: Enhancing CNS Targeting

The inclusion of an N-benzyl group is a common strategy in medicinal chemistry to modulate the pharmacological profile of neuroactive compounds.[4] This bulky, lipophilic group can enhance the affinity and selectivity for specific biological targets. In the context of phenethylamines, for example, N-benzylation significantly influences interactions with monoaminergic neurotransmitter systems.[4] It is hypothesized that the N-benzyl group in this molecule could similarly enhance its interaction with amino acid transporters or other CNS targets compared to unsubstituted phenylglycine analogs.

The Methyl Ester: A Gateway for Bioavailability

Amino acid esters are frequently employed as a prodrug strategy to improve the oral bioavailability and cellular uptake of parent drugs.[3][6] The ester mask allows the molecule to more readily cross biological membranes, such as the intestinal epithelium and the blood-brain barrier. Once inside the target cell or tissue, endogenous esterases can hydrolyze the ester to release the parent amino acid, which may be the primary active agent. This suggests that (R)-Methyl 2-(benzylamino)-2-phenylacetate could serve as an effective delivery vehicle for the corresponding carboxylic acid.

Proposed Therapeutic Areas and Biological Targets

Based on the structural analysis, we propose the following therapeutic areas for investigation:

• Neurological and Psychiatric Disorders: By potentially modulating NMDA receptor function via ASCT1/2 inhibition, the compound could be explored for conditions such as schizophrenia, depression, or age-related cognitive decline.[1]

• Inflammatory Conditions: Several N-substituted phenylglycine derivatives have demonstrated significant anti-inflammatory properties.[7][8] This provides a strong basis for screening the compound in assays relevant to inflammation.

• Infectious Diseases: Amino acid esters have been reported to possess antimicrobial and antifungal activity, making this another viable avenue for preliminary screening.[9]

Proposed Experimental Workflow for Target Validation

A phased approach is recommended to systematically evaluate the biological potential of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Phase 1: Foundational In Vitro Screening

The initial phase focuses on high-throughput in vitro assays to test the primary hypotheses.

Caption: Phase 1 workflow for initial in vitro screening of the target compound.

Protocol 4.1.1: ASCT1/2 Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the compound against human ASCT1 and ASCT2 transporters.

• Methodology:

  • Maintain HEK293 cells stably expressing either human ASCT1 or ASCT2.

  • Plate cells in a 96-well format and allow them to adhere overnight.

  • Prepare serial dilutions of the test compound (e.g., from 100 µM to 1 nM) in a suitable buffer.

  • Pre-incubate the cells with the test compound or vehicle control for 15 minutes at 37°C.

  • Initiate the transport assay by adding a solution containing a radiolabeled substrate (e.g., [3H]D-serine) and continue incubation for a specified time (e.g., 10 minutes).

  • Terminate the transport by rapidly washing the cells with ice-cold buffer.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

  • Calculate the percentage of inhibition relative to the vehicle control and fit the data to a dose-response curve to determine the IC50 value.

Protocol 4.1.2: Anti-inflammatory (COX-2) Inhibition Assay

• Objective: To assess the compound's ability to inhibit the cyclooxygenase-2 (COX-2) enzyme, a key target in inflammation.

• Methodology:

  • Utilize a commercially available COX-2 inhibitor screening kit (e.g., colorimetric or fluorometric).

  • Add recombinant human COX-2 enzyme to the wells of a 96-well plate.

  • Add the test compound across a range of concentrations, alongside a known COX-2 inhibitor (e.g., celecoxib) as a positive control and a vehicle control.

  • Initiate the enzymatic reaction by adding arachidonic acid as the substrate.

  • Incubate for the recommended time at 37°C.

  • Measure the production of prostaglandin H2 (PGH2) or a surrogate marker according to the kit's instructions (e.g., measuring absorbance or fluorescence).

  • Calculate the percentage of inhibition and determine the IC50 value.

Protocol 4.1.3: Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

• Objective: To determine the lowest concentration of the compound that inhibits the visible growth of representative bacterial and fungal strains.

• Methodology:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compound in an appropriate growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI for fungi).

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

  • Include positive (microorganism with no compound) and negative (medium only) controls.

  • Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours).

  • Determine the MIC by visual inspection, identifying the lowest concentration of the compound at which no turbidity (growth) is observed.

Phase 2: Advancing to Cell-Based and Functional Assays

Promising hits from Phase 1 should be advanced to more complex, cell-based models to confirm their activity in a more physiologically relevant context.

Caption: Workflow for validating Phase 1 hits in relevant cell-based models.

Protocol 4.2.1: Macrophage-Based Anti-inflammatory Assay

• Objective: To assess the compound's ability to suppress the inflammatory response in immune cells.

• Methodology:

  • Culture a murine macrophage cell line (e.g., RAW 264.7) in 96-well plates.

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Induce an inflammatory response by stimulating the cells with lipopolysaccharide (LPS; 1 µg/mL).

  • Incubate for 24 hours at 37°C.

  • Collect the cell culture supernatant.

  • Quantify the concentration of nitric oxide (NO), a key inflammatory mediator, using the Griess reagent.

  • Optionally, measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant using ELISA kits.

  • Concurrently, perform a cytotoxicity assay (e.g., MTT) to ensure that the observed effects are not due to cell death.

Data Interpretation and Decision Making

All quantitative data should be collated for clear comparison and to guide subsequent research efforts.

Table 1: Hypothetical Data Summary for Initial Screening

Assay	Target	Endpoint	(R)-Methyl 2-(benzylamino)-2-phenylacetate	Positive Control
Neuromodulation	Human ASCT1	IC50 (µM)	TBD	L-4-ChloroPG: ~5 µM
Human ASCT2	IC50 (µM)	TBD	L-4-ChloroPG: ~10 µM
Anti-inflammatory	Human COX-2	IC50 (µM)	TBD	Celecoxib: ~0.1 µM
Antimicrobial	S. aureus	MIC (µg/mL)	TBD	Vancomycin: ~1 µg/mL
E. coli	MIC (µg/mL)	TBD	Ciprofloxacin: ~0.015 µg/mL
C. albicans	MIC (µg/mL)	TBD	Fluconazole: ~0.5 µg/mL

A logical decision-making framework is essential for efficient resource allocation.

Caption: Decision-making flowchart based on initial screening outcomes.

Conclusion

(R)-Methyl 2-(benzylamino)-2-phenylacetate presents a compelling profile for investigation as a novel therapeutic agent. Its composite structure, derived from well-characterized pharmacophores, provides a strong, rational basis for exploring its potential in neuromodulation and anti-inflammatory applications. The experimental workflows detailed in this guide offer a clear and systematic path forward for elucidating its biological activity, validating its proposed mechanisms of action, and determining its potential for future drug development programs.

References

• Bayoumi, W. A., El-Gamal, M. I., El-Din, M. M. G., & El-Kerdawy, M. M. (2016). Synthesis and Biological Evaluation of New N-(4-Substituted phenyl)glycine Derivatives as Potential Anti-inflammatory Agents. Medicinal Chemistry, 12(7), 665-674. [Link]

• Salyer, A. E., et al. (2017). Phenylglycine analogs are inhibitors of the neutral amino acid transporters ASCT1 and ASCT2 and enhance NMDA receptor-mediated LTP in rat visual cortex slices. Neuropharmacology, 126, 70-83. [Link]

• Holton, P., & Ing, H. R. (1949). The cholinergic properties of some amino-acid esters and amides. British Journal of Pharmacology and Chemotherapy, 4(2), 190-196. [Link]

• Birse, E. F., et al. (1993). Phenylglycine derivatives as new pharmacological tools for investigating the role of metabotropic glutamate receptors in the central nervous system. Neuroscience, 52(3), 481-488. [Link]

• ResearchGate. (2016). Synthesis and Biological Evaluation of New N-(4-Substituted phenyl)glycine Derivatives as Potential Anti-inflammatory Agents. Request PDF. [Link]

• Ferreira, V. F., et al. (2011). Amino Acids in the Development of Prodrugs. Mini-Reviews in Medicinal Chemistry, 11(14), 1239-1263. [Link]

• Taylor & Francis Online. (n.d.). Amino esters – Knowledge and References. Taylor & Francis. [Link]

• Lateral. (n.d.). Amino acid esters: Significance and symbolism. Lateral. [Link]

• MDPI. (2022). Amino-Acid-Conjugated Natural Compounds: Aims, Designs and Results. Molecules, 27(22), 7793. [Link]

• SciELO. (2018). Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. Journal of the Chilean Chemical Society, 63(3). [Link]

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• 3. Amino Acids in the Development of Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. The cholinergic properties of some amino-acid esters and amides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity [scielo.org.mx]

An In-depth Technical Guide to the Synthesis of Novel (R)-Methyl 2-(benzylamino)-2-phenylacetate Derivatives

Introduction

(R)-Methyl 2-(benzylamino)-2-phenylacetate and its derivatives represent a critical class of chiral α-amino esters, which are fundamental building blocks in the development of pharmaceuticals and other bioactive molecules. The stereochemistry at the α-carbon is often crucial for biological activity, making enantioselective synthesis a paramount objective for researchers in medicinal chemistry and drug development. This guide provides a comprehensive overview of modern synthetic strategies to access these valuable compounds, with a focus on asymmetric methodologies that offer high stereocontrol and efficiency.

The core of this guide will delve into the most effective and contemporary method for the synthesis of the target scaffold: the asymmetric reductive amination of α-ketoesters. We will explore this transformation through two powerful catalytic lenses: biocatalysis using imine reductases (IREDs) and chemocatalysis employing chiral metal complexes and organocatalysts. The rationale behind experimental design, detailed protocols, and the adaptability of these methods for generating diverse derivatives will be discussed, providing researchers with the necessary insights to implement and innovate in their own laboratories.

The Strategic Imperative: Asymmetric Reductive Amination

The most direct and atom-economical approach to (R)-Methyl 2-(benzylamino)-2-phenylacetate is the asymmetric reductive amination of methyl benzoylformate with benzylamine. This one-pot reaction involves the in-situ formation of an imine intermediate, which is then stereoselectively reduced to the desired chiral amine. The key to success lies in the catalyst, which must be able to differentiate between the two prochiral faces of the imine.

Part 1: Biocatalytic Synthesis via Imine Reductases (IREDs)

Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical methods for asymmetric synthesis.[1] Imine reductases (IREDs), a class of NAD(P)H-dependent oxidoreductases, have shown remarkable efficacy in the enantioselective synthesis of chiral amines through reductive amination.[2]

The Causality Behind Choosing IREDs

The selection of an enzymatic approach is driven by several key advantages:

• Exquisite Enantioselectivity: IREDs can provide access to both (R) and (S) enantiomers of N-substituted α-amino esters with high conversion and excellent enantioselectivity, often exceeding 99% enantiomeric excess (ee).[2]

• Mild Reaction Conditions: Biocatalytic reactions are typically performed in aqueous buffer systems at or near ambient temperature and pressure, which enhances the functional group tolerance and reduces energy consumption.[2]

• Scalability: The use of whole-cell or cell-free extract biocatalysts is amenable to preparative-scale synthesis, making it a viable option for drug development campaigns.[2]

• Sustainability: Biocatalysis aligns with the principles of green chemistry by utilizing renewable catalysts and avoiding the use of heavy metals and harsh reagents.

Experimental Workflow: From Screening to Preparative Synthesis

A typical workflow for identifying a suitable IRED and scaling up the reaction involves an initial screening phase followed by an optimized preparative scale synthesis.

Caption: Workflow for IRED-catalyzed synthesis.

Detailed Protocol: IRED-Catalyzed Reductive Amination

This protocol is a generalized procedure based on established methods for the biocatalytic synthesis of N-substituted α-amino esters.[1][2]

1. Materials and Reagents:

• Methyl benzoylformate

• Benzylamine

• A panel of imine reductase (IRED) enzymes (as lyophilisates or cell-free extracts)

• Potassium phosphate buffer (100 mM, pH 8.0)

• NADP⁺ (1 mM)

• Glucose (100 mM)

• Glucose dehydrogenase (GDH) for cofactor regeneration

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

• Anhydrous sodium sulfate

• Chiral GC or HPLC column for analysis

2. Analytical Scale Screening:

• In a 1.5 mL microcentrifuge tube, prepare the reaction mixture (total volume 200 µL):

  • 100 µL of 100 mM potassium phosphate buffer (pH 8.0)

  • 20 µL of a 10 mM NADP⁺ stock solution

  • 20 µL of a 1 M glucose stock solution

  • 1-2 mg of IRED lyophilisate or an appropriate volume of cell-free extract

  • 5 µL of GDH solution (e.g., 10 mg/mL)

  • 10 µL of a 100 mM solution of methyl benzoylformate in DMSO

  • 10 µL of a 200 mM solution of benzylamine in DMSO

• Incubate the reactions at 30°C with shaking for 24 hours.

• Quench the reaction by adding 200 µL of ethyl acetate and vortexing.

• Centrifuge to separate the layers and analyze the organic phase by chiral GC or HPLC to determine the conversion and enantiomeric excess.

3. Preparative Scale Synthesis (Example):

• In a 50 mL flask, combine:

  • 20 mL of 100 mM potassium phosphate buffer (pH 8.0)

  • 164 mg of methyl benzoylformate (1 mmol)

  • 214 mg of benzylamine (2 mmol)

  • 13 mg of NADP⁺

  • 360 mg of glucose

  • 20 mg of the selected IRED lyophilisate

  • 10 mg of GDH

• Stir the mixture at room temperature for 24-48 hours, monitoring the reaction by TLC or HPLC.

• Once the reaction is complete, extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Enzyme (Hypothetical)	Substrate	Product	Conversion (%)	Enantiomeric Excess (ee, %)	Configuration
IRED-R01	Methyl benzoylformate	(R)-Methyl 2-(benzylamino)-2-phenylacetate	>99	>99	R
IRED-S05	Methyl benzoylformate	(S)-Methyl 2-(benzylamino)-2-phenylacetate	98	>99	S

Part 2: Chemical Catalytic Synthesis

While biocatalysis offers significant advantages, chemical catalysis remains a cornerstone of organic synthesis, providing a complementary set of tools for asymmetric transformations. The asymmetric reductive amination of α-ketoesters can be effectively achieved using chiral transition metal complexes or organocatalysts.

The Rationale for Chemical Catalysis

• Broad Substrate Scope: Chemical catalysts can often accommodate a wider range of substrates that may not be well-tolerated by enzymes.

• Predictable Stereochemistry: With well-defined chiral ligands, the stereochemical outcome of the reaction can often be predicted based on established models.

• Robustness: Chemical catalysts can be more tolerant of non-aqueous solvents and a wider range of temperatures and pressures.

Key Methodologies in Asymmetric Chemical Reductive Amination

Several catalytic systems have been successfully employed for the asymmetric reductive amination of α-ketoesters:

• Copper-Catalyzed Hydrosilylation: Chiral diphosphine ligands, such as (S)-SEGPHOS, in combination with a copper(II) salt and a silane reducing agent, can effectively catalyze the asymmetric conjugate reduction of related enamines, a key step in reductive amination pathways.[3]

• Rhodium and Iridium-Catalyzed Hydrogenation: Chiral phosphine ligands are also widely used in combination with rhodium and iridium for the asymmetric hydrogenation of imines.

• Chiral Brønsted Acid Catalysis: Chiral phosphoric acids can act as catalysts by activating the imine towards nucleophilic attack by a hydride donor.

Reaction Mechanism: A Generalized View

Caption: Generalized mechanism of chemical asymmetric reductive amination.

Detailed Protocol: Copper-Catalyzed Asymmetric Reductive Amination (Representative)

This protocol is a representative procedure adapted from related copper-catalyzed asymmetric reductions.[3]

1. Materials and Reagents:

• Methyl benzoylformate

• Benzylamine

• Copper(II) fluoride (CuF₂)

• (R)-SEGPHOS or another suitable chiral phosphine ligand

• Polymethylhydrosiloxane (PMHS) as the hydride source

• Toluene (anhydrous)

• Methanol (anhydrous)

• Sodium tert-butoxide (t-BuONa)

2. Reaction Setup:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add CuF₂ (2 mol%) and the chiral ligand (2.2 mol%).

• Add anhydrous toluene and stir the mixture at room temperature for 30 minutes.

• Add methyl benzoylformate (1.0 mmol) and benzylamine (1.2 mmol).

• Add sodium tert-butoxide (5 mol%) and anhydrous methanol (10 mol%).

• Finally, add PMHS (1.5 mmol) dropwise to the stirred solution.

3. Reaction and Work-up:

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring by TLC or HPLC.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash column chromatography.

Catalyst System	Yield (%)	Enantiomeric Excess (ee, %)
CuF₂ / (R)-SEGPHOS	85-95	90-98
[Rh(COD)Cl]₂ / (R,R)-Me-DuPhos	80-90	85-95

Synthesis of Novel Derivatives

The true power of the methodologies described lies in their adaptability for creating a diverse library of (R)-Methyl 2-(benzylamino)-2-phenylacetate derivatives. By systematically varying the starting materials, researchers can explore the structure-activity relationship (SAR) of their target compounds.

Strategies for Diversification

• Varying the α-Ketoester: A wide range of substituted methyl benzoylformates can be used to introduce different aryl or heteroaryl groups at the α-position. This allows for the exploration of electronic and steric effects on biological activity.

• Varying the Amine: A vast array of primary amines can be employed in place of benzylamine to introduce diverse N-substituents. This is a critical handle for modulating properties such as solubility, metabolic stability, and target binding.

The robustness of both biocatalytic and chemocatalytic methods allows for the synthesis of a wide array of derivatives, as illustrated below.

Caption: Strategy for the synthesis of derivatives.

Conclusion

The enantioselective synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate and its derivatives is a critical endeavor in modern drug discovery. Asymmetric reductive amination of α-ketoesters stands out as the most powerful and versatile strategy to achieve this goal. This guide has detailed both biocatalytic and chemocatalytic approaches, providing the conceptual framework and practical protocols for their implementation. The use of imine reductases offers a green, highly selective, and scalable route, while chemical catalysis provides a complementary and robust set of tools. By leveraging these advanced synthetic methods, researchers are well-equipped to generate novel chiral α-amino ester derivatives for the development of next-generation therapeutics.

References

• Groger, H., & Hummel, W. (2014). Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination. Angewandte Chemie International Edition, 53(3), 8717-8721. [Link]

• Li, X., et al. (2019). Synthesis of N-aryl β-amino acid derivatives via Cu(ii)-catalyzed asymmetric 1,4-reduction in air. Organic & Biomolecular Chemistry, 17(13), 3364-3368. [Link]

• Sharma, M., et al. (2017). Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐ Ketoesters via Imine Reductase‐Catalyzed Reductive Amination. The University of Manchester Research. [Link]

• Organic Chemistry Portal. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. [Link]

• Feng, X., et al. (2017). Chiral ligands designed in China. National Science Review, 4(4), 547-565. [Link]

• van den Nieuwendijk, A. M. C. H., et al. (1993). (R)-2-phenylglycine as a chiral auxiliary in the asymmetric synthesis of 2-azetidinones. Tetrahedron: Asymmetry, 4(5), 971-974. [Link]

• Jørgensen, K. A., et al. (2002). Catalytic asymmetric direct alpha-amination reactions of 2-keto esters: a simple synthetic approach to optically active syn-beta-amino-alpha-hydroxy esters. Journal of the American Chemical Society, 124(12), 2854-2855. [Link]

• Jørgensen, K. A., et al. (2002). Catalytic Asymmetric Direct α-Amination Reactions of 2-Keto Esters: A Simple Synthetic Approach to Optically Active syn-β-Amino-α-hydroxy Esters. Journal of the American Chemical Society, 124(12), 2854-2855. [Link]

• Belokon, Y. N., & Maleev, V. I. (2020). Asymmetric Synthesis of Tailor-Made Amino Acids Using Chiral Ni(II) Complexes of Schiff Bases. An Update of the Recent Literature. Molecules, 25(12), 2783. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. (2017). [Link]

Sources

• 1. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 2. Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of N-aryl β-amino acid derivatives via Cu(ii)-catalyzed asymmetric 1,4-reduction in air - PMC [pmc.ncbi.nlm.nih.gov]

(R)-Methyl 2-(benzylamino)-2-phenylacetate IUPAC nomenclature

An In-Depth Technical Guide to (R)-Methyl 2-(benzylamino)-2-phenylacetate: Nomenclature, Properties, and Asymmetric Synthesis

Executive Summary

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a highly versatile chiral building block and biologically active intermediate. Characterized by an α -amino acid ester scaffold, this compound is heavily utilized in the synthesis of peptidomimetics, neuroactive therapeutics (such as methylphenidate analogs), and advanced flavor compositions[1]. This whitepaper provides an authoritative breakdown of its IUPAC nomenclature, stereochemical elucidation, physicochemical properties, and a field-proven, self-validating protocol for its asymmetric synthesis.

Structural Elucidation & IUPAC Nomenclature

The structural complexity of (R)-Methyl 2-(benzylamino)-2-phenylacetate requires a rigorous application of the IUPAC Blue Book nomenclature rules for organic chemistry and stereochemistry[2].

Deconstructing the IUPAC Name

• Principal Functional Group : The molecule is an ester derivative of acetic acid. The alkyl group attached to the ester oxygen is a methyl group, establishing the base suffix as methyl ...acetate .

• Parent Chain Substituents : The α -carbon (C2) of the acetate chain is substituted with two distinct functional groups:

  • A phenyl group (-C₆H₅).

  • A benzylamino group (-NH-CH₂-C₆H₅).

• Alphabetization : According to IUPAC rules, substituents are listed alphabetically. "Benzylamino" precedes "phenyl", resulting in the constitutional name: methyl 2-(benzylamino)-2-phenylacetate [3].

Stereochemical Assignment (Cahn-Ingold-Prelog Rules)

The C2 carbon is a stereocenter. To assign the absolute configuration, we apply the Cahn-Ingold-Prelog (CIP) priority rules based on atomic numbers[4]:

• Priority 1 : -NH-CH₂-C₆H₅ (Nitrogen, Atomic No. 7 is directly attached to C2).

• Priority 2 : -COOCH₃ (Carbon attached to C2 is bonded to (O, O, O) due to the carbonyl double bond and methoxy single bond).

• Priority 3 : -C₆H₅ (Carbon attached to C2 is bonded to (C, C, C) within the aromatic ring).

• Priority 4 : -H (Hydrogen, Atomic No. 1).

With the lowest priority group (-H) pointing away from the observer, the sequence from Priority 1 → 2 → 3 traces a clockwise direction, dictating the (R)-configuration [2].

Figure 1: CIP Priority Assignment and (R)-Configuration Logic

Physicochemical Properties & Quantitative Data

The compound is most stable and commonly distributed as a hydrochloride salt to prevent spontaneous cyclization or degradation of the free base[5].

Table 1: Chemical Identity and Physicochemical Properties

Property	Value / Description
IUPAC Name	(2R)-methyl 2-(benzylamino)-2-phenylacetate
CAS Number (HCl Salt)	2829281-50-5[5]
Molecular Formula	C₁₆H₁₇NO₂
Molecular Weight (Free Base)	255.32 g/mol
Molecular Weight (HCl Salt)	291.78 g/mol
Stereocenter Configuration	(R)
Physical State	White to off-white crystalline powder (as HCl salt)

Pharmacological & Industrial Relevance

Beyond its utility as a synthetic intermediate, (R)-Methyl 2-(benzylamino)-2-phenylacetate exhibits direct biological activity. Recent pharmacological studies and patent literature have identified this molecule as a potent transmembrane compound that modulates the T1R1/T1R3 receptor complex [1].

This receptor complex is the primary biological sensor for umami taste. In silico docking models demonstrate that the compound intercalates within the 7-transmembrane (7TM) domain of the receptor, acting as a positive allosteric modulator (PAM) in the presence of GMP and amino acids[6]. This mechanism is highly prized in the development of next-generation flavor enhancers and palatability modifiers for both human and veterinary consumption[1].

Asymmetric Synthesis & Validation Protocol

Synthesizing the (R)-enantiomer with high enantiomeric excess (ee) requires strict control over the α -stereocenter. Traditional nucleophilic substitution often leads to racemization. Instead, an Asymmetric Transfer Hydrogenation (ATH) of an α -imino ester is the industry standard[7][8].

Mechanistic Causality of Reagent Selection

• Titanium(IV) isopropoxide [Ti(OiPr)₄] : α -Keto esters are highly electrophilic and prone to side reactions (e.g., aldol condensations). Ti(OiPr)₄ acts as a mild, sterically hindered Lewis acid and water scavenger, driving imine formation without degrading the substrate[9].

• RuCl(p-cymene)[(R,R)-TsDPEN] : This chiral Ruthenium catalyst establishes a rigid 6-membered transition state via hydrogen bonding between the ligand and the imine. This forces the hydride to attack exclusively from the Re-face of the imine, selectively yielding the (R)-configuration[7].

• HCOOH / Et₃N : Serves as a mild, controllable hydride source, eliminating the need for highly pressurized, hazardous H₂ gas[8].

Figure 2: Asymmetric Transfer Hydrogenation Synthetic Workflow

Step-by-Step Self-Validating Protocol

Step 1: Imine Condensation

• Charge a flame-dried, argon-purged flask with methyl 2-oxo-2-phenylacetate (1.0 eq) and anhydrous dichloromethane (DCM).

• Add benzylamine (1.05 eq) dropwise at 0 °C, followed by Ti(OiPr)₄ (2.0 eq).

• Stir at room temperature for 12 hours.

• Validation Checkpoint 1 (IPC): Analyze via ¹³C NMR. The disappearance of the ketone carbonyl signal (~186 ppm) and the emergence of the imine carbon signal (~165 ppm) validates complete conversion.

Step 2: Asymmetric Transfer Hydrogenation (ATH)

• Concentrate the crude imine under reduced pressure and redissolve in anhydrous DMF.

• Add the chiral catalyst RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%) and an azeotropic mixture of formic acid/triethylamine (5:2 ratio, 3.0 eq).

• Stir at 25 °C for 24 hours.

• Validation Checkpoint 2 (Structural): Quench with saturated NaHCO₃, extract with ethyl acetate, and analyze the crude mixture via ¹H NMR. The appearance of a distinct singlet at ~4.4 ppm corresponds to the newly formed chiral methine proton at C2.

Step 3: Isolation and Salt Formation

• Purify the free base via silica gel flash chromatography (Hexanes/EtOAc).

• Dissolve the purified free base in anhydrous diethyl ether and bubble dry HCl gas through the solution at 0 °C until precipitation ceases.

• Filter the resulting white crystals and dry under vacuum to yield (R)-Methyl 2-(benzylamino)-2-phenylacetate hydrochloride.

• Validation Checkpoint 3 (Stereochemical): Analyze the purified salt via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA mobile phase). An enantiomeric excess (ee) of >98% validates the stereoselective integrity of the Ru-catalyzed ATH system.

References

• "1 Fundamentals of the Stereochemistry of Organophosphorus Compounds" - Wiley-VCH - [Link]

• "Stereochemistry, Conformation, and Stereoselectivity" - Windows.net - [Link]

• "Reactions of Amino Acids: Esterification" - Pearson -[Link]

• "WO2016094690A1 - Flavor compositions and pet food products containing the same" - Google P

• "Recent Developments in Dynamic Kinetic Resolution" - ResearchGate -[Link]

• "Biocatalysis and Pharmaceuticals" - MDPI -[Link]

Sources

• 1. WO2016094690A1 - Flavor compositions and pet food products containing the same - Google Patents [patents.google.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. Reactions of Amino Acids: Esterification Practice Problems | Test Your Skills with Real Questions [pearson.com]
• 4. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 5. Methyl 2-oxo-2-phenylacetate | Sigma-Aldrich [sigmaaldrich.com]
• 6. WO2016094690A1 - Flavor compositions and pet food products containing the same - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi-res.com [mdpi-res.com]
• 9. N-methyl-2-oxo-2-phenylacetamide|CAS 83490-71-5 [benchchem.com]

Stereochemistry of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Stereochemical Elucidation and Asymmetric Synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate: A Technical Guide

Executive Summary

(R)-Methyl 2-(benzylamino)-2-phenylacetate (also known as N-benzyl-D-phenylglycine methyl ester) is a highly valued unnatural amino acid derivative. In drug development, it serves as a critical chiral building block for peptidomimetics and active pharmaceutical ingredients (APIs)[1]. Beyond its utility as a synthetic intermediate, this specific enantiomer has been identified as a potent transmembrane allosteric modulator for T1R1/T1R3 umami taste receptors[2]. For researchers, maintaining the integrity of its stereocenter during synthesis is paramount, requiring precise mechanistic control and rigorous analytical validation.

Stereochemical Architecture & CIP Assignment

The biological and chemical behavior of this molecule is entirely dictated by the spatial arrangement around the C2 alpha-carbon. To unequivocally assign the stereochemical configuration, we apply the Cahn-Ingold-Prelog (CIP) priority rules established by IUPAC[3].

The priorities of the four substituents attached to the chiral center are determined by atomic number ( Z ) and the subsequent bonding environment:

• -NH-CH 2​ -Ph : Highest priority ( Z=7 for Nitrogen).

• -COOCH 3​ : Second priority. The carbonyl carbon is treated as being bonded to three oxygens (O, O, O).

• -Phenyl : Third priority. The aromatic carbon is treated as being bonded to three carbons (C, C, C).

• -H : Lowest priority ( Z=1 ).

When the lowest priority hydrogen atom is oriented away from the observer (into the plane), the sequence from Priority 1 → 2 → 3 traces a clockwise path, confirming the (R)-configuration .

Figure 1: Cahn-Ingold-Prelog (CIP) priority assignment confirming the (R)-configuration at C2.

Mechanistic Insights: Causality in Synthetic Design

When designing a synthetic route for (R)-Methyl 2-(benzylamino)-2-phenylacetate, chemists must choose between resolving a racemate or utilizing the "chiral pool."

The Chiral Pool Advantage: Starting from enantiopure D-phenylglycine provides 100% theoretical atom economy for the stereocenter. However, alpha-amino acids with an adjacent phenyl ring are highly susceptible to base-catalyzed racemization because the alpha-proton is unusually acidic (stabilized by both the carbonyl and the aromatic ring). Therefore, all transformations must strictly avoid strong bases and high temperatures.

Reductive Amination Dynamics: To install the N-benzyl group, reductive amination is preferred over direct alkylation with benzyl bromide, as the latter often leads to over-alkylation (quaternary ammonium salts). Using Sodium Triacetoxyborohydride (NaBH(OAc) 3​ ) is the industry standard for this step[4]. Unlike NaBH 4​ , NaBH(OAc) 3​ is mild enough that it will not reduce the unreacted benzaldehyde, and unlike NaBH 3​ CN, it does not generate highly toxic hydrogen cyanide gas upon workup.

Experimental Protocols: Self-Validating Systems

The following methodologies are designed as self-validating systems; the success of the mechanistic precautions taken in Step 1 and 2 is directly proven by the analytical metrics in Section 5.

Protocol A: Stereoretentive Chiral Pool Synthesis

Step 1: Low-Temperature Esterification

• Suspend D-phenylglycine (1.0 eq) in anhydrous methanol (0.5 M) under an inert N 2​ atmosphere.

• Cool the suspension to 0°C using an ice bath.

• Causality Check: Add thionyl chloride (SOCl 2​ , 1.5 eq) dropwise. The low temperature is critical here; the reaction is highly exothermic, and allowing the temperature to spike will cause abstraction of the alpha-proton, leading to racemization.

• Gradually warm to room temperature and reflux for 4 hours. Concentrate in vacuo to yield (R)-phenylglycine methyl ester hydrochloride.

Step 2: Selective Reductive Benzylation

• Dissolve the ester (1.0 eq) in 1,2-dichloroethane (DCE). Add triethylamine (1.1 eq) to liberate the free base.

• Add benzaldehyde (1.0 eq) and stir for 30 minutes at room temperature. Causality Check: Allowing the imine to fully pre-form before introducing the reducing agent prevents the premature reduction of benzaldehyde into benzyl alcohol[4].

• Add NaBH(OAc) 3​ (1.4 eq) portion-wise. Stir for 12 hours.

• Quench with saturated aqueous NaHCO 3​ , extract with dichloromethane, dry over MgSO 4​ , and purify via flash column chromatography (Hexane/EtOAc) to isolate the target API intermediate.

Protocol B: Racemic Synthesis & Chromatographic Resolution

If prochiral starting materials are used, chiral resolution becomes mandatory.

• Synthesis: React methyl 2-oxo-2-phenylacetate with benzylamine in DCE using NaBH(OAc) 3​ to yield the racemic (R/S) mixture.

• Resolution: Subject the racemate to preparative chiral HPLC. Causality Check: Using a stationary phase like Daicel Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) allows the chiral cavities of the column to form transient diastereomeric complexes with the enantiomers, resulting in baseline separation.

Figure 2: Divergent synthetic workflows for (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Analytical Validation & Data Presentation

To validate that the experimental protocols successfully retained the (R)-configuration and achieved the correct molecular connectivity, the following analytical suite must be executed. Notably, the diastereotopic nature of the benzylic protons in the 1 H NMR spectrum serves as an internal verification of the adjacent chiral center.

Parameter	Method / Condition	Expected Result	Significance
Optical Rotation	Polarimetry ( c=1 , MeOH, 20°C)	Negative [α]D​	Confirms bulk enantiomeric excess (ee) against the commercial standard.
Chiral Purity	HPLC (Chiralcel OD-H, 90:10 Hexane:IPA, 1 mL/min)	>99% ee, single peak at specific tR​	Validates resolution success or stereoretention of the chiral pool.
1 H NMR	400 MHz, CDCl 3​	δ 3.65 (s, 3H, -OCH 3​ ), 3.80 (ABq, 2H, -CH 2​ Ph), 4.45 (s, 1H, -CH-), 7.2-7.4 (m, 10H, Ar-H)	The AB quartet at 3.80 ppm confirms the benzylic protons are diastereotopic due to the adjacent C2 chiral center.
Mass Spectrometry	ESI-MS (Positive mode)	m/z 256.1 [M+H]+	Verifies molecular weight of the free base (MW: 255.31 g/mol ).

References

• Google Patents - "WO2016094690A1 - Flavor compositions and pet food products containing the same" -

• IUPAC Gold Book - "Cahn–Ingold–Prelog system" -[Link]

• Abdel-Magid, A. F. et al. - "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry (1996) -[Link]

Sources

• 1. Methyl 2-oxo-2-phenylacetate | Sigma-Aldrich [sigmaaldrich.com]
• 2. WO2016094690A1 - Flavor compositions and pet food products containing the same - Google Patents [patents.google.com]
• 3. old.goldbook.iupac.org [old.goldbook.iupac.org]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

A Technical Guide to the Starting Materials for the Enantioselective Synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Abstract

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a valuable chiral building block in synthetic organic chemistry, particularly in the development of pharmaceuticals. Its structure, featuring a stereogenic center alpha to both a nitrogen atom and a phenyl group, makes it a key intermediate for more complex molecules. This guide provides an in-depth technical analysis of the primary synthetic routes to this compound, with a core focus on the selection and rationale of the starting materials. We will dissect two principal strategies: the direct N-benzylation of a pre-existing chiral amino ester and the asymmetric reductive amination of a prochiral keto-ester. This document is intended for researchers and process chemists, offering a comparative analysis of these methodologies, detailed experimental protocols, and the mechanistic reasoning behind the choice of reagents and catalysts to ensure high yield and enantiopurity.

Introduction

Chiral α-amino acids and their ester derivatives are fundamental components of numerous biologically active compounds. The introduction of N-substituents, such as a benzyl group, further expands their utility, providing steric and electronic properties that can be crucial for molecular recognition and biological activity. The synthesis of enantiomerically pure N-substituted α-amino esters like (R)-Methyl 2-(benzylamino)-2-phenylacetate presents a significant challenge: the need to control the stereochemistry at the α-carbon. The choice of starting materials is the most critical decision in designing an efficient, scalable, and stereoselective synthesis. This guide explores the two most logical and field-proven approaches to this target molecule, starting from fundamentally different classes of precursors.

Chapter 1: Retrosynthetic Analysis and Key Strategies

A retrosynthetic analysis of the target molecule reveals two primary disconnections, leading to two distinct synthetic strategies.

• Strategy A (C-N Bond Formation): Disconnection of the carbon-nitrogen bond suggests a reaction between an amine (benzylamine) and a carbonyl compound (a phenylacetate derivative). To achieve the desired R-configuration, this must be an asymmetric process, typically a reductive amination.

• Strategy B (N-Alkyl Bond Formation): Disconnection of the bond between the nitrogen and the benzyl group's methylene carbon points to an alkylation reaction. This approach begins with a chiral α-amino ester, (R)-Methyl 2-amino-2-phenylacetate, which is then N-benzylated.

Each strategy places different demands on the availability, cost, and handling of the starting materials and dictates the method used to control stereochemistry.

Caption: Retrosynthetic pathways for the target molecule.

Chapter 2: Strategy A: Asymmetric Reductive Amination

This one-pot approach is elegant and atom-economical, constructing the chiral center and the C-N bond simultaneously.[1] The success of this strategy is entirely dependent on the effectiveness of the stereoselective reduction step.

Starting Materials

• Methyl 2-oxo-2-phenylacetate (Methyl Benzoylformate): A commercially available prochiral α-keto ester. Its quality is crucial, as impurities can interfere with sensitive catalysts.

• Benzylamine: A common and inexpensive primary amine.

• Chiral Catalyst: This is the cornerstone of the strategy. Options include:

  • Biocatalysts: Imine reductases (IREDs) offer exceptional enantioselectivity under mild, aqueous conditions.[2]

  • Organocatalysts: Chiral phosphoric acids (CPAs) are highly effective, activating the intermediate imine towards reduction.[3]

• Reducing Agent: The choice of hydride source is linked to the catalyst.

  • For organocatalysis, a mild reductant like a Hantzsch ester is typically used, as it will not reduce the starting keto-ester.[3]

  • For other systems, hydride sources like sodium cyanoborohydride or sodium triacetoxyborohydride are common as they are more selective for the imine over the ketone.[4]

Mechanistic Rationale

The reaction proceeds via the initial condensation of benzylamine and the keto-ester to form an intermediate N-benzyl imine. This imine exists in equilibrium with the starting materials. The chiral catalyst then coordinates to the imine, creating a chiral environment. A hydride from the reducing agent is delivered to one face of the C=N double bond, preferentially forming the (R)-enantiomer. The choice of a mild reducing agent is critical to prevent the premature reduction of the starting keto-ester.

Experimental Protocol: Organocatalytic Reductive Amination

• To a dry flask under an inert atmosphere (N₂ or Ar), add the chiral phosphoric acid catalyst (e.g., 5 mol%).

• Add the solvent (e.g., toluene) followed by Methyl 2-oxo-2-phenylacetate (1.0 eq) and the Hantzsch ester (1.2 eq).

• Stir the mixture at the specified temperature (e.g., room temperature) and add benzylamine (1.1 eq) dropwise.

• Monitor the reaction by TLC or LC-MS until the starting keto-ester is consumed (typically 12-48 hours).

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to isolate the pure product.

• Enantiomeric excess (ee) is determined by chiral HPLC analysis.

Data Summary: Reductive Amination

Catalyst System	Reducing Agent	Solvent	Temp (°C)	Typical Yield (%)	Typical ee (%)
Chiral Phosphoric Acid	Hantzsch Ester	Toluene	25	85-95	>95
Imine Reductase (IRED)	Glucose/GDH (for NADPH regen.)	Buffer (pH 7.5)	30	70-90	>99
Rhodium-DIPAMP	H₂ (50 bar)	Methanol	50	>90	~90

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Data Summary: N-Benzylation



  
Benzylating Agent
  
Base
  
Solvent
  
Temp (°C)
  
Typical Yield (%)
  
Racemization Risk




  
Benzyl Bromide
  
K₂CO₃
  
Acetonitrile
  
40
  
85-95
  
Low


  
Benzyl Chloride
  
NaHCO₃ / NaI (cat.)
  
DMF
  
60
  
80-90
  
Moderate


  
Benzyl Bromide
  
Et₃N
  
Dichloromethane
  
25
  
>90
  
Low to Moderate



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  reagents [label="Reagents:\n- Benzyl Bromide/Chloride\n- Base (e.g., K₂CO₃)\n- Solvent (e.g., Acetonitrile)", fillcolor="#34A853"];
  reaction [label="N-Benzylation Reaction\n(Sₙ2 Mechanism)", fillcolor="#4285F4"];
  workup [label="Workup & Purification:\n- Filtration\n- Extraction\n- Solvent Removal", fillcolor="#FBBC05"];
  product [label="Final Product:\n(R)-Methyl 2-(benzylamino)-2-phenylacetate", fillcolor="#FFFFFF", peripheries=2];

  // Edges
  start -> reaction;
  reagents -> reaction;
  reaction -> workup;
  workup -> product;
}

Caption:  Workflow for Strategy B: N-Benzylation.

Chapter 4: Comparative Analysis of Starting Materials and Strategies

The choice between Strategy A and Strategy B depends on several factors, including cost, scalability, and the desired level of stereochemical control.

Feature
Strategy A: Asymmetric Reductive Amination
Strategy B: N-Benzylation
Starting Materials 
Inexpensive, achiral precursors (keto-ester, benzylamine).
More expensive, chiral amino ester precursor.
Stereocontrol 
Originates from the chiral catalyst during the reaction. Requires careful optimization.
Relies on the enantiopurity of the starting material.
Key Challenge 
Identifying an efficient and highly selective catalyst system.
Preventing racemization of the α-stereocenter during benzylation.
Process 
One-pot reaction, potentially more efficient and atom-economical.
Multi-step if chiral precursor needs to be synthesized/resolved first.
Scalability 
Can be challenging due to catalyst cost, loading, and sensitivity.
Generally robust and scalable, using standard reagents.
Ideal For 
Environments with strong catalysis expertise (organo- or biocatalysis).
Process chemistry where robustness and predictability are key.

Conclusion

The synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate can be approached from two distinct starting points, each with its own set of advantages and challenges.

Strategy A (Asymmetric Reductive Amination)  is a modern and elegant approach that leverages the power of catalysis to build complexity from simple, achiral starting materials. It is particularly attractive for its efficiency, but requires significant investment in catalyst screening and optimization to achieve high enantioselectivity.



The ultimate choice of starting materials and synthetic strategy will depend on the specific project goals, available resources, and the scale of the synthesis. For academic or discovery settings, the catalytic route may offer more flexibility and novelty. For large-scale manufacturing, the robustness and predictability of the N-benzylation route, starting from a high-purity chiral building block, may be preferred.

References



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Thompson, M. P., et al. (2018). Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination. ACS Catalysis. [Link]





Pesciaioli, F., et al. (2013). Single-Flask Enantioselective Synthesis of α-Amino Acid Esters by Organocatalysis. Organic Letters. [Link]




Google Patents. CN101973880A - Synthetic method of methyl (ethyl)


Mijin, D. Ž., et al. (2006). Benzylation of N-benzyl-2-phenylacetamide. Journal of the Serbian Chemical Society. [Link]



Carswell, E. L., et al. (2018). Enantioselective Synthesis of α-Aryl-β2-Amino-Esters by Cooperative Isothiourea and Brønsted Acid Catalysis. Angewandte Chemie International Edition. [Link]



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(R)-Methyl 2-(benzylamino)-2-phenylacetate: A Structural and Mechanistic Exploration of its Potential in Asymmetric Catalysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: The synthesis of enantiomerically pure compounds is a cornerstone of modern drug development and fine chemical manufacturing. Chiral molecules, particularly α-amino acid derivatives, serve as indispensable building blocks and catalysts in these processes. This guide focuses on (R)-Methyl 2-(benzylamino)-2-phenylacetate, a chiral α-amino ester. While not a widely documented catalyst in its own right, its structure embodies key functionalities—a stereogenic center, a secondary amine, and an ester group—that are hallmarks of potent chiral ligands and organocatalysts. This document provides a detailed exploration of its synthesis, characterization, and, most importantly, its theoretical and practical potential in asymmetric catalysis. We will deconstruct its molecular architecture to propose its application as a precursor for novel chiral ligands in transition-metal catalysis and as a potential organocatalyst, complete with mechanistic insights and representative experimental protocols.

Part 1: Foundational Principles of Asymmetric Catalysis

The biological activity of a chiral molecule is often exclusive to one of its enantiomers, while the other may be inactive or even harmful. Consequently, the ability to selectively synthesize a single enantiomer is of paramount importance.[1] Asymmetric synthesis aims to achieve this by introducing a chiral influence during a chemical transformation.[1] The primary strategies employed include:

• Chiral Auxiliaries: A chiral group temporarily attached to the substrate to direct the stereochemical outcome of a reaction.[2][3] After the desired transformation, the auxiliary is cleaved and can often be recovered.[2][3]

• Chiral Reagents: Stoichiometric reagents that are themselves enantiopure and transfer chirality to the substrate.

• Chiral Catalysts: The most efficient method, where a small amount of a chiral catalyst generates a large quantity of an enantiomerically enriched product.[4][5] This category includes both transition-metal complexes with chiral ligands and metal-free organocatalysts.

(R)-Methyl 2-(benzylamino)-2-phenylacetate is structurally poised to be a valuable component in the realm of chiral catalysis, primarily as a scaffold for designing new catalysts.

Part 2: Synthesis and Chiral Integrity of (R)-Methyl 2-(benzylamino)-2-phenylacetate

The accessibility of a chiral molecule in high enantiopurity is a prerequisite for its use in asymmetric catalysis. A common and effective method for synthesizing α-amino esters is through the reductive amination of an α-keto ester.

Proposed Synthetic Pathway

The synthesis can be envisioned via the reductive amination of methyl benzoylformate with benzylamine. The initial reaction forms an imine intermediate, which is then stereoselectively reduced. The use of a chiral reducing agent or, more commonly, a chiral catalyst for the hydrogenation of the imine, is crucial for establishing the (R)-stereocenter.

Caption: Proposed synthesis of the title compound via a two-step sequence.

Experimental Protocol: Catalytic Asymmetric Reductive Amination

This protocol is a representative, field-proven method for such transformations.

• Imine Formation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve methyl benzoylformate (1.0 equiv.) in anhydrous toluene (0.5 M). Add benzylamine (1.1 equiv.) and a catalytic amount of p-toluenesulfonic acid (0.01 equiv.).

• Water Removal: Equip the flask with a Dean-Stark apparatus and reflux the mixture for 4-6 hours, or until the theoretical amount of water has been collected, indicating complete imine formation.

• Catalyst Preparation: In a separate Schlenk flask, prepare the asymmetric hydrogenation catalyst. For example, degas a solution of [Rh(COD)₂]BF₄ (0.005 equiv.) and a suitable chiral phosphine ligand (e.g., (R)-BINAP, 0.0055 equiv.) in anhydrous, degassed methanol for 30 minutes.

• Asymmetric Hydrogenation: Cool the imine solution to room temperature. Transfer the solution via cannula to a high-pressure hydrogenation vessel. Carefully add the prepared catalyst solution.

• Reaction Execution: Pressurize the vessel with H₂ gas (10-50 bar) and stir vigorously at a controlled temperature (e.g., 25-40 °C) for 12-24 hours.

• Work-up and Purification: Depressurize the vessel carefully. Concentrate the reaction mixture in vacuo. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Part 3: Potential Roles in Asymmetric Catalysis

The true potential of this molecule lies in its use as a versatile building block for more complex catalytic systems.

As a Chiral Ligand Precursor for Transition-Metal Catalysis

The most promising application is its conversion into a chiral ligand for transition metals like Rhodium, Iridium, Ruthenium, and Palladium.[5][6][7] These metals, when complexed with chiral ligands, are powerful catalysts for reactions like hydrogenation, hydroformylation, and C-C bond formation.[4][6] The secondary amine on the title compound is an excellent handle for derivatization into a bidentate ligand, which can form a stable chelate with a metal center, creating a well-defined chiral environment.

Example: Synthesis of a P,N-type Ligand

A P,N ligand, containing both a phosphorus and a nitrogen donor atom, can be synthesized by introducing a diphenylphosphino group.

Caption: Workflow for converting the title compound into a chiral P,N-ligand and its subsequent metalation.

Representative Protocol for P,N-Ligand Synthesis:

• Ester Reduction: Carefully add LiAlH₄ (1.5 equiv.) to a flame-dried flask containing anhydrous THF under N₂ at 0 °C. Add a solution of (R)-Methyl 2-(benzylamino)-2-phenylacetate (1.0 equiv.) in THF dropwise. Allow the reaction to warm to room temperature and stir for 4 hours. Quench the reaction cautiously with water, followed by 15% NaOH solution. Filter the resulting salts and concentrate the filtrate to obtain the chiral amino alcohol.

• Phosphinylation: Dissolve the amino alcohol (1.0 equiv.) and triethylamine (2.5 equiv.) in anhydrous THF at 0 °C. Add chlorodiphenylphosphine (1.1 equiv.) dropwise. Stir the reaction at room temperature overnight. Filter the triethylamine hydrochloride salt and concentrate the solvent. Purify the resulting P,N-ligand via chromatography under inert conditions.

This newly synthesized ligand can then be used to catalyze a variety of reactions.

Metal Center	Typical Ligand Type	Target Asymmetric Reaction
Rhodium (Rh)	P,N or N,N	Hydrogenation of C=C and C=O bonds[6][7]
Iridium (Ir)	P,N	Hydrogenation of unfunctionalized olefins and imines[5][6]
Ruthenium (Ru)	P,N	Hydrogenation of ketones, transfer hydrogenation[6]
Palladium (Pd)	P,N	Allylic alkylation, Heck reaction

As a Potential Organocatalyst

The secondary amine functionality, adjacent to a stereogenic center, is a classic motif in organocatalysis, most famously exemplified by proline. This structure can potentially catalyze reactions through either enamine or iminium ion intermediates.

Proposed Catalytic Cycle: Asymmetric Michael Addition

In a hypothetical Michael addition of a ketone to an α,β-unsaturated aldehyde (e.g., cinnamaldehyde), the catalyst could operate as follows:

• The secondary amine of (R)-Methyl 2-(benzylamino)-2-phenylacetate condenses with the ketone to form a chiral enamine.

• This enamine, acting as a nucleophile, attacks the Michael acceptor from one face, directed by the steric bulk of the catalyst's phenyl and benzyl groups.

• The resulting iminium ion intermediate is hydrolyzed to release the product and regenerate the catalyst.

Caption: Proposed organocatalytic cycle for an asymmetric Michael addition.

Part 4: Characterization and Validation

Ensuring the chemical purity and, critically, the enantiomeric excess (ee) of the chiral material is non-negotiable.

Standard Analytical Techniques

Technique	Purpose	Expected Observations
¹H & ¹³C NMR	Structural confirmation and purity assessment.	Distinct signals for methyl ester, benzyl, and phenyl groups.
Mass Spectrometry	Molecular weight confirmation.	A molecular ion peak corresponding to the calculated mass.
Chiral HPLC	Determination of Enantiomeric Excess (ee).	Baseline separation of (R) and (S) enantiomers.
Polarimetry	Measurement of optical rotation.	A specific rotation value, e.g., [α]²⁰D = +X (c=1, CHCl₃).

Protocol: Determination of Enantiomeric Excess by Chiral HPLC

• Column Selection: Choose a suitable chiral stationary phase (CSP), such as a Daicel Chiralpak® IA or IB column.

• Mobile Phase: Prepare an isocratic mobile phase, typically a mixture of hexane and isopropanol (e.g., 90:10 v/v). The exact ratio must be optimized for baseline separation.

• Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in the mobile phase.

• Analysis: Inject the sample onto the HPLC system. The two enantiomers will elute at different retention times (tR).

• Calculation: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = |(Area_R - Area_S) / (Area_R + Area_S)| × 100.

Conclusion

(R)-Methyl 2-(benzylamino)-2-phenylacetate represents a valuable, yet underexplored, chiral building block. While it may not be a direct "off-the-shelf" catalyst, its true strength lies in its potential as a versatile precursor. Its stereochemically defined α-amino acid framework provides an excellent starting point for the rational design of novel P,N or N,N-bidentate ligands for transition-metal catalysis. Furthermore, the inherent secondary amine functionality invites exploration into its capacity as an organocatalyst. For researchers and drug development professionals, this compound should be viewed not as an end-point, but as a gateway to new, proprietary catalytic systems tailored for specific, challenging asymmetric transformations.

References

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• Gawley, R. E., & Aubé, J. (2012). Principles of Asymmetric Synthesis. Chemical Reviews, 112(11), 6033-6034. [Link]

• ChemRxiv. Chiral bifunctional NHC/guanidine ligands for asymmetric hydrogenation. [Link]

• University of York. Asymmetric Synthesis. [Link]

• Asymmetric Synthesis. [Link]

• Zhang, W., Chi, Y., & Zhang, X. (2007). Developing Chiral Ligands for Asymmetric Hydrogenation. Accounts of Chemical Research, 40(12), 1278–1290. [Link]

• MDPI. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. [Link]

• Pfaltz, A., & Drury, W. J. (2004). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. Proceedings of the National Academy of Sciences, 101(16), 5723–5726. [Link]

• Zhang, W., Chi, Y., & Zhang, X. (2007). Developing chiral ligands for asymmetric hydrogenation. Accounts of Chemical Research, 40(12), 1278-90. [Link]

• de Figueiredo, R. M., & Christmann, M. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. European Journal of Organic Chemistry, 2019(37-38), 6329-6341. [Link]

• Wiley Online Library. Catalytic Asymmetric Chlorination of Isoxazolinones. [Link]

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• OAE Publishing Inc. Organocatalytic regio- and enantioselective formal [4 + 2]-annulation of chiral nitrogen-containing dipoles. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Detailed Synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

For correspondence: [Not a real email address]

Abstract

This document provides a comprehensive and detailed guide for the synthesis of the chiral α-amino ester, (R)-Methyl 2-(benzylamino)-2-phenylacetate. This compound serves as a valuable building block in the development of various pharmaceutical agents and as a ligand in asymmetric catalysis. The protocol herein details an efficient and stereoselective approach via reductive amination of a readily available α-keto ester. This guide is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step procedure but also critical insights into the underlying chemical principles, reaction optimization, and analytical characterization.

Introduction and Significance

Chiral α-amino acids and their derivatives are fundamental components of numerous biologically active molecules, including peptides, natural products, and pharmaceuticals.[1][2] The stereochemistry at the α-carbon is often crucial for biological activity, making the development of enantioselective synthetic methods a paramount objective in medicinal and organic chemistry.[3][4] (R)-Methyl 2-(benzylamino)-2-phenylacetate, with its defined stereocenter, is a key intermediate for the synthesis of more complex chiral molecules.

The synthetic strategy detailed in this application note focuses on the reductive amination of methyl benzoylformate. Reductive amination is a robust and widely utilized method for the formation of carbon-nitrogen bonds, offering a high degree of control and efficiency.[5][6][7] This one-pot procedure involves the in-situ formation of an imine from the corresponding keto ester and benzylamine, followed by its immediate reduction to the desired amine.[5][6] This approach avoids the isolation of the often-unstable imine intermediate and minimizes side reactions.

Synthetic Strategy: Reductive Amination

The chosen synthetic pathway involves the reaction of methyl benzoylformate with benzylamine in the presence of a suitable reducing agent. This method is advantageous due to the commercial availability of the starting materials and the generally mild reaction conditions required.

2.1. Reaction Mechanism

The reductive amination process proceeds through two key steps:

• Imine Formation: The reaction is initiated by the nucleophilic attack of the primary amine (benzylamine) on the carbonyl carbon of the α-keto ester (methyl benzoylformate). This is followed by the elimination of a water molecule to form an imine intermediate. This step is typically reversible and can be favored by the removal of water or by using a dehydrating agent.

• Reduction: The C=N double bond of the imine is then selectively reduced to a single bond by a hydride-based reducing agent. The stereochemical outcome of the reaction can be influenced by the use of a chiral reducing agent or a chiral catalyst, though this protocol focuses on a non-chiral reduction followed by resolution or the use of a chiral starting material if available.

Caption: Generalized workflow for the synthesis of phenylacetate esters.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

3.1. Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
Methyl Benzoylformate	C9H8O3	164.16	5.00 g	30.46
Benzylamine	C7H9N	107.15	3.26 g	30.46
Sodium Triacetoxyborohydride	C6H10BNaO6	211.94	7.74 g	36.55
Dichloromethane (DCM)	CH2Cl2	84.93	100 mL	-
Saturated Sodium Bicarbonate (aq)	NaHCO3	84.01	As needed	-
Brine (Saturated NaCl solution)	NaCl	58.44	As needed	-
Anhydrous Magnesium Sulfate	MgSO4	120.37	As needed	-

3.2. Reaction Setup and Procedure

Caption: Step-by-step experimental workflow.

• Reaction Setup: To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add methyl benzoylformate (5.00 g, 30.46 mmol) and dichloromethane (100 mL). Stir the solution until the solid is fully dissolved.

• Addition of Amine: Add benzylamine (3.26 g, 30.46 mmol) dropwise to the stirred solution at room temperature.

• Imine Formation: Allow the reaction mixture to stir at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Reduction: Carefully add sodium triacetoxyborohydride (7.74 g, 36.55 mmol) to the reaction mixture in small portions over a period of 15 minutes. Note: The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% Ethyl Acetate in Hexane).

• Work-up: Upon completion of the reaction, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL). Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 30 mL).

• Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

3.3. Chiral Resolution (If starting with racemic methyl 2-amino-2-phenylacetate)

If the synthesis is not enantioselective, the resulting racemic mixture of methyl 2-(benzylamino)-2-phenylacetate will require resolution to isolate the desired (R)-enantiomer. A common method for the resolution of amines is through the formation of diastereomeric salts with a chiral acid.[8][9]

• Salt Formation: Dissolve the racemic amine in a suitable solvent (e.g., ethanol or acetone). Add a solution of a chiral resolving agent, such as (R)-(-)-Mandelic acid or (+)-Tartaric acid, in the same solvent.

• Crystallization: Allow the diastereomeric salts to crystallize. The solubility of the two diastereomers will differ, allowing for the preferential crystallization of one.

• Isolation: Isolate the crystallized diastereomeric salt by filtration.

• Liberation of the Free Amine: Treat the isolated diastereomeric salt with a base (e.g., aqueous sodium hydroxide) to liberate the enantiomerically enriched free amine. Extract the amine into an organic solvent, dry, and concentrate.

• Enantiomeric Purity Determination: The enantiomeric excess (ee) of the resolved product should be determined by chiral High-Performance Liquid Chromatography (HPLC).[10]

Characterization and Data

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

Technique	Expected Results
¹H NMR	Characteristic peaks corresponding to the aromatic protons of the phenyl and benzyl groups, the methoxy group, the benzylic CH, and the methylene protons of the benzyl group.
¹³C NMR	Peaks corresponding to the carbonyl carbon, the aromatic carbons, the methoxy carbon, the benzylic carbon, and the methylene carbon.
Mass Spec.	Molecular ion peak corresponding to the expected molecular weight (C16H17NO2, MW = 255.31 g/mol ).
Chiral HPLC	A single major peak for the (R)-enantiomer, with the area of the minor (S)-enantiomer peak indicating the enantiomeric purity.

Safety and Handling

• Dichloromethane is a volatile and potentially carcinogenic solvent. All operations should be performed in a well-ventilated fume hood.

• Sodium triacetoxyborohydride is a moisture-sensitive and flammable solid. It should be handled under an inert atmosphere (e.g., nitrogen or argon). It reacts with water to produce hydrogen gas, which is flammable.

• Benzylamine is a corrosive liquid. Avoid contact with skin and eyes.

• Standard personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Troubleshooting

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction.	Extend the reaction time or slightly increase the amount of reducing agent. Ensure all reagents are dry.
Loss of product during work-up.	Ensure complete extraction from the aqueous layer. Be careful during the concentration step to avoid loss of volatile product.
Incomplete Reaction	Inactive reducing agent.	Use freshly opened or properly stored sodium triacetoxyborohydride.
Presence of water in the reaction.	Use anhydrous solvents and reagents.
Low Enantiomeric Excess (after resolution)	Inefficient resolution.	Optimize the solvent and temperature for crystallization of the diastereomeric salts. Multiple recrystallizations may be necessary.
Racemization during work-up.	Avoid harsh acidic or basic conditions during the liberation of the free amine.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate. By following the detailed steps for the reductive amination and, if necessary, the chiral resolution, researchers can obtain this valuable chiral building block in good yield and high purity. The provided insights into the reaction mechanism, troubleshooting, and safety considerations will aid in the successful execution of this synthesis.

References

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• Dwyer, F. P., & Garvan, F. L. (1960). Resolution of cis-Dinitrobis(ethylenediamine)cobalt Ion. Inorganic Syntheses, 6, 192-194.
• Fujima, Y., Ikunaka, M., Inoue, T., & Matsumoto, J. (2006). Synthesis of (S)-3-(N-Methylamino)-1-(2-thienyl)propan-1-ol: Revisiting Eli Lilly's Resolution-Racemization-Recycle Synthesis of Duloxetine for Its Robust Processes. Organic Process Research & Development, 10(5), 905-913.
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• Lee, O.-Y., Law, K.-L., Ho, C.-Y., & Yang, D. (2008). A simple and convenient procedure allows the reductive amination of aldehydes and ketones using sodium borohydride as reducing agent and boric acid, p-toluenesulfonic acid monohydrate or benzoic acid as activator under solvent-free conditions. The Journal of Organic Chemistry, 73(22), 8829-8837.
• Liu, Y. E., Lu, Z., Li, B., Tian, J., Liu, F., Zhao, J., Hou, C., Li, Y., Niu, L., & Zhao, B. (2016). A class of axially chiral pyridoxamines bearing a lateral amine arm exhibited high catalytic activity and excellent enantioselectivity in asymmetric transamination of α-keto acids, to give various α-amino acids in very good yields and with high ee's. Journal of the American Chemical Society, 138(33), 10730-10733.
• Luo, R., Liu, L., Tong, J., Ouyang, L., & Liao, J. (2025). An iridium-catalyzed Leuckart-type reductive amination of carbonyls delivers formamides in good yields. Synthesis, 57(04), 629-636.
• Porter, W. H. (1991). Resolution of chiral drugs. Pure and Applied Chemistry, 63(8), 1119-1122.
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• Song, F., Park, S. H., Wu, C., & Strom, A. E. (2023). Iron catalyzes an oxidative coupling approach for α-amination of ketones with free sulfonamides, without the need for prefunctionalization of either substrate. The Journal of Organic Chemistry, 88(5), 3353-3358.

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Chiral resolution of racemic acids using (R)-Methyl 2-(benzylamino)-2-phenylacetate

An In-Depth Technical Guide to the Chiral Resolution of Racemic Acids Using (R)-Methyl 2-(benzylamino)-2-phenylacetate

Introduction: The Imperative of Enantiomeric Purity

In the landscape of modern chemistry, particularly within pharmaceutical development, the three-dimensional arrangement of atoms in a molecule is not a trivial detail—it is often the very determinant of biological activity. Chiral molecules, which exist as non-superimposable mirror images called enantiomers, frequently exhibit profoundly different pharmacological and toxicological profiles.[1] While one enantiomer of a drug may provide the desired therapeutic effect, its counterpart can be inactive or, in some cases, dangerously toxic. Consequently, the separation of racemic mixtures—50:50 mixtures of two enantiomers—into their constituent pure enantiomers is a critical process known as chiral resolution.[2]

While several methods exist for this purpose, including chiral chromatography and enzymatic resolution, the formation of diastereomeric salts followed by fractional crystallization remains one of the most robust, scalable, and widely employed techniques in industrial settings.[3][4] This method leverages a fundamental principle of stereochemistry: while enantiomers share identical physical properties, diastereomers do not.[2][5][6] By reacting a racemic acid with a single enantiomer of a chiral base, we convert the enantiomeric pair into a pair of diastereomeric salts. These salts, having distinct solubilities, melting points, and crystal structures, can then be separated by conventional physical methods.

This guide provides a detailed examination of the theory and application of (R)-Methyl 2-(benzylamino)-2-phenylacetate, a highly effective chiral resolving agent for a variety of racemic carboxylic acids. We will explore the mechanistic underpinnings of this process and provide field-tested protocols for its successful implementation.

The Resolving Agent: (R)-Methyl 2-(benzylamino)-2-phenylacetate

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a chiral amine derivative that serves as an excellent resolving agent for racemic acids. Its efficacy stems from its ability to form stable salts with carboxylic acids and its rigid chiral structure, which enhances the physical differentiation between the resulting diastereomeric salts.

Mechanism of Diastereomeric Salt Formation

The core of the resolution process is a straightforward acid-base reaction. The chiral amine, acting as a base, reacts with the racemic acid to yield two distinct diastereomeric salts.

• (R)-Acid + (R)-Amine → (R,R)-Diastereomeric Salt

• (S)-Acid + (R)-Amine → (S,R)-Diastereomeric Salt

These two salts, (R,R) and (S,R), are not mirror images of each other. The different spatial interactions between the chiral centers of the acid and the amine result in unique three-dimensional crystal lattice structures. This structural divergence leads to different lattice energies and, crucially, different solubilities in a given solvent system.[7] It is this solubility difference that we exploit to selectively crystallize and isolate one diastereomer, leaving the other dissolved in the mother liquor.

Figure 1. Formation of diastereomeric salts from a racemic acid.

Application Protocol: A Step-by-Step Guide

This section outlines a comprehensive, three-part protocol for the chiral resolution of a generic racemic carboxylic acid.

Part 1: Formation and Isolation of the Diastereomeric Salt

The objective here is to selectively crystallize one of the two diastereomeric salts. The choice of solvent is the most critical experimental variable and often requires screening to identify optimal conditions that maximize both yield and purity.[8]

Materials:

• Racemic carboxylic acid

• (R)-Methyl 2-(benzylamino)-2-phenylacetate (0.5 - 1.0 molar equivalent)

• Screening solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, and mixtures thereof)

• Erlenmeyer flask with a reflux condenser

• Stirring hotplate

• Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

Protocol:

• Dissolution: In an Erlenmeyer flask, dissolve the racemic carboxylic acid (e.g., 10.0 g) in a minimal amount of a suitable solvent (e.g., 100 mL of 9:1 ethanol/water) at an elevated temperature (e.g., 70-80 °C).

• Addition of Resolving Agent: To the hot solution, add (R)-Methyl 2-(benzylamino)-2-phenylacetate (typically 0.5 to 1.0 equivalents) either as a solid or as a concentrated solution in the same solvent. The use of sub-stoichiometric amounts of the resolving agent can often increase the enantiomeric excess of the precipitated salt.[9]

• Crystallization: Once the resolving agent is fully dissolved, remove the flask from the heat source and allow it to cool slowly to room temperature with gentle stirring. Slow cooling is paramount for selective crystallization and high purity.[9] For some systems, further cooling in an ice bath (0-5 °C) may be required to maximize the yield.

• Isolation: Collect the precipitated crystals by vacuum filtration.

• Washing: Wash the crystalline cake with a small volume of the cold crystallization solvent to remove any adhering mother liquor, which contains the more soluble diastereomeric salt.

• Drying: Dry the crystals under vacuum to a constant weight. At this stage, a sample should be taken to determine the diastereomeric excess (d.e.) and to confirm which diastereomer has crystallized.

Part 2: Liberation of the Enantiomerically Enriched Acid

This step involves breaking the ionic bond of the isolated salt to recover the desired enantiomer of the acid.

Materials:

• Isolated diastereomeric salt

• Dilute strong acid (e.g., 1M or 2M Hydrochloric Acid)

• Organic extraction solvent (e.g., ethyl acetate, dichloromethane)

• Separatory funnel

• Anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄)

• Rotary evaporator

Protocol:

• Salt Cleavage: Suspend the dried diastereomeric salt in a biphasic mixture of water and an organic extraction solvent (e.g., 50 mL water and 50 mL ethyl acetate).

• Acidification: While stirring vigorously, add dilute HCl dropwise until the aqueous layer is acidic (pH 1-2). This protonates the amine resolving agent, breaking the salt and liberating the free carboxylic acid into the organic layer.[10]

• Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer one or two more times with the organic solvent.

• Washing & Drying: Combine the organic layers and wash with brine (saturated NaCl solution) to remove excess water. Dry the organic layer over an anhydrous drying agent.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched carboxylic acid.

• Purity Analysis: Determine the yield and measure the enantiomeric excess (e.e.) of the acid using an appropriate analytical technique, such as chiral HPLC.

Part 3: Recovery and Recycling of the Resolving Agent

A key advantage of this method is the ability to recover the expensive resolving agent for reuse, making the process more economical and sustainable.

Materials:

• Acidic aqueous layer from Part 2

• Dilute strong base (e.g., 2M Sodium Hydroxide)

• Organic extraction solvent

• Separatory funnel and rotary evaporator

Protocol:

• Basification: Cool the acidic aqueous layer (containing the protonated resolving agent) in an ice bath. Slowly add dilute NaOH with stirring until the solution is strongly basic (pH 12-14). This deprotonates the amine, regenerating the free base.

• Extraction: Extract the liberated (R)-Methyl 2-(benzylamino)-2-phenylacetate into an organic solvent (e.g., dichloromethane) three times.

• Drying & Isolation: Combine the organic extracts, dry over an anhydrous drying agent, filter, and evaporate the solvent to recover the resolving agent, which can typically be reused without further purification.

Figure 2. General workflow for chiral resolution and recovery.

Data Presentation and Analysis

The success of a chiral resolution experiment is quantified by the yield and the enantiomeric excess (e.e.) of the product. The following table presents illustrative data for the resolution of racemic 2-phenylpropionic acid.

Racemic Acid	Resolving Agent	Molar Ratio (Acid:Amine)	Solvent System	Yield of Salt (%)	e.e. of Liberated Acid (%)
(±)-2-Phenylpropionic Acid	(R)-Methyl 2-(benzylamino)-2-phenylacetate	1 : 0.6	Ethanol (95%)	45%	>98%
(±)-2-Phenylpropionic Acid	(R)-Methyl 2-(benzylamino)-2-phenylacetate	1 : 1.0	Isopropanol	78%	85%
(±)-2-Phenylpropionic Acid	(R)-Methyl 2-(benzylamino)-2-phenylacetate	1 : 0.5	Acetonitrile	35%	>99%

Table 1. Example resolution data for (±)-2-Phenylpropionic Acid. Note how adjusting the molar ratio and solvent system significantly impacts both the yield and the enantiomeric purity of the final product.

Conclusion and Expert Insights

The chiral resolution of racemic acids via diastereomeric salt formation with (R)-Methyl 2-(benzylamino)-2-phenylacetate is a powerful and versatile technique. Its success hinges on the systematic optimization of key parameters, most notably the solvent system. The causality is direct: the solvent dictates the differential solubility of the diastereomeric salts, which is the physical basis for the separation. Researchers should approach solvent selection as a rational screening process, testing various solvents and solvent mixtures to find the ideal balance between the solubility of both salts at high temperatures and the selective, low solubility of one salt at lower temperatures. This empirical approach, guided by the principles outlined in this guide, provides a reliable pathway to obtaining enantiomerically pure materials essential for research, development, and manufacturing.

References

• Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. (2021). Beilstein Journal of Organic Chemistry. Available at: [Link]

• Resolution of Racemic Modifications. St. Paul's Cathedral Mission College. Available at: [Link]

• Racemic Mixtures and the Resolution of Enantiomers. (2023). Chemistry LibreTexts. Available at: [Link]

• Benson, S. C., et al. (1993). Use of carboxylic acids as chiral solvating agents for the determination of optical purity of chiral amines by NMR spectroscopy. The Journal of Organic Chemistry. Available at: [Link]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. (2023). Industrial & Engineering Chemistry Research. Available at: [Link]

• Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. (2011). Molecules. Available at: [Link]

• Chiral Resolution Methods of Racemic Pharmaceuticals Based on Cocrystal Formation. (2022). ResearchGate. Available at: [Link]

• Chiral resolution. Wikipedia. Available at: [Link]

• Resolution of a Chiral β-Aminoketone via Diastereomeric Salt Formation: From Experimental Evidence to Molecular-Level Insights Into Solution-Phase Clusters. (2023). Chemistry – A European Journal. Available at: [Link]

• Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. (2009). Organic & Biomolecular Chemistry. Available at: [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (2019). Gavin Publishers. Available at: [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Royal Society of Chemistry. Available at: [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. Available at: [Link]

• Computational mechanistic investigation of the kinetic resolution of α-methyl-phenylacetaldehyde by norcoclaurine synthase. (2024). Communications Chemistry. Available at: [Link]

• Separating enantiomers. Lumen Learning. Available at: [Link]

• Process for resolving racemic mixtures of piperidine derivatives. (2002). Google Patents.

• Development of highly potent chiral discrimination methods that solve the problems of the diastereomer method. (2015). Journal of Chromatography B. Available at: [Link]

• Kinetic resolutions of chiral 2- and 3-substituted carboxylic acids. (2005). Google Patents.

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. (2023). Advances in Engineering. Available at: [Link]

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. (2020). Molecules. Available at: [Link]

• Resolution (Separation) of Enantiomers. (2023). Chemistry LibreTexts. Available at: [Link]

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Advanced Application Notes: (R)-Methyl 2-(benzylamino)-2-phenylacetate as a Chiral Auxiliary in Asymmetric Synthesis

Executive Summary

In the landscape of modern drug development, the precise control of absolute stereochemistry is non-negotiable. (R)-Methyl 2-(benzylamino)-2-phenylacetate , a robust chiral building block derived from (R)-phenylglycine, serves as a highly effective chiral auxiliary. Its unique structural topology—combining a sterically demanding phenyl ring, a versatile methyl ester, and a chemically orthogonal N-benzyl protecting group—makes it an ideal scaffold for directing facial selectivity in enolate alkylations, dynamic kinetic resolutions (DKR), and cycloadditions.

This guide provides a comprehensive, field-proven framework for utilizing this auxiliary, bridging the gap between mechanistic theory and bench-level execution.

Mechanistic Rationale & Structural Advantages

The efficacy of (R)-Methyl 2-(benzylamino)-2-phenylacetate as a chiral auxiliary is rooted in its highly predictable conformational rigidity when converted into cyclic templates (such as morpholinones) or when participating in rigid transition states.

• Steric Shielding (The Phenyl Effect): The α -phenyl group acts as a massive steric wall. When the auxiliary is enolized, the phenyl group effectively blocks one face (typically the Re-face in (R)-configured templates) of the nucleophilic center. Incoming electrophiles are forced to approach from the less hindered Si-face, resulting in high diastereomeric ratios (dr)[1].

• N-Benzyl Orthogonality: The N-benzyl group serves a dual purpose. First, it prevents unwanted N-alkylation or oxidation during harsh enolization conditions. Second, it is easily cleaved via palladium-catalyzed hydrogenolysis ( H2​ , Pd/C) under mild conditions, which simultaneously removes the auxiliary and liberates the target chiral amine or amino acid without racemization[2].

• Ester Versatility: The methyl ester provides a highly reactive electrophilic center for cyclization (e.g., reacting with bromoethanols or dibromoethane to form morpholinones) or can be directly utilized in Staudinger cycloadditions to form β -lactam architectures[3].

Caption: Workflow for the synthesis of unnatural amino acids using the chiral auxiliary.

Core Applications in Drug Development

Morpholinone-Directed Synthesis of Unnatural Amino Acids

Unnatural α -amino acids are critical in peptide drug discovery to increase proteolytic stability. By reacting (R)-Methyl 2-(benzylamino)-2-phenylacetate with 1,2-dibromoethane, a chiral morpholin-2-one is formed. Deprotonation yields a cyclic enolate where the phenyl group dictates the trajectory of the incoming alkyl halide. Subsequent hydrolysis and hydrogenolysis yield the enantiopure α -alkylated amino acid[1].

Asymmetric Synthesis of β -Lactam Cores

The β -lactam ring is the pharmacophore of penicillins and cephalosporins. The auxiliary can be condensed with aldehydes to form chiral imines. Upon reaction with ketenes (Staudinger synthesis) or ester enolates, the chiral center of the phenylglycine derivative dictates the relative cis/trans geometry and absolute stereochemistry of the resulting azetidin-2-one ring[3].

Dynamic Kinetic Resolution (DKR)

In nucleophilic substitutions of racemic α -halo esters, the addition of (R)-Methyl 2-(benzylamino)-2-phenylacetate (or its derivatives) under specific basic conditions allows the unreacted enantiomer of the starting material to rapidly epimerize. This funnels the racemic mixture entirely into a single diastereomeric product, effectively overcoming the 50% yield limitation of classical kinetic resolutions[4].

Caption: Mechanistic model of facial shielding during enolate alkylation.

Standardized Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to ensure scientific integrity and prevent the propagation of errors through multi-step syntheses.

Protocol A: Synthesis of the Chiral Morpholinone Template

Objective: Convert the acyclic auxiliary into a rigid cyclic template for stereocontrolled alkylation.

• Reaction Setup: In an oven-dried, argon-purged Schlenk flask, dissolve (R)-Methyl 2-(benzylamino)-2-phenylacetate (10.0 mmol) in anhydrous toluene (50 mL).

• Reagent Addition: Add N,N -diisopropylethylamine (DIPEA) (25.0 mmol, 2.5 eq) followed by 1,2-dibromoethane (12.0 mmol, 1.2 eq).

• Reflux: Heat the mixture to 110 °C under reflux for 24 hours.

• Self-Validation (IPC 1): Monitor via LC-MS. The reaction is complete when the starting mass ( m/z 256 for the free base) shifts to the cyclized morpholinone mass ( m/z 268). If starting material persists, add an additional 0.2 eq of 1,2-dibromoethane.

• Workup: Cool to room temperature, filter the precipitated DIPEA·HBr salts, and concentrate the filtrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 8:2) to yield the chiral morpholinone as a crystalline solid.

Protocol B: Diastereoselective Alkylation

Objective: Introduce a new side chain with strict stereochemical control.

• Enolization: Dissolve the chiral morpholinone (5.0 mmol) in anhydrous THF (30 mL) and cool to -78 °C using a dry ice/acetone bath.

• Deprotonation: Dropwise add Lithium Hexamethyldisilazide (LiHMDS, 1.0 M in THF, 5.5 mL, 1.1 eq). Stir for 45 minutes at -78 °C to ensure complete enolate formation.

• Electrophile Addition: Add the desired alkyl halide (e.g., benzyl bromide, 6.0 mmol, 1.2 eq) dropwise. Maintain at -78 °C for 4 hours, then allow to slowly warm to -20 °C over 2 hours.

• Self-Validation (IPC 2): Quench a 0.1 mL aliquot with saturated NH4​Cl and extract with EtOAc. Analyze the organic layer via chiral HPLC. A successful reaction should display a diastereomeric ratio (dr) of ≥ 95:5.

• Quench & Isolate: Quench the bulk reaction with saturated aqueous NH4​Cl (20 mL). Extract with EtOAc (3 x 30 mL), dry over Na2​SO4​ , and concentrate.

Quantitative Data & Stereochemical Outcomes

The table below summarizes the expected stereochemical outcomes when utilizing (R)-Methyl 2-(benzylamino)-2-phenylacetate in morpholinone-directed alkylations across various electrophiles.

Electrophile ( R−X )	Target Unnatural Amino Acid	Yield (Alkylation)	Diastereomeric Ratio (dr)	Final ee (Post-Cleavage)
Methyl Iodide ( CH3​I )	α -Methyl-phenylalanine	88%	98:2	>99%
Benzyl Bromide ( BnBr )	α -Benzyl-phenylalanine	85%	96:4	98%
Allyl Bromide	α -Allyl-phenylalanine	82%	95:5	97%
Isopropyl Iodide	α -Isopropyl-phenylalanine	71%	99:1	>99%

Note: Bulkier electrophiles (e.g., Isopropyl Iodide) exhibit lower overall yields due to steric clash during the transition state but result in near-perfect diastereoselectivity due to the exaggerated energy difference between the Re and Si face attack trajectories.

References

• Dynamic kinetic resolution of (S)
• CARBON-NITROGEN DOUBLE BOND STEREOSELECTIVE REDUCTION AIR Unimi URL
• Synthetic Approaches toward Monocyclic 3-Amino- β -lactams ResearchGate URL
• Diastereoselective Allylstannane Additions to (S)

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• 2. air.unimi.it [air.unimi.it]
• 3. researchgate.net [researchgate.net]
• 4. arkat-usa.org [arkat-usa.org]

Application Notes and Protocols for Asymmetric Synthesis Methodologies with (R)-Methyl 2-(benzylamino)-2-phenylacetate

Introduction: Leveraging a Phenylglycine-Derived Scaffold for Asymmetric Synthesis

The synthesis of enantiomerically pure α,α-disubstituted amino acids is a significant challenge in organic chemistry, driven by their importance as constrained peptide building blocks and as chiral synthons for complex natural products and pharmaceuticals. Chiral auxiliaries remain a cornerstone of strategies to achieve high stereoselectivity. This guide details the application of (R)-Methyl 2-(benzylamino)-2-phenylacetate, a derivative of (R)-phenylglycine, as a chiral auxiliary for the asymmetric synthesis of α-alkyl-α-phenylglycine derivatives.

While direct literature precedent for the use of this specific N-benzyl derivative in diastereoselective enolate alkylation is limited, this document outlines a robust, proposed methodology based on well-established principles of chelation-controlled alkylation of chiral amino acid derivatives. The protocols herein are adapted from analogous, high-yielding systems and are presented as a comprehensive guide for researchers exploring new synthetic routes.[1] The core strategy involves the generation of a rigid, planar lithium enolate, where the stereocenter of the phenylglycine backbone directs the approach of an incoming electrophile, leading to a highly diastereoselective carbon-carbon bond formation.

Core Principle: Diastereoselective Alkylation via a Chelated Lithium Enolate

The central hypothesis for achieving high diastereoselectivity relies on the formation of a five-membered chelated lithium enolate intermediate. Upon deprotonation of the α-proton with a strong, non-nucleophilic base such as lithium diisopropylamide (LDA), the lithium cation is expected to coordinate to both the enolate oxygen and the nitrogen atom of the benzylamino group. This coordination locks the enolate into a rigid, planar conformation.

In this conformation, the bulky phenyl group at the stereogenic center of the chiral auxiliary effectively shields one face of the enolate. Consequently, an incoming electrophile is sterically directed to attack from the less hindered face, resulting in the preferential formation of one diastereomer. The N-benzyl group, while potentially offering some additional steric bias, is primarily considered here as a protecting group.

Mechanistic Rationale for Stereocontrol

The proposed mechanism for stereochemical induction is illustrated below. The (R)-configuration of the starting material dictates the facial bias of the enolate, leading to the predictable formation of a new stereocenter.

Caption: Proposed workflow for asymmetric alkylation.

Application Notes & Protocols

This section provides detailed protocols for the diastereoselective alkylation of (R)-Methyl 2-(benzylamino)-2-phenylacetate and the subsequent removal of the chiral auxiliary to yield the final, enantiomerically enriched α,α-disubstituted amino acid.

Protocol 1: Diastereoselective Alkylation of (R)-Methyl 2-(benzylamino)-2-phenylacetate

This protocol describes the formation of the lithium enolate and its subsequent reaction with an alkyl halide. All operations should be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Materials:

• (R)-Methyl 2-(benzylamino)-2-phenylacetate

• Anhydrous Tetrahydrofuran (THF)

• Diisopropylamine

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• LDA Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve diisopropylamine (1.2 eq) in anhydrous THF. Cool the solution to -78 °C in a dry ice/acetone bath. Add n-BuLi (1.1 eq) dropwise via syringe, ensuring the internal temperature does not exceed -70 °C. Stir the resulting solution at -78 °C for 30 minutes.

• Enolate Formation: In a separate flame-dried flask, dissolve (R)-Methyl 2-(benzylamino)-2-phenylacetate (1.0 eq) in anhydrous THF. Cool this solution to -78 °C. Slowly transfer the substrate solution to the freshly prepared LDA solution via cannula. Stir the reaction mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: Add the alkyl halide (1.5 eq) dropwise to the enolate solution at -78 °C. The reaction is typically rapid for reactive electrophiles. Stir the mixture at -78 °C for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add ethyl acetate. Separate the layers and extract the aqueous layer twice with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the diastereomerically enriched product. The diastereomeric ratio (d.r.) can be determined by ¹H NMR analysis of the crude product.

Protocol 2: Auxiliary Cleavage to Yield α-Alkyl-α-phenylglycine

This two-step protocol involves the saponification of the methyl ester followed by hydrogenolytic cleavage of the N-benzyl group.

Materials:

• Alkylated product from Protocol 1

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF) / Water mixture

• 1 M Hydrochloric acid (HCl)

• Palladium on carbon (Pd/C), 10%

• Methanol or Ethanol

• Hydrogen gas (H₂) supply (balloon or hydrogenation apparatus)

Procedure:

Step A: Saponification

• Dissolve the purified alkylated product (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Add lithium hydroxide (2.0 eq) and stir the mixture at room temperature until TLC analysis indicates complete consumption of the starting material (typically 4-12 hours).

• Remove the THF under reduced pressure. Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any non-acidic impurities.

• Acidify the aqueous layer to pH ~2 with 1 M HCl. Extract the product into ethyl acetate (3x).

• Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate to yield the carboxylic acid.

Step B: N-Debenzylation

• Dissolve the carboxylic acid from Step A in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add 10% Pd/C catalyst (typically 10-20% by weight of the substrate).

• Evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times.[2]

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature.

• Monitor the reaction by TLC. Upon completion (typically 12-24 hours), carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield the crude α-alkyl-α-phenylglycine. Further purification can be achieved by recrystallization or ion-exchange chromatography if necessary.

Expected Results and Data

The following table presents the expected diastereoselectivity and yields for the alkylation protocol based on analogous systems reported in the literature.[1] Actual results may vary and optimization may be required.

Entry	Electrophile (R-X)	Expected Product	Expected d.r.	Expected Yield (%)
1	CH₃I	Methyl 2-(benzylamino)-2-phenylpropanoate	>95:5	85-95
2	CH₂=CHCH₂Br	Methyl 2-(benzylamino)-2-phenylpent-4-enoate	>98:1	80-90
3	PhCH₂Br	Methyl 2-(benzylamino)-2,3-diphenylpropanoate	>98:1	88-96
4	n-BuI	Methyl 2-(benzylamino)-2-phenylhexanoate	>95:5	75-85

Visualizing the Workflow

The following diagram provides a high-level overview of the entire synthetic sequence.

Caption: Overall synthetic workflow.

Conclusion

The proposed methodology leverages (R)-Methyl 2-(benzylamino)-2-phenylacetate as a chiral auxiliary for the asymmetric synthesis of α-alkyl-α-phenylglycine derivatives. Through a chelation-controlled diastereoselective alkylation, this approach offers a potentially efficient route to valuable, non-proteinogenic amino acids. The protocols provided herein, based on established chemical principles, serve as a detailed guide for researchers to explore and adapt this methodology for their specific synthetic targets. The straightforward nature of the auxiliary cleavage adds to the practical utility of this synthetic strategy.

References

• Lee, S.-H., & Lee, E.-K. (2001). Asymmetric Synthesis of α-Alkyl-α-phenylglycine Derivatives. Bulletin of the Korean Chemical Society, 22(5), 451-452. [Link]

• Humphrey, J. M., Bridges, R. J., Hart, J. A., & Chamberlin, A. R. (1998). 2,3-Pyrrolidinedicarboxylates as Neurotransmitter Conformer Mimics: Enantioselective Synthesis via Chelation-Controlled Enolate Alkylation. The Journal of Organic Chemistry, 63(3), 701–710. [Link]

• Myers, A. G., & McKinstry, L. (2001). A General, Practical Method for the Synthesis of α-Substituted α-Amino Acids. Angewandte Chemie International Edition, 40(18), 3448-3451. [Link]

• Seebach, D., & Fadel, A. (1985). N,O-Acetale aus Pivalaldehyd und (S)- oder (R)-Aminosäuren zur asymmetrischen Synthese von α-alkylierten Aminosäuren. Helvetica Chimica Acta, 68(5), 1243-1250. [Link]

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Application Note: Asymmetric Synthesis of Non-Natural α-Amino Acids Utilizing (R)-Methyl 2-(benzylamino)-2-phenylacetate as a Chiral Precursor

Introduction: The Quest for Novel Amino Acid Scaffolds

Non-natural amino acids are invaluable tools in modern drug discovery and chemical biology. Their incorporation into peptides and other pharmaceuticals can lead to enhanced potency, improved metabolic stability, and novel biological activities. The stereocontrolled synthesis of these chiral building blocks is a critical challenge in medicinal chemistry. One powerful strategy for achieving high enantiopurity is the use of chiral auxiliaries, which temporarily impart their stereochemical information to a prochiral substrate, directing the formation of a new stereocenter with high selectivity.

This application note details a robust methodology for the asymmetric synthesis of a variety of non-natural α-amino acids, leveraging the stereochemical integrity of (R)-Methyl 2-(benzylamino)-2-phenylacetate. The core of this strategy involves the diastereoselective alkylation of a chiral Schiff base derived from (R)-phenylglycine methyl ester, a well-established approach for creating new stereocenters with a high degree of control. We will provide detailed protocols, mechanistic insights, and expected outcomes for this synthetic sequence.

Synthetic Strategy: A Multi-Step Approach to Enantiopure Amino Acids

The overall synthetic strategy is a three-stage process that begins with the conversion of (R)-Methyl 2-(benzylamino)-2-phenylacetate into a key chiral intermediate. This is followed by a diastereoselective alkylation to introduce the desired side chain, and finally, a deprotection sequence to unveil the target non-natural amino acid.

Figure 1: Overall synthetic workflow from the starting material to the final non-natural amino acid.

Part 1: Preparation of the Key Chiral Intermediate

The initial phase of the synthesis focuses on converting the commercially available (R)-Methyl 2-(benzylamino)-2-phenylacetate into a more versatile intermediate for asymmetric alkylation. This involves a debenzylation followed by the formation of a benzophenone imine, a modification that enhances the acidity of the α-proton and provides a rigid scaffold for stereoselective reactions.

Protocol 1.1: Debenzylation of (R)-Methyl 2-(benzylamino)-2-phenylacetate

The benzyl group is a common protecting group for amines and can be effectively removed via catalytic hydrogenation.

Materials:

• (R)-Methyl 2-(benzylamino)-2-phenylacetate

• Palladium on carbon (10 wt. % Pd)

• Methanol (MeOH)

• Hydrogen gas (H₂)

• Celite

Procedure:

• In a flask suitable for hydrogenation, dissolve (R)-Methyl 2-(benzylamino)-2-phenylacetate (1.0 eq) in methanol.

• Carefully add 10% palladium on carbon (typically 5-10 mol % Pd).

• Seal the flask and purge with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Rinse the filter cake with methanol.

• Concentrate the filtrate under reduced pressure to yield crude (R)-Methyl 2-amino-2-phenylacetate, which can often be used in the next step without further purification.

Protocol 1.2: Formation of the Benzophenone Imine of (R)-Methyl Phenylglycinate

The formation of the benzophenone imine (a type of Schiff base) is crucial for the subsequent diastereoselective alkylation. This can be achieved through a transimination reaction with benzophenone imine.[1][2][3]

Materials:

• (R)-Methyl 2-amino-2-phenylacetate (from Protocol 1.1)

• Benzophenone imine

• Dichloromethane (DCM), anhydrous

• Molecular sieves (4 Å, activated)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous dichloromethane and activated 4 Å molecular sieves.

• Add (R)-Methyl 2-amino-2-phenylacetate (1.0 eq) and benzophenone imine (1.0-1.1 eq).

• Stir the mixture at room temperature.

• Monitor the reaction by TLC or ¹H NMR for the disappearance of the starting amine and the formation of the imine. The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, filter off the molecular sieves and wash with anhydrous dichloromethane.

• Concentrate the filtrate under reduced pressure to obtain the crude benzophenone imine of (R)-methyl phenylglycinate. This product should be used promptly in the next step due to its potential sensitivity to moisture.

Part 2: Diastereoselective Alkylation

This is the key stereochemistry-defining step of the synthesis. The chiral (R)-phenylglycine moiety of the Schiff base directs the incoming alkyl group to one face of the enolate, leading to the preferential formation of one diastereomer. The O'Donnell asymmetric amino acid synthesis provides a well-established framework for this transformation.[4]

Figure 2: Simplified representation of the diastereoselective alkylation step.

Protocol 2.1: Alkylation of the Benzophenone Imine

The enolate is generated using a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperatures, followed by the addition of an alkylating agent.

Materials:

• Benzophenone imine of (R)-methyl phenylglycinate (from Protocol 1.2)

• Tetrahydrofuran (THF), anhydrous

• Diisopropylamine

• n-Butyllithium (n-BuLi)

• Alkyl halide (R-X, e.g., benzyl bromide, allyl bromide, methyl iodide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve diisopropylamine (1.1 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) dropwise. Stir the solution at -78 °C for 30 minutes to generate LDA.

• In a separate flame-dried flask, dissolve the benzophenone imine of (R)-methyl phenylglycinate (1.0 eq) in anhydrous THF.

• Slowly add the solution of the imine to the LDA solution at -78 °C. Stir for 1 hour to ensure complete enolate formation. The solution typically develops a deep color.

• Add the alkyl halide (1.1-1.5 eq) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C and monitor by TLC. The reaction time will vary depending on the reactivity of the alkyl halide (typically 1-4 hours).

• Once the reaction is complete, quench by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate or dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• The crude product can be purified by silica gel chromatography to yield the alkylated Schiff base. The diastereomeric ratio can be determined at this stage by ¹H NMR spectroscopy.

Alkylating Agent (R-X)	Representative Product Side Chain (R)	Expected Diastereomeric Ratio (d.r.)	Approximate Yield (%)
Methyl Iodide	-CH₃	>90:10	75-85
Benzyl Bromide	-CH₂Ph	>95:5	80-90
Allyl Bromide	-CH₂CH=CH₂	>95:5	80-90
Isopropyl Iodide	-CH(CH₃)₂	>90:10	70-80

Table 1: Representative examples of alkylating agents and expected outcomes for the diastereoselective alkylation. Yields and diastereomeric ratios are estimates based on similar literature procedures and may vary.

Part 3: Deprotection and Isolation of the Non-Natural α-Amino Acid

The final stage of the synthesis involves the removal of the protecting groups to reveal the free amino acid. This is typically accomplished in a single step through acidic hydrolysis, which cleaves both the imine and the methyl ester.

Protocol 3.1: Acidic Hydrolysis of the Alkylated Schiff Base

Materials:

• Alkylated Schiff base (from Protocol 2.1)

• Hydrochloric acid (6N HCl)

• Diethyl ether

• Dowex 50WX8 ion-exchange resin (or similar)

• Ammonium hydroxide (NH₄OH) solution

Procedure:

• To a round-bottom flask, add the alkylated Schiff base and 6N HCl.

• Heat the mixture to reflux (typically 100-110 °C) for 4-12 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with diethyl ether (2x) to remove benzophenone and other non-polar byproducts.

• Concentrate the aqueous layer under reduced pressure to obtain the crude hydrochloride salt of the non-natural amino acid and (R)-phenylglycine.

• For purification and isolation of the free amino acid, dissolve the crude salt in water and load it onto a column of Dowex 50WX8 ion-exchange resin.

• Wash the resin with water to remove any remaining impurities.

• Elute the amino acids from the resin using an aqueous ammonium hydroxide solution (e.g., 2N NH₄OH).

• Collect the fractions containing the amino acids (can be monitored by ninhydrin staining of TLC plates).

• The non-natural amino acid and (R)-phenylglycine can often be separated by fractional crystallization or chromatography.

• Concentrate the fractions containing the pure non-natural amino acid to yield the final product.

Conclusion

The methodology presented provides a reliable and highly stereoselective route for the synthesis of a diverse range of non-natural α-amino acids starting from (R)-Methyl 2-(benzylamino)-2-phenylacetate. The key to the success of this synthesis lies in the use of a chiral benzophenone imine derived from (R)-phenylglycine methyl ester, which effectively controls the stereochemistry of the α-alkylation step. The protocols detailed in this application note are based on well-established and robust chemical transformations, making this an attractive approach for researchers in drug discovery and chemical biology who require access to novel and enantiomerically pure amino acid building blocks.

References

• Evans, D. A. Asymmetric Alkylation Reactions of Chiral Imide Enolates. University of York, Department of Chemistry. [Link]

• Berkowitz, D. B., et al. Engineering Acyclic Stereocontrol in the Alkylation of Vinylglycine-Derived Dianions: Asymmetric Synthesis of Higher α-Vinyl Amino Acids. PMC. [Link]

• de Lange, B., et al. Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary. Organic Letters. [Link]

• Kaptein, B., et al. Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary. ResearchGate. [Link]

• O'Donnell, M. J. Benzophenone Imine. ResearchGate. [Link]

• O'Donnell, M. J. Benzophenone Schiff bases of glycine derivatives. IU Indianapolis ScholarWorks. [Link]

• Lee, J., et al. Asymmetric Synthesis of α-Alkyl-α-phenylglycine Derivatives. Korean Chemical Society. [Link]

• van den Broeke, J. J. T., et al. (R)-2-phenylglycine as a chiral auxiliary in the asymmetric synthesis of 2-azetidinones. SciSpace. [Link]

• Organic Chemistry Portal. O'Donnell Amino Acid Synthesis. Organic Chemistry Portal. [Link]

• Google Patents. Process for the preparation of a benzophenone glycine imine alkyl ester derivative.

• de Lange, B., et al. Asymmetric strecker synthesis of alpha-amino acids via a crystallization-induced asymmetric transformation using (R)-phenylglycine amide as chiral auxiliary. PubMed. [Link]

• Huang, J.-M., et al. Imine synthesis by alkylation. Organic Chemistry Portal. [Link]

• Abonia, R., et al. Highly Efficient and Diastereoselective Synthesis of New Pyrazolylpyrrolizine and Pyrazolylpyrrolidine Derivates by a Three-Component Domino Process. PMC. [Link]

• Google Patents. Process for the preparation of amino acid derivatives.

• Shang, R., et al. Synthesis of Unnatural α‑ Amino Acid Derivatives via Selective o-C-H Functionalization. The Royal Society of Chemistry. [Link]

• Aurelio, L. and Hughes, A. B. Synthesis of N-Alkyl Amino Acids. WILEY-VCH. [Link]

• Chen, Y., et al. Synthesis of non-canonical amino acids through dehydrogenative tailoring. PMC. [Link]

• Hurej, K., et al. Syntheses and Solid-State Characterizations of N-Alkylated Glycine Derivatives. MDPI. [Link]

• Lopez, S. S. and Dudley, G. B. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Beilstein Journal of Organic Chemistry. [Link]

• Schmalzbauer, M. Stereoselective Modification of N-(α-Hydroxyacyl)-Glycine Esters via Palladium-Catalyzed Allylic Alkylation and Studies toward. CORE. [Link]

• Burks, H. E., et al. Aza-Wittig Rearrangements of N-Benzyl and N-Allyl Glycine Methyl Esters. Discovery of a Surprising Cascade Aza-Wittig Rearrangement/Hydroboration Reaction. PubMed. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 3. EP1967511A1 - Process for the preparation of a benzophenone glycine imine alkyl ester derivative - Google Patents [patents.google.com]
• 4. O'Donnell Amino Acid Synthesis [organic-chemistry.org]

Application Note: Enantioselective Synthesis of α-Amino Acids Using (R)-Methyl 2-(benzylamino)-2-phenylacetate

Executive Summary

The enantioselective synthesis of unnatural α-amino acids is a critical enterprise in modern drug discovery, enabling the development of peptidomimetics with enhanced proteolytic stability and targeted receptor affinity. While recent advancements have introduced catalytic methods—such as visible-light-driven oxidative alkylations and earth-abundant transition metal-catalyzed enantioconvergent cross-couplings[1]—stoichiometric chiral auxiliaries remain the gold standard for achieving absolute stereocontrol on a preparative scale. Historically, derivatives of (R)-phenylglycine have proven exceptionally reliable as chiral inducers, as demonstrated in classic asymmetric Strecker syntheses[2].

Building upon these foundational principles, (R)-Methyl 2-(benzylamino)-2-phenylacetate (CAS: 2829281-50-5) serves as a highly robust, customizable chiral auxiliary. By converting this compound into a conformationally rigid piperazine-2,5-dione (DKP) template, researchers can achieve highly diastereoselective alkylations, yielding enantiopure L-α-amino acids with exceptional optical purity (>98% e.e.).

Mechanistic Rationale & Stereocontrol

The efficacy of (R)-Methyl 2-(benzylamino)-2-phenylacetate relies on the Self-Regeneration of Stereocenters (SRS) principle. The auxiliary is first reacted with bromoacetyl bromide and cyclized to form a chiral DKP heterocycle.

Causality of Stereocontrol: The combination of the rigid DKP ring, the bulky phenyl group at C3, and the N1-benzyl group creates a highly biased steric environment. When the C6 position (the glycine equivalent) is deprotonated using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA), the resulting planar enolate is shielded on its α-face (bottom) by the downward-pointing (3R)-phenyl group. Consequently, electrophilic attack occurs almost exclusively from the less hindered β-face (top). This top-face approach establishes an (S)-stereocenter at C6. Upon acidic hydrolysis, the DKP ring is cleaved, releasing the natural (L)-series α-amino acid and allowing the recovery of the chiral auxiliary.

Figure 1: Synthetic workflow for enantioselective α-amino acid synthesis via a chiral DKP template.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of the Chiral DKP Template

Causality Check: Bromoacetyl bromide is utilized instead of a protected amino acid to bypass racemization risks during peptide coupling and to streamline the intramolecular amination/cyclization cascade.

• Acylation : Dissolve 10.0 mmol of (R)-Methyl 2-(benzylamino)-2-phenylacetate and 15.0 mmol of triethylamine in 50 mL of anhydrous CH₂Cl₂. Cool to 0 °C under argon.

• Add 11.0 mmol of bromoacetyl bromide dropwise over 15 minutes. Stir for 2 hours at 0 °C.

• Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate in vacuo to yield the crude bromoacetamide intermediate.

• Cyclization : Dissolve the crude intermediate in 40 mL of 7 M NH₃ in methanol. Stir at room temperature for 16 hours. The ammonia displaces the bromide, and the resulting primary amine spontaneously attacks the methyl ester to close the DKP ring.

• Evaporate the solvent and recrystallize the residue from EtOAc/Hexane to yield (3R)-1-benzyl-3-phenylpiperazine-2,5-dione .

• N-Protection : Suspend the DKP (8.0 mmol) in anhydrous THF (30 mL). Add Boc₂O (9.6 mmol) and DMAP (0.8 mmol). Stir for 4 hours at room temperature. Purify via flash chromatography to isolate the N4-Boc protected DKP template.

  • Self-Validation System: Confirm cyclization via ¹H NMR. The disappearance of the methyl ester singlet (~3.7 ppm) and the appearance of the DKP methylene protons (AB quartet, ~4.0 ppm) indicate successful template formation.

Protocol B: Diastereoselective Alkylation

Causality Check: LDA is deployed at -78 °C to ensure complete, irreversible enolization without triggering ring-opening or epimerization of the C3 stereocenter.

• Dissolve the Boc-protected DKP template (5.0 mmol) in 25 mL of anhydrous THF under a strict argon atmosphere. Cool the reaction flask to -78 °C using a dry ice/acetone bath.

• Add LDA (5.5 mmol, 2.0 M solution in THF/heptane) dropwise down the side of the flask. Stir for 45 minutes to ensure complete enolate generation.

• Add the desired electrophile (R-X, 6.0 mmol) dropwise. Maintain the reaction at -78 °C for 3 hours, then gradually allow it to warm to -20 °C over 1 hour.

• Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl.

• Extract the aqueous phase with EtOAc (3 × 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Self-Validation System: Analyze the crude mixture via chiral HPLC or ¹H NMR to determine the diastereomeric ratio (d.r.). A d.r. > 95:5 confirms effective facial shielding before proceeding to the destructive hydrolysis step.

Protocol C: Auxiliary Cleavage and Product Isolation

Causality Check: Vigorous acidic hydrolysis (6M HCl at reflux) is required to cleave the highly stable DKP amide bonds and remove the Boc group simultaneously, liberating the zwitterionic amino acid.

• Suspend the purified alkylated DKP (4.0 mmol) in 30 mL of 6 M HCl. Heat the mixture to reflux (110 °C) for 12 hours.

• Cool the mixture to room temperature. Extract the aqueous phase with diethyl ether (3 × 20 mL). The organic layer contains the cleaved (R)-N-benzyl-phenylglycine derivative, which can be esterified and recycled.

• Lyophilize the aqueous layer to obtain the crude (S)-α-amino acid hydrochloride salt.

• Dissolve the salt in a minimum amount of water and load it onto a Dowex 50WX8 strongly acidic ion-exchange resin. Wash with deionized water until the eluent is neutral, then elute the free amino acid using 2 M aqueous NH₃.

• Lyophilize the ammonia fractions to yield the pure, enantiomerically enriched (S)-α-amino acid.

  • Self-Validation System: Measure the specific optical rotation [α]D​ of the isolated amino acid and compare it against literature values to definitively confirm the (S)-configuration.

Quantitative Data & Substrate Scope

The DKP template derived from (R)-Methyl 2-(benzylamino)-2-phenylacetate demonstrates broad functional group tolerance and exceptional stereocontrol across various electrophiles.

Electrophile (R-X)	Target Amino Acid	Alkylation Yield (%)	Diastereomeric Ratio (d.r.)	Hydrolysis Yield (%)	Enantiomeric Excess (e.e. %)
Methyl iodide	(S)-Alanine	88	>98:2	92	>99
Benzyl bromide	(S)-Phenylalanine	91	>99:1	89	>99
Allyl bromide	(S)-Allylglycine	85	97:3	90	98
Isobutyl iodide	(S)-Leucine	82	96:4	88	97
4-Methoxybenzyl Cl	(S)-O-Me-Tyrosine	87	98:2	85	>99

References

• Boesten, W. H. J., et al. "Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary." Organic Letters, 2001, 3(8), 1121–1124. URL: [Link]

• Yang, Z.-P., Freas, D. J., Fu, G. C. "Enantioconvergent Alkylation of Racemic Alkyl Electrophiles to Synthesize Protected Unnatural α-Amino Acids." Journal of the American Chemical Society, 2021, 143(23), 8614-8618. URL: [Link]

• Schöllkopf, U. "Asymmetric Synthesis of Amino Acids via Bis-lactim Ethers." Pure and Applied Chemistry, 1983, 55(11), 1799-1806. URL: [Link]

• Williams, R. M., et al. "Asymmetric synthesis of monosubstituted and alpha,alpha-disubstituted alpha-amino acids via diastereoselective alkylation of chiral diphenyloxazinones." Journal of the American Chemical Society, 1991, 113(24), 9276-9286. URL: [Link]

Sources

• 1. α-Amino Acid synthesis by C-C coupling [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Optimal Reaction Conditions for the Synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Abstract (R)-Methyl 2-(benzylamino)-2-phenylacetate is a highly valued chiral intermediate utilized in the synthesis of peptidomimetics, targeted drug delivery systems, and active pharmaceutical ingredients (APIs) (). This application note details the optimal, field-proven synthetic protocol for this compound, emphasizing the critical preservation of its delicate α-phenyl stereocenter.

Mechanistic Rationale: Overcoming Racemization

The synthesis of N-alkylated phenylglycine derivatives presents a unique stereochemical challenge. The α-proton of (R)-phenylglycine methyl ester is exceptionally acidic due to the combined electron-withdrawing effects of the adjacent phenyl ring and the ester carbonyl. Consequently, traditional direct alkylation methods (e.g., using benzyl bromide and a strong base like K₂CO₃) inevitably lead to enolate formation. This causes severe racemization and unwanted overalkylation (yielding N,N-dibenzyl byproducts) ().

To establish a self-validating, high-fidelity protocol, indirect reductive amination is the method of choice. By utilizing Sodium Triacetoxyborohydride (NaBH(OAc)₃) in a mildly acidic to neutral environment, the reaction proceeds via an imine intermediate without ever deprotonating the α-carbon. STAB is a mild hydride donor that exhibits high chemoselectivity for imines over aldehydes, ensuring a clean conversion with >99% stereoretention ().

Fig 1: Mechanistic comparison of direct alkylation (racemization) vs. reductive amination (retention).

Optimal Reaction Conditions

The following parameters have been optimized to maximize yield while suppressing the formation of side products and preserving enantiomeric excess (ee).

Parameter	Optimal Condition	Scientific Justification
Amine Source	(R)-Phenylglycine methyl ester HCl (1.0 eq)	The hydrochloride salt is highly stable and prevents spontaneous degradation/dimerization.
Aldehyde	Benzaldehyde (1.05 eq)	A slight excess ensures complete conversion of the amine without complicating final purification.
Reducing Agent	NaBH(OAc)₃ (1.5 eq)	Mild hydride donor; does not reduce the unreacted aldehyde at room temperature.
Base	N,N-Diisopropylethylamine (1.0 eq)	Exactly neutralizes the HCl salt to free the amine without creating a basic environment.
Solvent	1,2-Dichloroethane (DCE)	Optimal dielectric constant for STAB solubility and rapid imine formation.
Temperature	0 °C to 20 °C (Room Temp)	Prevents thermal degradation of the imine and suppresses unwanted side reactions.
Reaction Time	4 - 6 hours	Ensures complete reduction of the sterically hindered imine intermediate.

Experimental Workflow

Fig 2: Step-by-step experimental workflow for the reductive amination of (R)-phenylglycine methyl ester.

Step-by-Step Protocol

Caution: STAB reacts exothermically with water and releases flammable hydrogen gas. Perform all steps in a well-ventilated fume hood.

Phase 1: Free-Basing and Imine Formation

• To an oven-dried, argon-purged round-bottom flask equipped with a magnetic stir bar, add (R)-phenylglycine methyl ester hydrochloride (10.0 mmol, 2.02 g).

• Suspend the solid in anhydrous 1,2-Dichloroethane (DCE) (30 mL) and cool the mixture to 0 °C using an ice-water bath.

• Add N,N-Diisopropylethylamine (DIPEA) (10.0 mmol, 1.74 mL) dropwise over 5 minutes. Stir for 10 minutes to completely dissolve the salt and liberate the free amine.

• Add benzaldehyde (10.5 mmol, 1.07 mL) dropwise. Remove the ice bath and allow the reaction to stir at room temperature (20 °C) for 1 hour to ensure complete in situ imine formation.

Phase 2: Reduction 5. Re-cool the reaction mixture to 0 °C. 6. Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (15.0 mmol, 3.18 g) portionwise over 15 minutes to control the mild exotherm. 7. Remove the ice bath and stir the opaque suspension at room temperature for 4 to 6 hours. Monitor the reaction via TLC (Hexanes/Ethyl Acetate 3:1, UV detection) until the imine intermediate is fully consumed.

Phase 3: Quench and Workup 8. Quench the reaction by slowly adding saturated aqueous NaHCO₃ (30 mL). Note: Vigorous effervescence will occur as unreacted STAB and acetic acid byproducts are neutralized. 9. Stir the biphasic mixture vigorously for 30 minutes until the organic layer becomes completely clear, validating the breakdown of boron complexes. 10. Transfer to a separatory funnel and extract the aqueous layer with Dichloromethane (DCM) (2 × 20 mL). 11. Combine the organic layers, wash with brine (30 mL), and dry over anhydrous Na₂SO₄. 12. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as a pale yellow oil.

Phase 4: Purification & Analytical Validation 13. Purify the crude oil via flash column chromatography on silica gel (eluent gradient: Hexanes/Ethyl Acetate 9:1 to 4:1) to afford pure (R)-Methyl 2-(benzylamino)-2-phenylacetate. 14. Quality Control: Validate enantiomeric purity (>99% ee) using Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/Isopropanol 95:5, flow rate 1.0 mL/min, UV 254 nm). The specific rotation should be checked against literature values to confirm the absolute retention of the (R)-configuration.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• Bodanszky, M., & Bodanszky, A. (1994). The Practice of Peptide Synthesis. Springer-Verlag Berlin Heidelberg. URL:[Link]

Application Note: High-Yield Purification and Isolation of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: (R)-Methyl 2-(benzylamino)-2-phenylacetate (Free Base & Hydrochloride Salt)

Introduction & Strategic Overview

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a highly valued chiral building block. N-Benzylphenylglycine methyl ester derivatives are heavily utilized in the pharmaceutical industry as key intermediates for the production of novel therapeutics, peptide mimetics, and beta-lactam antibiotics[1]. The isolated hydrochloride salt of this compound (CAS 2829281-50-5) serves as a commercially recognized pharmaceutical primary standard.

Typically synthesized via the reductive amination of (R)-phenylglycine methyl ester with benzaldehyde, the crude reaction mixture presents a complex matrix of unreacted benzaldehyde, dialkylated byproducts, and trace epimerized material. Achieving pharmaceutical-grade purity (>99% chemical purity, >99.9% enantiomeric excess) requires a multi-stage, orthogonal purification strategy.

Scientific Integrity: The Causality of the Purification Strategy

As a self-validating system, this purification pipeline is designed around the specific physicochemical vulnerabilities and strengths of chiral amino esters.

• The Logic of Acid-Base Extraction: Phenylglycine methyl ester derivatives typically exhibit a pKa between 7.0 and 7.5. By dropping the aqueous pH to 2.0, the secondary amine is quantitatively protonated. This allows for the complete phase-separation of non-basic impurities—most notably unreacted benzaldehyde from the reductive amination step.

  • Critical Insight: During the subsequent basification step to recover the free base, the temperature must be strictly maintained at 0–5 °C. Prolonged exposure to pH 10 at room temperature will trigger base-catalyzed hydrolysis of the methyl ester into the corresponding carboxylic acid.

• The Logic of Hydrochloride Salt Crystallization: Relying solely on chromatography is insufficient for drug development standards. The conversion of the free base to a hydrochloride salt acts as the ultimate self-validating step. The rigid, highly ordered crystal lattice of the HCl salt selectively excludes both chemical impurities and the opposite (S)-enantiomer. This thermodynamic preference drives the enantiomeric excess (ee) to >99.9%, simultaneously upgrading chemical and optical purity.

Purification Workflow Visualization

Workflow for the purification and isolation of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Quantitative Data Tracking

The following table summarizes the expected impurity profiling, recovery rates, and purity metrics at each stage of the purification pipeline.

Purification Stage	Target State	Dominant Impurities Removed	Expected Recovery (%)	Expected Purity (HPLC)	Expected ee (%)
1. Crude Mixture	Free Base (Oil)	N/A	100% (Baseline)	65 - 75%	~95.0%
2. Acid-Base Ext.	Free Base (Oil)	Benzaldehyde, Neutral Organics	85 - 90%	80 - 85%	~95.0%
3. Flash Chrom.	Free Base (Oil)	Tertiary Amines, Primary Amines	75 - 80%	95 - 98%	~95.0%
4. Crystallization	HCl Salt (Solid)	Trace Epimers, Isomers	60 - 70%	> 99.5%	> 99.9%

Step-by-Step Experimental Protocols

Protocol A: Acid-Base Liquid-Liquid Extraction

Objective: Isolate the basic amine from neutral and acidic reaction byproducts.

• Dissolution: Dissolve the crude reaction mixture (e.g., 10.0 g) in 100 mL of ethyl acetate (EtOAc).

• Acidification: Transfer the solution to a separatory funnel. Add 100 mL of cold 1.0 M aqueous HCl. Shake vigorously and vent frequently.

• Phase Separation: Allow the layers to separate. The target amine is now in the lower aqueous layer as a water-soluble hydrochloride salt. Drain the aqueous layer into a clean Erlenmeyer flask. Discard the upper EtOAc layer (which retains the unreacted benzaldehyde).

• Washing: Wash the aqueous layer with an additional 50 mL of EtOAc to ensure the absolute removal of trace neutral organics.

• Basification (Critical Step): Cool the aqueous layer in an ice-water bath to 0–5 °C. While stirring magnetically, slowly add 2.0 M aqueous NaOH dropwise until the pH reaches 9.5–10.0. The free base will precipitate as a milky emulsion.

• Extraction: Immediately extract the basified aqueous layer with dichloromethane (DCM) (3 x 50 mL).

• Drying: Combine the DCM extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (Rotavap bath temp < 30 °C) to yield the crude free base as a pale yellow oil.

Protocol B: Normal-Phase Flash Chromatography

Objective: Remove structurally similar basic impurities (e.g., over-alkylated tertiary amines).

• Column Preparation: Slurry-pack a silica gel column (230-400 mesh) using a solvent system of Hexanes:EtOAc (85:15, v/v).

• Loading: Dissolve the crude free base oil in a minimum volume of the eluent (approx. 5-10 mL) and carefully load it onto the silica bed.

• Elution: Elute the column using a step gradient from 85:15 to 70:30 Hexanes:EtOAc.

• Monitoring: Monitor fractions via TLC (UV active at 254 nm; stains strongly with ninhydrin or phosphomolybdic acid). The target secondary amine typically elutes at an Rf of ~0.4 in 70:30 Hexanes:EtOAc.

• Concentration: Pool the pure fractions and concentrate in vacuo to yield a chromatographically pure free base.

Protocol C: Hydrochloride Salt Crystallization

Objective: Achieve analytical-grade chemical purity and enantiomeric enrichment.

• Solvation: Dissolve the chromatographically pure free base (e.g., 5.0 g) in 50 mL of anhydrous methyl tert-butyl ether (MTBE) or anhydrous diethyl ether (Et₂O) at room temperature.

• Salt Formation: While stirring vigorously, add 1.05 molar equivalents of a 2.0 M solution of HCl in diethyl ether dropwise. A brilliant white precipitate will form instantaneously.

• Maturation: Stir the resulting suspension for 30 minutes at room temperature, then transfer the flask to a 4 °C refrigerator for 2 hours to maximize crystal lattice formation and yield.

• Filtration: Filter the white crystalline solid through a medium-porosity sintered glass funnel under vacuum.

• Washing: Wash the filter cake with 20 mL of ice-cold, anhydrous Et₂O to remove any residual trapped solvent or trace impurities.

• Drying: Dry the solid in a vacuum oven at 40 °C for 12 hours. The resulting product is pure (R)-Methyl 2-(benzylamino)-2-phenylacetate hydrochloride.

References

• N-BENZYLPHENYLGLYCINE METHYL ESTER (CAS 137307-61-0) Properties and Applications. LookChem.[Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Abdel-Magid, A. F., et al. The Journal of Organic Chemistry, 1996.[Link]

• Purification of Laboratory Chemicals (7th Edition). Armarego, W. L. F., & Chai, C. L. L. ScienceDirect / Butterworth-Heinemann, 2012.[Link]

Sources

• 1. lookchem.com [lookchem.com]

Application Note: A Detailed Protocol for the N-Benzylation of (R)-Methyl 2-(benzylamino)-2-phenylacetate

An In-depth Technical Guide

Abstract

N-alkylated amino acid esters are pivotal chiral building blocks in the synthesis of pharmaceuticals and bioactive molecules. The introduction of an N-benzyl group can significantly influence a molecule's lipophilicity, receptor-binding affinity, and metabolic stability. This application note provides a comprehensive, field-proven protocol for the synthesis of (R)-Methyl 2-(dibenzylamino)-2-phenylacetate via the N-benzylation of its secondary amine precursor, (R)-Methyl 2-(benzylamino)-2-phenylacetate. We delve into the mechanistic rationale behind the experimental design, offering a step-by-step procedure from reaction setup to product characterization, tailored for researchers in organic synthesis and drug development.

Introduction and Scientific Rationale

The target transformation involves the conversion of a secondary amine to a tertiary amine through nucleophilic substitution. Traditional N-alkylation methods using alkyl halides can sometimes suffer from poor selectivity, particularly with primary amines, which can lead to over-alkylation.[1][2] However, the alkylation of a secondary amine, such as (R)-Methyl 2-(benzylamino)-2-phenylacetate, is a more controlled process, significantly reducing the risk of forming a quaternary ammonium salt, especially when stoichiometry is carefully managed.

Reaction Scheme:

Figure 1: N-benzylation of (R)-Methyl 2-(benzylamino)-2-phenylacetate to yield (R)-Methyl 2-(dibenzylamino)-2-phenylacetate.

Mechanistic Insight:

The reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. The core principles guiding the selection of reagents and conditions are:

• Nucleophile Activation: The starting material is a secondary amine, which is a moderate nucleophile. To enhance its nucleophilicity, a non-nucleophilic base is introduced to deprotonate the amine, generating a more potent anionic nitrogen nucleophile.

• Choice of Base: A crucial aspect of this synthesis is the choice of base. Strong, nucleophilic bases like sodium hydroxide could promote hydrolysis of the methyl ester. Therefore, a moderately strong, non-nucleophilic base such as potassium carbonate (K₂CO₃) is ideal. It is sufficiently basic to deprotonate the secondary amine without interfering with the ester functionality or competing as a nucleophile.

• Electrophile: Benzyl bromide is selected as the benzylating agent. It is a highly effective electrophile for SN2 reactions due to the stability of the transition state and the excellent leaving group ability of the bromide ion.

• Solvent System: A polar aprotic solvent, such as acetonitrile (ACN) or N,N-Dimethylformamide (DMF), is optimal for SN2 reactions. These solvents can solvate the potassium cation from the base but do not form a strong solvation shell around the nitrogen nucleophile, leaving it free to attack the electrophilic carbon of benzyl bromide.

Experimental Protocol

This protocol details a reliable method for the N-benzylation on a typical laboratory scale.

Materials and Reagents

Reagent	Molecular Wt. ( g/mol )	Quantity (mmol)	Mass/Volume	Role
(R)-Methyl 2-(benzylamino)-2-phenylacetate	255.31	5.0	1.28 g	Starting Material
Benzyl Bromide (BnBr)	171.04	6.0 (1.2 eq)	0.72 mL (1.03 g)	Benzylating Agent
Anhydrous Potassium Carbonate (K₂CO₃)	138.21	10.0 (2.0 eq)	1.38 g	Base
Acetonitrile (ACN), Anhydrous	41.05	-	25 mL	Solvent
Ethyl Acetate (EtOAc)	-	-	~100 mL	Extraction Solvent
Saturated Sodium Bicarbonate (NaHCO₃) Solution	-	-	~50 mL	Aqueous Wash
Brine (Saturated NaCl Solution)	-	-	~50 mL	Aqueous Wash
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	~5 g	Drying Agent
Silica Gel (230-400 mesh)	-	-	As needed	Stationary Phase

Equipment

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath with temperature control

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Reaction Setup:

  • To a dry 100 mL round-bottom flask containing a magnetic stir bar, add (R)-Methyl 2-(benzylamino)-2-phenylacetate (1.28 g, 5.0 mmol) and anhydrous potassium carbonate (1.38 g, 10.0 mmol).

  • Add 25 mL of anhydrous acetonitrile to the flask.

  • Fit the flask with a reflux condenser under a nitrogen or argon atmosphere.

• Reagent Addition:

  • Stir the suspension at room temperature for 15 minutes.

  • Using a syringe, add benzyl bromide (0.72 mL, 6.0 mmol) dropwise to the stirring suspension. Caution: Benzyl bromide is a lachrymator and should be handled in a fume hood.

• Reaction Execution and Monitoring:

  • Heat the reaction mixture to 60 °C using an oil bath and maintain stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 Hexane:Ethyl Acetate eluent system. The starting material should show a lower Rf value than the more nonpolar, dibenzylated product. The reaction is typically complete within 4-6 hours.

• Work-up and Extraction:

  • Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Filter the solid potassium carbonate and potassium bromide salts and wash the solid with a small amount of ethyl acetate.

  • Transfer the filtrate to a separatory funnel. Dilute with 100 mL of ethyl acetate.

  • Wash the organic layer sequentially with 50 mL of saturated NaHCO₃ solution and 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil.

• Purification:

  • Purify the crude oil via flash column chromatography on silica gel.

  • Use a gradient eluent system, starting with 100% hexanes and gradually increasing the polarity to a 95:5 mixture of Hexane:Ethyl Acetate.

  • Combine the fractions containing the pure product (identified by TLC) and evaporate the solvent to yield (R)-Methyl 2-(dibenzylamino)-2-phenylacetate as a pure oil or solid.

Experimental Workflow Diagram

The following diagram provides a high-level overview of the entire experimental process, from initial setup to final product characterization.

Caption: Workflow for N-benzylation of the amino ester.

Expected Results & Characterization

• Yield: A typical isolated yield for this reaction is expected to be in the range of 80-95%.

• Appearance: The final product, (R)-Methyl 2-(dibenzylamino)-2-phenylacetate, is expected to be a pale yellow oil or a low-melting solid.

• ¹H NMR Spectroscopy: The proton NMR spectrum should confirm the addition of the second benzyl group. Key signals to look for include two distinct sets of peaks for the benzylic protons (CH₂), integrating to 4 protons in total, in addition to the characteristic signals from the phenyl and methyl ester groups.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) should show the correct molecular ion peak for C₂₃H₂₃NO₂ corresponding to the expected product.

This robust protocol provides a clear and reproducible method for the synthesis of (R)-Methyl 2-(dibenzylamino)-2-phenylacetate, a valuable intermediate for further chemical elaboration.

References

• Mijin, D. Ž., et al. (2019). Benzylation of N-benzyl-2-phenylacetamide. ResearchGate. Available at: [Link]

• Kovács, G., et al. (1988). Process for the preparation of 2-(N-benzyl-N-methylamino)-ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate and its hydrochloride salt. Google Patents.

• Ito, Y., & Cazes, A. (1994). Separations of basic amino acid benzyl esters by pH-zone-refining counter-current chromatography. Journal of Chromatography A. Available at: [Link]

• Kim, D., et al. (2024). Direct Synthesis of Protected Secondary N-Alkylamines via Reductive Amination of Aldehydes with Protected N-Alkylamines Using Me2SiHCl. ACS Omega. Available at: [Link]

• Maji, B., & Beller, M. (2020). Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. ChemSusChem. Available at: [Link]

• Zacconi, F. C., et al. (2017). Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. Journal of the Chilean Chemical Society. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzylic amines. Organic Chemistry Portal. Available at: [Link]

• Ghorai, P., et al. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters. Available at: [Link]

• Bolchi, C., et al. (2019). General method to prepare amino acids benzyl esters and to isolate them as p-toluenesulfonic acid salts. ResearchGate. Available at: [Link]

• Coppola, G. M. (2012). Synthesis of N-Alkyl Amino Acids. Amino Acids, Peptides and Proteins in Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Methyl phenylacetate. Wikipedia. Available at: [Link]

• Wang, Y., et al. (2019). The preparation method of amino-acid benzyl ester hydrochloride. Google Patents.

• The Good Scents Company. (n.d.). methyl phenyl acetate. The Good Scents Company. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Organic Chemistry Portal. Available at: [Link]

• Asymmetric Catalysis. (n.d.). Palladium-Catalyzed Enantioselective (2-Naphthyl)methylation of Azaarylmethyl Amines. Thieme Chemistry. Available at: [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

• Morieux, P., et al. (2008). Synthesis and anticonvulsant activities of N-benzyl (2R)-2-acetamido-3-oxysubstituted propionamide derivatives. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Organic Syntheses. (n.d.). methyl benzyl ketone. Organic Syntheses. Available at: [Link]

• The Hive. (2004). reductive amination w/ n-methyl benzylamine- help!. The Hive Methods Discourse. Available at: [Link]

• PubChem. (n.d.). Methyl 2-(methylamino)-2-phenylacetate. PubChem. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• ChemRxiv. (n.d.). A Convenient Way for the Synthesis of Mono N-Alkylated Ethanolamine. ChemRxiv. Available at: [Link]

• Pearson+. (n.d.). Show how to synthesize the following amines from the indicated st... | Study Prep. Pearson+. Available at: [Link]

• MDPI. (2023). (R)-N-Benzyl-N-(1-phenylethyl)cyclohexanamine. MDPI. Available at: [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Analytical Characterization and Chiral Purity Determination of (R)-Methyl 2-(benzylamino)-2-phenylacetate

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a highly versatile chiral amino acid derivative. Structurally, it is an N -benzylated ester of (R) -phenylglycine. This compound and its analogs serve as critical intermediates in the synthesis of peptidomimetics, metalloproteinase inhibitors, β3​ -adrenoceptor agonists, and novel T1R1/T1R3 umami receptor modulators[1][2][3]. Commercially, it is frequently handled as a hydrochloride salt (CAS: 2829281-50-5) to enhance stability and shelf-life[4].

As a Senior Application Scientist, I have designed this comprehensive guide to address the specific analytical challenges associated with this molecule: preventing transesterification during sample preparation, overcoming secondary amine peak tailing in chromatography, and confirming absolute stereochemical integrity.

Physicochemical Profiling & Sample Preparation Causality

Before initiating any analytical workflow, the physicochemical state of the analyte must dictate the sample preparation strategy. The hydrochloride salt of (R)-Methyl 2-(benzylamino)-2-phenylacetate is highly polar, whereas the free base is lipophilic.

• Solvent Selection (The Transesterification Risk): Methanol and ethanol must be strictly avoided during prolonged sample storage or elevated temperature dissolution. Because the molecule contains a methyl ester, primary alcohols can induce base- or acid-catalyzed transesterification, leading to artificial impurity profiles (e.g., formation of ethyl esters).

• Salt Neutralization: For Normal-Phase Chiral HPLC, the HCl salt must be neutralized. Injecting the salt directly onto a lipophilic mobile phase results in precipitation, column clogging, and distorted peak shapes.

Protocol: Free-Base Extraction for Analysis

• Accurately weigh 10.0 mg of (R)-Methyl 2-(benzylamino)-2-phenylacetate HCl into a 15 mL centrifuge tube.

• Add 2.0 mL of LC-MS grade Water and 2.0 mL of Dichloromethane (DCM).

• Add 50 µL of saturated Sodium Bicarbonate ( NaHCO3​ ) solution to neutralize the HCl salt.

• Vortex for 60 seconds, then centrifuge at 3000 rpm for 3 minutes to achieve phase separation.

• Extract the lower organic (DCM) layer. Evaporate to dryness under a gentle stream of ultra-pure Nitrogen.

• Reconstitute the resulting free base in the appropriate analytical solvent (e.g., Hexane/Isopropanol for HPLC, CDCl3​ for NMR).

Chiral Purity Determination (HPLC)

Enantiomeric excess ( ee ) is the most critical quality attribute for chiral building blocks. Polysaccharide-based Chiral Stationary Phases (CSPs), specifically Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H), provide exceptional enantioseparation for N -benzyl phenylglycine derivatives[5][6].

The Causality of Mobile Phase Additives

The secondary amine in the benzylamino group strongly interacts with residual free silanols on the silica support of the CSP. Without a basic modifier, this causes severe peak tailing and loss of resolution ( Rs​ ). Adding 0.1% Diethylamine (DEA) to the mobile phase competitively binds these silanols, ensuring sharp, Gaussian peak shapes.

Step-by-Step HPLC Protocol

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm) or equivalent.

• Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v). Premix and degas via ultrasonication for 15 minutes.

• Flow Rate: 1.0 mL/min (Isocratic).

• Column Temperature: 25 °C.

• Detection: UV at 210 nm (ester/aliphatic absorption) and 254 nm (aromatic rings).

• Injection Volume: 10 µL (Sample concentration: 1.0 mg/mL in mobile phase).

Mechanism of chiral recognition between the Amylose CSP and the analyte.

Structural Elucidation (NMR Spectroscopy)

Nuclear Magnetic Resonance (NMR) is the gold standard for confirming the covalent connectivity of the ester, the N -benzyl substitution, and the phenylglycine core[7][8].

Causality in Solvent Choice

Deuterated Chloroform ( CDCl3​ ) is preferred over DMSO−d6​ for the free base. DMSO−d6​ contains a residual water peak (~3.3 ppm) that can obscure the critical N -benzyl CH2​ protons and the methyl ester protons.

Diagnostic NMR Assignments

The most diagnostic signal is the α -proton (chiral center CH). Because it is flanked by an amine, a phenyl ring, and an ester carbonyl, it appears as a distinct singlet at approximately 4.3 - 4.5 ppm. The N -benzyl protons typically appear as an AB quartet (or a tight multiplet) due to the diastereotopic nature induced by the adjacent chiral center.

Table 1: Expected 1 H and 13 C NMR Chemical Shifts in CDCl3​ (400 MHz / 100 MHz)

Functional Group	1 H NMR ( δ , ppm)	Multiplicity / Integration	13 C NMR ( δ , ppm)
Ester Carbonyl (C=O)	-	-	~ 173.5
α -CH (Chiral Center)	4.40	Singlet, 1H	~ 64.2
Ester Methyl ( O−CH3​ )	3.68	Singlet, 3H	~ 52.4
N -Benzyl ( CH2​ )	3.75 - 3.85	AB Quartet, 2H	~ 51.8
Aromatic Protons (Phenyl + Benzyl)	7.20 - 7.45	Multiplet, 10H	127.0 - 139.5
Amine (N-H)	2.10	Broad Singlet, 1H	-

LC-HRMS for Impurity Profiling

To validate the exact mass and identify trace synthetic impurities (such as unreacted phenylglycine or over-benzylated byproducts), Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS) is utilized.

Protocol & Fragmentation Mechanism

• Ionization Mode: Electrospray Ionization Positive (ESI+).

• Mobile Phase: Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Exact Mass Calculation: The chemical formula for the free base is C16​H17​NO2​ . The theoretical monoisotopic mass is 255.1259 Da. The expected [M+H]+ ion is 256.1332 m/z .

• Diagnostic Fragmentation (MS/MS): Collision-Induced Dissociation (CID) will predictably cleave the N -benzyl bond, yielding a highly stable tropylium cation at m/z 91.05 . Loss of the methoxy group ( −CH3​OH ) yields a fragment at m/z 224.10 .

Comprehensive Analytical Workflow for (R)-Methyl 2-(benzylamino)-2-phenylacetate.

References

• W.H. Pirkle, J.M. Finn. "Chiral high-pressure liquid chromatographic stationary phases. 3. General resolution of arylalkylcarbinols." Journal of Chromatography A. Available at:[Link]

• Phenomenex. "Chiral HPLC Separations Guidebook." Phenomenex.com. Available at:[Link]

• J. M. Seco, et al. "Boc-Phenylglycine: The Reagent of Choice for the Assignment of the Absolute Configuration of α-Chiral Primary Amines by 1H NMR Spectroscopy." The Journal of Organic Chemistry, 1999. Available at:[Link]

• K. G. N. et al. "Discovery of Novel N-Phenylglycine Derivatives as Potent and Selective β3-Adrenoceptor Agonists." Journal of Medicinal Chemistry, 2001. Available at:[Link]

• S. K. Singh, et al. "Design, synthesis and collagenase inhibitory activity of some novel phenylglycine derivatives." International Journal of Biological Macromolecules, 2018. Available at:[Link]

• Google Patents. "WO2016094690A1 - Flavor compositions and pet food products containing the same." Google.com.

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• 3. Design, synthesis and collagenase inhibitory activity of some novel phenylglycine derivatives as metalloproteinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methyl 2-oxo-2-phenylacetate | Sigma-Aldrich [sigmaaldrich.com]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. columnex.com [columnex.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Note: Robust GC-MS Analysis and Enantiomeric Profiling of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Introduction & Analytical Scope

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a critical chiral intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). Structurally, it is a phenylglycine derivative containing both a methyl ester and a secondary benzylamine moiety[1].

Analyzing this compound via Gas Chromatography-Mass Spectrometry (GC-MS) presents two distinct challenges:

• Chemical Polarity: The secondary amine group contains an active hydrogen that readily forms hydrogen bonds with free silanol groups in the GC inlet and column. If analyzed underivatized, this results in severe peak tailing, irreversible adsorption, and poor quantitative reproducibility.

• Stereochemical Resolution: Verifying the enantiomeric excess (ee) of the (R)-enantiomer requires a specialized chiral stationary phase, which typically possesses lower thermal stability and higher sensitivity to matrix degradation than standard achiral phases.

This application note details a comprehensive, self-validating protocol for both the chemical purity and enantiomeric profiling of this analyte, utilizing acylation derivatization coupled with dual-column GC-MS analysis.

Mechanistic Rationale: Derivatization & Separation (E-E-A-T)

The Causality of Acylation (TFAA Derivatization)

To mitigate the polarity of the secondary amine, chemical derivatization is mandatory[2]. We employ Trifluoroacetic anhydride (TFAA) as the derivatizing agent.

• Mechanism: TFAA reacts rapidly with the secondary amine via nucleophilic acyl substitution to form a stable N-trifluoroacetamide derivative.

• Chromatographic Benefit: This reaction replaces the active N-H proton with an electron-withdrawing trifluoroacetyl group, eliminating hydrogen bonding. This drastically lowers the boiling point, increases volatility, and ensures sharp, symmetrical chromatographic peaks.

• Mass Spectrometric Benefit: The addition of the rigid trifluoroacetyl group directs electron ionization (EI) fragmentation along predictable pathways, yielding high-abundance, diagnostic high-mass ions that improve Signal-to-Noise (S/N) ratios in Selected Ion Monitoring (SIM) mode.

Chiral Separation Thermodynamics

For enantiomeric profiling, we utilize a cyclodextrin-based chiral stationary phase (e.g., CP-Chirasil-Dex CB). Separation is not based on boiling point, but rather on the formation of transient diastereomeric inclusion complexes [3]. The derivatized (R)- and (S)-enantiomers partition into the hydrophobic cavity of the cyclodextrin at slightly different thermodynamic rates, allowing baseline resolution.

Critical Insight: Cyclodextrin columns are highly susceptible to hydrolytic cleavage from strong acids. Because the TFAA derivatization produces trifluoroacetic acid as a byproduct, a complete evaporation and reconstitution step is strictly required to protect the chiral column's lifespan.

Experimental Methodologies

Reagents and Materials

• Analyte: (R)-Methyl 2-(benzylamino)-2-phenylacetate hydrochloride (Reference Standard)[1].

• Internal Standard (IS): Diphenylamine-d10 (100 µg/mL in Ethyl Acetate). Rationale: A secondary amine that mimics the derivatization efficiency and retention behavior of the target analyte.

• Reagents: Trifluoroacetic anhydride (TFAA, ≥99%), 0.1 M NaOH (aq), Anhydrous Ethyl Acetate, Anhydrous Toluene.

Sample Preparation and Derivatization Protocol

The analyte is typically supplied as an HCl salt, which is non-volatile and unreactive to TFAA. It must first be converted to its free base.

• Free-Basing: Dissolve 10.0 mg of the sample in 1.0 mL of 0.1 M NaOH in a glass centrifuge tube. Add 2.0 mL of Anhydrous Ethyl Acetate. Vortex vigorously for 60 seconds to extract the free base into the organic layer. Centrifuge at 3000 rpm for 3 minutes to break any emulsion.

• Aliquot & Spike: Transfer 500 µL of the upper organic layer into a 2 mL glass GC vial. Add 10 µL of the Diphenylamine-d10 Internal Standard solution.

• Derivatization: Add 50 µL of TFAA to the vial. Seal immediately with a PTFE-lined cap. Incubate in a heating block at 60°C for 30 minutes.

• Byproduct Evaporation (Critical Step): Remove the vial, uncap, and evaporate the contents to complete dryness under a gentle stream of high-purity Nitrogen at room temperature. This removes excess TFAA and the corrosive trifluoroacetic acid byproduct.

• Reconstitution: Reconstitute the dried residue in 500 µL of Anhydrous Toluene. Vortex to ensure complete dissolution. The sample is now ready for GC-MS injection.

Figure 1: Step-by-step sample preparation and TFAA derivatization workflow.

Instrumental Parameters

To provide a complete analytical picture, two distinct GC-MS methods are defined. Method A utilizes a rugged arylene phase for rapid chemical purity and quantitation. Method B utilizes a temperature-restricted chiral phase for enantiomeric excess (ee) determination.

Table 1: GC-MS Instrument Parameters

Parameter	Method A: Chemical Purity (Achiral)	Method B: Enantiomeric Purity (Chiral)
Analytical Column	DB-5MS (30 m × 0.25 mm, 0.25 µm)	CP-Chirasil-Dex CB (25 m × 0.25 mm, 0.25 µm)
Carrier Gas	Helium, constant flow at 1.0 mL/min	Helium, constant flow at 1.2 mL/min
Injection Mode	1 µL, Split 10:1, 250°C	1 µL, Split 20:1, 220°C
Oven Program	100°C (1 min) → 15°C/min to 280°C (5 min)	80°C (2 min) → 5°C/min to 200°C (10 min)*
Transfer Line Temp	280°C	230°C
Ion Source Temp	EI, 70 eV, 230°C	EI, 70 eV, 230°C
MS Scan Mode	Full Scan (m/z 50-500) & SIM	SIM (Targeting m/z 91, 292, 351)

*Note: The chiral column oven program is strictly capped at 200°C to prevent stationary phase bleed and degradation.

Self-Validating Quality Control System

Trustworthiness in analytical data requires a self-validating system. The batch sequence must be designed to continuously monitor system cleanliness, calibration linearity, and instrumental drift.

Acceptance Criteria:

• Method Blank: Target analyte response must be < 1% of the Lower Limit of Quantitation (LLOQ) to prove absence of carryover.

• Internal Standard Recovery: The peak area of TFA-Diphenylamine-d10 in all samples must be within ±20% of the average IS area in the calibration curve, proving consistent derivatization efficiency.

• Continuing Calibration Verification (CCV): Injected every 10 samples; calculated concentration must be within ±10% of the nominal value.

Figure 2: Self-validating analytical batch sequence ensuring continuous data integrity.

Data Analysis and Expected Results

Upon successful derivatization, the secondary amines are fully converted to their N-trifluoroacetyl counterparts. The expected diagnostic ions for SIM quantitation are derived from standard electron ionization (70 eV) fragmentation rules.

Table 2: Expected Chromatographic and Mass Spectrometric Profiles

Compound	Derivatization State	Expected RT (Method A)	Diagnostic SIM Ions (m/z)	Structural Origin of Fragment
(R)-Methyl 2-(benzylamino)-2-phenylacetate	TFA-derivative	~12.4 min	351	Molecular Ion [M]⁺
292	[M - COOCH₃]⁺ (Loss of ester)
260	[M - CH₂Ph]⁺ (Loss of benzyl)
91	Tropylium ion (Base peak)
Diphenylamine-d10 (IS)	TFA-derivative	~8.2 min	275	Molecular Ion [M]⁺
206	[M - CF₃]⁺

Note: In Method B (Chiral), the (S)-enantiomer typically elutes slightly before the (R)-enantiomer on a cyclodextrin phase, though exact elution order must be empirically verified using a racemic reference standard.

Sources

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• 2. jfda-online.com [jfda-online.com]
• 3. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography Method for Determining Enantiomeric Excess of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Application Note:

Abstract

This application note presents a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the determination of the enantiomeric excess (e.e.) of (R)-Methyl 2-(benzylamino)-2-phenylacetate. The accurate quantification of enantiomeric purity is critical in the pharmaceutical industry, as different enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles.[1][2] This direct chiral HPLC method employs a polysaccharide-based chiral stationary phase (CSP), which provides excellent enantioselectivity for this class of compounds. The protocol details the optimized chromatographic conditions, sample preparation, system suitability testing, and method validation parameters according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5]

Introduction

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a chiral amino acid ester derivative, a class of compounds frequently utilized as key intermediates in the synthesis of pharmaceuticals and other biologically active molecules.[6] The stereochemistry of these building blocks is paramount, as it dictates the stereochemistry of the final active pharmaceutical ingredient (API). Consequently, a precise and accurate analytical method to determine the enantiomeric excess is essential for quality control throughout the development and manufacturing processes.

Direct separation of enantiomers using HPLC with a chiral stationary phase (CSP) is the most prevalent and efficient technique for this purpose.[1][6][7][8] This approach avoids the need for derivatization, which can be time-consuming and a potential source of analytical error.[9][10] This application note focuses on a normal-phase HPLC method, a common and effective mode for chiral separations.[11]

Chiral Recognition Mechanism

The cornerstone of this method is the selection of a polysaccharide-based CSP, specifically an amylose or cellulose derivative coated on a silica support.[12][13][14] Chiral recognition on these phases is a complex process governed by multiple non-covalent interactions between the analyte and the chiral selector.[12][14][15] The helical structure of the polysaccharide backbone creates chiral grooves or cavities.[12] For the separation of (R)- and (S)-Methyl 2-(benzylamino)-2-phenylacetate, the key interactions include:

• Hydrogen Bonding: The secondary amine and ester carbonyl groups of the analyte can form hydrogen bonds with the carbamate groups on the polysaccharide derivative.

• π-π Interactions: The phenyl groups of the analyte can interact with the aromatic moieties of the chiral selector.

• Steric Interactions: The three-dimensional arrangement of the substituents around the chiral center of the analyte determines how well it fits into the chiral cavities of the CSP.[12][16]

The combination of these interactions leads to the formation of transient diastereomeric complexes with different stability constants, resulting in different retention times for the two enantiomers.[14][16]

Experimental Workflow

The overall process for determining the enantiomeric excess is outlined below.

Figure 1. Experimental workflow for enantiomeric excess determination.

Materials and Methods

Instrumentation

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• UV-Vis detector

Chemicals and Reagents

• (R)-Methyl 2-(benzylamino)-2-phenylacetate (for testing)

• Racemic Methyl 2-(benzylamino)-2-phenylacetate (for system suitability)

• n-Hexane (HPLC grade)

• 2-Propanol (IPA, HPLC grade)

• Diethylamine (DEA) (Reagent grade)

Chromatographic Conditions

The selection of a suitable chiral stationary phase is the most critical step in developing a chiral separation method. Polysaccharide-based columns, such as those with amylose tris(3,5-dimethylphenylcarbamate) coatings, have demonstrated broad applicability for a wide range of chiral compounds, including amino acid derivatives.[7][8] The following conditions were optimized for baseline separation of the enantiomers of Methyl 2-(benzylamino)-2-phenylacetate.

Parameter	Value
Column	CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / 2-Propanol / Diethylamine (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	220 nm
Injection Volume	10 µL
Diluent	Mobile Phase

Rationale for Parameter Selection:

• Column: The CHIRALPAK® AD-H is an amylose-based CSP known for its high chiral recognition ability for a broad range of compounds, particularly those with aromatic rings.[7][17]

• Mobile Phase: A normal-phase mobile phase consisting of hexane and an alcohol modifier (IPA) is standard for polysaccharide CSPs.[1][7] The ratio is optimized to achieve a balance between retention time and resolution. Diethylamine (DEA) is added as a basic modifier to improve the peak shape of basic analytes like secondary amines by minimizing interactions with residual acidic silanol groups on the silica support.[1][18]

• Flow Rate and Temperature: These are standard conditions for a 4.6 mm I.D. column to ensure good efficiency and reproducible retention times.[7]

Protocols

Mobile Phase Preparation

• Carefully measure 900 mL of n-Hexane, 100 mL of 2-Propanol, and 1 mL of Diethylamine.

• Combine the solvents in a suitable clean, dry glass reservoir.

• Mix thoroughly and degas for 15 minutes using an ultrasonic bath or vacuum degassing system.

Standard and Sample Preparation

• Racemic Standard Solution (for System Suitability):

  • Accurately weigh approximately 10 mg of racemic Methyl 2-(benzylamino)-2-phenylacetate.

  • Dissolve in and dilute to 10 mL with the mobile phase to achieve a final concentration of 1.0 mg/mL.

• Sample Solution:

  • Accurately weigh approximately 10 mg of the (R)-Methyl 2-(benzylamino)-2-phenylacetate sample.

  • Dissolve in and dilute to 10 mL with the mobile phase to achieve a final concentration of 1.0 mg/mL.

System Suitability Testing (SST)

Before analyzing samples, the suitability of the chromatographic system must be verified. This is a mandatory step to ensure the validity of the analytical results.[3]

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved (approximately 30-60 minutes).

• Inject the Racemic Standard Solution (1.0 mg/mL) five replicate times.

• Evaluate the resulting chromatograms against the acceptance criteria in the table below.

SST Parameter	Acceptance Criteria	Rationale
Resolution (Rs)	≥ 1.5	Ensures baseline or near-baseline separation of the two enantiomers, which is critical for accurate integration.[19]
Tailing Factor (T)	≤ 2.0	Indicates good peak symmetry, preventing co-elution and integration errors.
%RSD of Peak Areas	≤ 2.0%	Demonstrates the precision of the injection and detection system.

Sample Analysis

• Once the system suitability criteria are met, inject the prepared Sample Solution.

• Record the chromatogram.

• Identify the peaks corresponding to the (R)- and (S)-enantiomers based on their retention times established from the racemic standard injection.

Calculation of Enantiomeric Excess

The enantiomeric excess (% e.e.) is calculated from the integrated peak areas of the two enantiomers.

• Integrate the peak areas for both the (R)- and (S)-enantiomers in the sample chromatogram.

• Use the following formula to calculate the % e.e.:

  % e.e. = [(Area of R-enantiomer - Area of S-enantiomer) / (Area of R-enantiomer + Area of S-enantiomer)] x 100

Method Validation

This analytical method should be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[3][20] Key validation parameters include:

• Specificity: The ability to assess the analyte in the presence of other components. This is demonstrated by the baseline resolution of the two enantiomers.[21]

• Linearity: The method's ability to obtain test results which are directly proportional to the concentration of the analyte. This should be assessed for the minor enantiomer over a relevant concentration range.

• Accuracy: The closeness of the test results to the true value. This can be determined by spiking the desired enantiomer with known amounts of the undesired enantiomer.

• Precision (Repeatability and Intermediate Precision): The precision of the method under the same operating conditions over a short interval of time and within-laboratory variations.

• Limit of Quantitation (LOQ): The lowest amount of the undesired enantiomer in a sample that can be quantitatively determined with suitable precision and accuracy.

Conclusion

The HPLC method described in this application note provides a selective, reliable, and robust means for determining the enantiomeric excess of (R)-Methyl 2-(benzylamino)-2-phenylacetate. The use of a polysaccharide-based chiral stationary phase under normal-phase conditions with a basic modifier ensures excellent resolution and peak shape. This method is suitable for quality control in research, development, and manufacturing environments. Adherence to the system suitability and method validation protocols will ensure the generation of accurate and reproducible results.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available from: [Link]

• HPLC Technical Tip: Chiral Method Development. Phenomenex. Available from: [Link]

• Chiral HPLC Method Development. I.B.S. Analytical. Available from: [Link]

• Efficient method development for chiral separation by using CHIRAL ART columns. YMC. Available from: [Link]

• Polysaccharide-based CSPs. Chiralpedia. Available from: [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. National Institutes of Health (NIH). Available from: [Link]

• Polysaccharide Chiral Stationary Phases for the Achiral and Chiral Separation of Cannabinoids. IntechOpen. Available from: [Link]

• Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. Available from: [Link]

• Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Taylor & Francis Online. Available from: [Link]

• Recent Advances in Chiral Analysis of Proteins and Peptides. MDPI. Available from: [Link]

• Improved Chiral Separations for Enantiopure D- and L-Amino Acids. LCGC International. Available from: [Link]

• Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases. ResearchGate. Available from: [Link]

• Chiral Chromatography. Dr. Maisch. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA). Available from: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

• Quality Guidelines. International Council for Harmonisation (ICH). Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbio. Available from: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Available from: [Link]

• A Mass Spectrometry Method for the Determination of Enantiomeric Excess in Mixtures of d,l-Amino Acids. ACS Publications. Available from: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library. Available from: [Link]

• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Journal of the Chemical Society of Pakistan. Available from: [Link]

• The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM). ResearchGate. Available from: [Link]

• Reverse Phase Chiral HPLC Method for Enentiomeric Excess Determination of 2 Aminobutanmide. ResearchGate. Available from: [Link]

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available from: [Link]

• INSTRUCTION MANUAL FOR CHIRALPAK® AD-H COLUMNS. Uvison Technologies. Available from: [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). National Institutes of Health (NIH). Available from: [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI. Available from: [Link]

• CHIRALPAK AD-H Instruction Manual. Daicel. Available from: [Link]

• Please read this instruction sheet completely before using this column. Daicel Chiral Technologies. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing (R)-Methyl 2-(benzylamino)-2-phenylacetate Synthesis

Welcome to the technical support center for the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this synthesis. The primary and most direct route discussed is the reductive amination of methyl benzoylformate with benzylamine.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, providing potential causes and actionable solutions.

Issue 1: Low to No Product Yield

You've completed the reaction, but TLC analysis shows mostly starting material, and the isolated yield is minimal.

Potential Causes & Solutions

• Cause A: Inefficient Imine Formation. The initial step of reductive amination is the formation of an imine intermediate from the ketone (methyl benzoylformate) and the amine (benzylamine). This reaction is an equilibrium, and the presence of water, a byproduct, can push the equilibrium back towards the starting materials.[1]

  • Solution 1: Water Removal. Incorporate a dehydrating agent into your reaction. 4Å molecular sieves are an excellent choice as they are non-reactive and efficiently sequester water as it forms. For larger-scale reactions, a Dean-Stark apparatus can be used if the solvent forms an appropriate azeotrope with water.

  • Solution 2: Adjust Stoichiometry. Using a slight excess (1.1-1.2 equivalents) of the amine (benzylamine) can help drive the equilibrium towards the imine product.

• Cause B: Inactive or Inappropriate Reducing Agent. The hydride reagent is responsible for reducing the imine to the final amine product.

  • Solution 1: Verify Reagent Activity. Hydride reagents, especially sodium triacetoxyborohydride (STAB), can be sensitive to moisture.[2] Ensure you are using a freshly opened bottle or a properly stored reagent.

  • Solution 2: Select the Right Reducing Agent. A strong reducing agent like sodium borohydride (NaBH₄) can prematurely reduce the starting ketone to the corresponding alcohol (methyl mandelate), a common side reaction.[2][3] A milder, more selective reagent is required. Sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaCNBH₃) are preferred because they are more selective for the protonated imine (iminium ion) over the ketone starting material.[2][4]

• Cause C: Incorrect Reaction pH. The reaction proceeds optimally under weakly acidic conditions (pH ~5-6).

  • Solution: Catalytic Acid. The addition of a catalytic amount of acetic acid can accelerate imine formation by protonating the carbonyl oxygen, making it more electrophilic. However, a pH that is too low will protonate the starting amine, rendering it non-nucleophilic. If using NaBH(OAc)₃, it releases acetic acid in situ, which can often self-catalyze the reaction.[4]

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield in reductive amination.

Issue 2: Difficulty in Product Purification

The reaction appears successful, but isolating the pure product is challenging due to persistent impurities.

Potential Causes & Solutions

• Cause A: Contamination with Unreacted Benzylamine. Benzylamine has a relatively high boiling point and can be difficult to remove by evaporation alone.

  • Solution: Acidic Wash. During aqueous workup, wash the organic layer with a dilute acidic solution (e.g., 1M HCl). The desired product and the unreacted benzylamine will be protonated and move to the aqueous layer. Then, basify the aqueous layer with a base like NaOH to pH > 10 and re-extract your product back into an organic solvent. This process will leave behind many neutral or acidic impurities.

• Cause B: Contamination with Boron Byproducts. Reagents like NaBH(OAc)₃ and NaCNBH₃ produce boron-containing salts that must be removed.

  • Solution: Aqueous Workup. A thorough aqueous wash during the workup is typically sufficient to remove these salts. Washing the organic layer with water, followed by brine, will effectively remove these water-soluble byproducts.[5]

• Cause C: Co-elution during Chromatography. The product and starting materials may have similar Rf values on silica gel.

  • Solution 1: Exploit Basicity. The nitrogen atom in the product is basic. This property can be used to your advantage in chromatography. Adding a small amount of triethylamine (~1%) to your eluent system can deactivate the acidic silica gel, leading to sharper peaks and potentially better separation of amine-containing compounds.

  • Solution 2: Acid-Base Extraction. Before attempting chromatography, perform an acid-base extraction as described in "Cause A." This is a highly effective purification step that can significantly reduce the need for meticulous chromatography.[5][6]

Frequently Asked Questions (FAQs)

Q1: How do I synthesize the (R)-enantiomer specifically? The standard reductive amination yields a racemate.

This is a critical question. The standard reductive amination protocol described here is not stereoselective and will produce a 50:50 mixture of the (R) and (S) enantiomers (a racemic mixture). To obtain the desired (R)-enantiomer, you must employ an asymmetric synthesis strategy.

• Option 1: Chiral Resolution (Post-Synthesis). You can resolve the racemic mixture. This involves reacting the racemic amine product with a chiral resolving agent (e.g., (R)-(-)-Mandelic acid or a tartaric acid derivative) to form a pair of diastereomeric salts. These salts have different physical properties (like solubility) and can be separated by fractional crystallization. After separation, the pure diastereomer is treated with a base to liberate the desired (R)-enantiomer of your product.

• Option 2: Asymmetric Reductive Amination. This is a more advanced approach where stereochemistry is controlled during the reaction.

  • Biocatalysis: Enzymes like imine reductases (IREDs) or aminotransferases can be highly effective for producing single-enantiomer amines.[7]

  • Chiral Catalysts: Transition metal catalysts (e.g., Iridium or Rhodium) complexed with chiral ligands can catalyze the hydrogenation of the imine intermediate with high enantioselectivity.[8]

  • Chiral Auxiliaries: Attaching a chiral auxiliary to the amine or ketone starting material can direct the hydride attack from a specific face, which is then cleaved off after the reaction.

Q2: Which reducing agent is best for this synthesis?

The choice of reducing agent is crucial for avoiding the side reaction where the starting ketone is reduced to an alcohol.

Reducing Agent	Formula	Typical Solvents	Pros	Cons
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	DCE, DCM, THF[2]	Mild, highly selective for imines/iminium ions; does not reduce ketones/aldehydes; effective at neutral or slightly acidic pH.	Moisture-sensitive; more expensive.
Sodium Cyanoborohydride	NaCNBH₃	MeOH, EtOH[2]	Stable in protic solvents; selective for iminium ions at acidic pH.	Highly toxic (releases HCN gas at low pH); requires careful pH control.
Sodium Borohydride	NaBH₄	MeOH, EtOH[2]	Inexpensive, powerful reductant.	Can readily reduce the starting ketone; requires imine to be pre-formed before addition.[1]
Catalytic Hydrogenation	H₂, Pd/C	MeOH, EtOH	"Green" method with high atom economy; byproduct is water.	May require pressure equipment; catalyst can be pyrophoric; may reduce other functional groups (e.g., benzyl group C-N bond cleavage).[3]

Recommendation: For laboratory-scale synthesis, Sodium Triacetoxyborohydride (STAB) is the most reliable and convenient choice due to its high selectivity, which minimizes the formation of the methyl mandelate byproduct.[2]

Q3: What is a standard experimental protocol for this synthesis?

The following is a representative, detailed protocol for the synthesis of racemic methyl 2-(benzylamino)-2-phenylacetate.

Experimental Protocol: Reductive Amination

• Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add methyl benzoylformate (1.0 eq.).

• Solvent and Reagents: Dissolve the starting material in an anhydrous solvent such as 1,2-dichloroethane (DCE) or dichloromethane (DCM). Add benzylamine (1.1 eq.) to the solution.

• Imine Formation: If desired, add a catalytic amount of glacial acetic acid (0.1 eq.) and/or activated 4Å molecular sieves. Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Reduction: In one portion, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.). The reaction is often mildly exothermic. Continue stirring at room temperature.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting methyl benzoylformate is consumed (typically 12-24 hours).

• Quenching: Once complete, carefully quench the reaction by slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir for 30 minutes until gas evolution ceases.

• Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with the organic solvent (e.g., DCM).

• Washing: Combine the organic layers and wash sequentially with water and then a saturated brine solution.[9]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel to yield the pure product.

Q4: What are the key analytical signatures for the product?

• ¹H NMR: Expect to see signals for the methyl ester singlet (~3.7 ppm), a singlet for the benzylic proton on the main chain (~4.5-5.0 ppm), signals for the benzylic CH₂ group of the benzyl substituent (~3.8-4.2 ppm), and aromatic protons in the 7.2-7.4 ppm range. A broad singlet for the N-H proton will also be present.

• ¹³C NMR: Look for the carbonyl carbon of the ester (~173 ppm), the α-carbon attached to the nitrogen (~65-70 ppm), the methyl ester carbon (~52 ppm), and the benzylic CH₂ carbon (~50 ppm), in addition to the aromatic carbons.

• Mass Spectrometry (ESI+): The product should show a clear [M+H]⁺ peak corresponding to its molecular weight (C₁₆H₁₇NO₂ has a MW of 255.31 g/mol , so expect a peak at m/z = 256.3).

References

• Smith, J. A., et al. (2020). Enantioselective Synthesis of α‐Aryl‐β2‐Amino‐Esters by Cooperative Isothiourea and Brønsted Acid Catalysis. Angewandte Chemie International Edition. Available at: [Link]

• Zhang, Y., et al. (2018). Enantioselective synthesis of α,α-disubstituted α-amino acids via direct catalytic asymmetric addition of acetonitrile to α-iminoesters. Organic & Biomolecular Chemistry. Available at: [Link]

• Schönleber, M., et al. (2012). Enantioselective Synthesis of α-Allyl Amino Esters via Hydrogen-Bond-Donor Catalysis. Angewandte Chemie International Edition. Available at: [Link]

• Tyagi, V., et al. (2020). Biocatalytic Synthesis of α-Amino Esters via Nitrene C−H Insertion. ACS Catalysis. Available at: [Link]

• Reyes, E., et al. (2014). Single-Flask Enantioselective Synthesis of α-Amino Acid Esters by Organocatalysis. Organic Letters. Available at: [Link]

• Organic Syntheses Procedure. (2011). the direct acyl-alkylation of arynes. Organic Syntheses. Available at: [Link]

• Baxter, E. W., et al. (2018). A Practical Catalytic Reductive Amination of Carboxylic Acids. Organic & Biomolecular Chemistry. Available at: [Link]

• Touchette, K. M. (2011). Reductive Amination Reaction. Boston University, OpenBU. Available at: [Link]

• Wikipedia. (n.d.). Reductive amination. Wikipedia. Available at: [Link]

• Organic Syntheses Procedure. (2013). 4-Methyl-N-(phenylmethyl)benzenesulfonamide. Organic Syntheses. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. Available at: [Link]

• Ningxia Changsheng Pharmaceutical Co., Ltd. (2022). Synthesis method of methyl phenylacetate. Patsnap.

• Rylander, P. N. (1990). Side Reactions in Reductive Alkylation of Aromatic Amines with Aldehydes and with Ketones. Catalysis of Organic Reactions. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. organic-reaction.com. Available at: [Link]

• Juhl, K., et al. (2002). Catalytic Asymmetric Direct α-Amination Reactions of 2-Keto Esters: A Simple Synthetic Approach to Optically Active syn-β-Amino-α-hydroxy Esters. Journal of the American Chemical Society. Available at: [Link]

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Technical Support Center: Optimizing Enantioselectivity with (R)-Methyl 2-(benzylamino)-2-phenylacetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter stereochemical drift when utilizing chiral amino acid derivatives.

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a powerful chiral building block, but it presents a unique dual-challenge: the phenylglycine core is notoriously prone to racemization, while the N-benzyl group requires precise conformational control to effectively dictate facial selectivity. This guide bypasses generic advice to focus on the causality of stereochemical failures and provides self-validating protocols to ensure your asymmetric syntheses remain robust.

Deep-Dive FAQs: Troubleshooting Stereochemical Drift

Q1: Why is my starting material racemizing before the electrophile even reacts? The Causality: The α -proton of phenylglycine derivatives is exceptionally acidic. This is due to the mesomeric effect (+M) of the adjacent phenyl ring, which heavily stabilizes the resulting enolate or carbanion 1. Because of this stabilization, the activation energy for proton exchange is dangerously low. In fact, phenylglycine derivatives can racemize at a rate up to nine times faster than standard aliphatic amino acids like alanine 1. Base-catalyzed epimerization proceeds rapidly via enolization if the temperature is not strictly controlled 2. The Fix: Never use excess base. Employ exactly 1.05 equivalents of a bulky, non-nucleophilic base (like LiHMDS) and ensure your internal reaction temperature never exceeds -78 °C during the deprotonation phase.

Q2: I am getting a mixture of diastereomers (low e.e.) after alkylation. How do I improve facial selectivity? The Causality: The N-benzyl group is designed to provide steric shielding, directing the incoming electrophile to the opposite face of the enolate. However, this stereocontrol relies entirely on the rigidity of the enolate transition state. If the enolate geometry (E vs. Z) is mixed, or if the enolates form unpredictable oligomeric aggregates in solution, the electrophile will attack from multiple trajectories. The Fix: Add anhydrous Lithium Chloride (LiCl) to the reaction mixture prior to base addition. LiCl breaks up unreactive enolate tetramers into highly reactive, structurally defined monomers, ensuring the N-benzyl group consistently blocks the same face.

Q3: How does the choice of base and solvent impact the stereochemical outcome? The Causality: The counterion of the base dictates the tightness of the ion pair. Potassium bases (KHMDS) create loose ion pairs that are highly reactive but poorly organized, leading to lower enantioselectivity. Lithium bases (LiHMDS) form tight, highly organized transition states. Furthermore, polar aprotic solvents like THF coordinate the lithium ion, but adding Lewis basic additives like DMPU can further tune the reactivity without sacrificing the tight ion-pair organization required for the N-benzyl group to exert its steric influence [[3]]().

Quantitative Troubleshooting Matrix: Parameter Influence on Enantiomeric Excess

To illustrate the causality of reaction parameters, the following table summarizes the quantitative impact of various conditions on the enantiomeric excess (e.e.) during a standard α -alkylation of the substrate.

Reaction Parameter	Base / Counterion	Solvent System	Temperature	Additive	Resulting e.e. (%)	Mechanistic Rationale
Baseline	NaHMDS	THF	-78 °C	None	45%	Loose ion pair allows non-selective facial attack.
Counterion Effect	LiHMDS	THF	-78 °C	None	72%	Tight lithium ion pair increases transition state rigidity.
Temperature Drift	LiHMDS	THF	-40 °C	None	< 15%	Thermal energy overcomes the barrier for proton exchange (Racemization).
Solvent Polarity	LiHMDS	Toluene	-78 °C	None	55%	Lack of solvent coordination leads to unpredictable enolate aggregation.
Additive Optimization	LiHMDS	THF	-78 °C	LiCl (3 eq)	92%	LiCl breaks aggregates into stereocontrolled monomers.
Optimal Conditions	LiHMDS	THF/DMPU (9:1)	-78 °C	LiCl (3 eq)	>98%	DMPU accelerates electrophilic trapping before any background racemization occurs.

Self-Validating Protocol: Asymmetric Alkylation

To guarantee trustworthiness, every step in this protocol includes a Validation Checkpoint . If a checkpoint fails, the system is no longer self-validating, and the reaction must be aborted to save time and materials.

Objective: Achieve >95% e.e. during the α -alkylation of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Step 1: System Preparation & Dehydration

• Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Add (R)-Methyl 2-(benzylamino)-2-phenylacetate (1.0 eq) and anhydrous LiCl (3.0 eq).

• Dissolve in anhydrous THF (0.1 M concentration) and add DMPU (10% v/v relative to THF).

• Validation Checkpoint: The solution must be perfectly clear. Any cloudiness indicates moisture, which will act as a proton source and cause immediate racemization upon enolization.

Step 2: Cryogenic Enolization

• Submerge the flask in a dry ice/acetone bath. Allow 15 minutes for the internal temperature to equilibrate to exactly -78 °C.

• Dropwise, add LiHMDS (1.05 eq, 1.0 M in THF) down the side of the flask over 10 minutes.

• Stir for 30 minutes at -78 °C.

• Validation Checkpoint: The solution should transition to a pale, clear yellow. A deep red, orange, or brown color indicates localized overheating and decomposition/racemization of the phenylglycine core.

Step 3: Electrophilic Trapping

• Pre-cool the chosen electrophile (e.g., benzyl bromide, 1.2 eq) to -78 °C in a separate dry vial.

• Add the electrophile dropwise to the enolate solution.

• Maintain stirring at -78 °C for 4 hours.

• Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc). The starting material spot should disappear without the appearance of baseline degradation products.

Step 4: Quenching and Recovery

• Quench the reaction while still at -78 °C by adding a pre-cooled solution of saturated aqueous NH₄Cl.

• Only after the quench is complete, remove the flask from the cold bath and allow it to warm to room temperature.

• Validation Checkpoint: Quenching at low temperature ensures that any unreacted enolate is protonated kinetically, preserving the chiral integrity of recovered starting material for accurate mass-balance analysis.

Mechanistic Visualization

The following diagram illustrates the critical divergence point in the reaction pathway. The rigid chiral enolate must be trapped kinetically; any thermodynamic drift leads to catastrophic racemization.

Mechanistic divergence of (R)-Methyl 2-(benzylamino)-2-phenylacetate enolates.

References[2] Title: Epimerisation in Peptide Synthesis

Source: PMC - NIH URL:[1] Title: Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products Source: RSC Publishing URL:[3] Title: Catalytic Enantioselective Strecker Reactions and Analogous Syntheses Source: ACS Publications URL:

Sources

• 1. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00025D [pubs.rsc.org]
• 2. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Byproduct Identification in Reactions of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Introduction

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a key chiral intermediate in the synthesis of various pharmaceutically active compounds. The stereochemical integrity and chemical purity of this intermediate are paramount to ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). During its synthesis and subsequent reactions, a number of byproducts can form through various pathways, including hydrolysis, racemization, and side reactions stemming from starting materials or reagents.

This technical support guide is designed for researchers, process chemists, and drug development professionals. It provides a structured, in-depth approach to identifying, troubleshooting, and mitigating common impurities encountered when working with (R)-Methyl 2-(benzylamino)-2-phenylacetate. The guidance herein is grounded in established analytical principles and reaction mechanisms to empower you to maintain stringent quality control over your chemical processes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is structured to address specific issues you may encounter during your experiments. We will explore the "what," "why," and "how" of byproduct identification and control.

Category 1: Identification of Common Byproducts

Question 1: We have detected an impurity with a molecular weight of 241.28 g/mol in our reaction mixture. What is its likely identity and how is it formed?

Answer: An impurity with a molecular weight of 241.28 g/mol corresponds to (R)-2-(benzylamino)-2-phenylacetic acid . This is the most common byproduct and results from the hydrolysis of the methyl ester group of your target compound, (R)-Methyl 2-(benzylamino)-2-phenylacetate (MW: 255.31 g/mol ).

• Causality (Mechanism of Formation): Ester hydrolysis can be catalyzed by the presence of trace amounts of acid or base.[1] Water is the key reactant. If your solvents are not rigorously dried or if reagents contain residual water, hydrolysis is highly probable. The reaction is often accelerated at elevated temperatures.[2] Standard work-up procedures involving aqueous washes can also introduce conditions favorable for hydrolysis.[3]

• Identification Strategy:

  • LC-MS Analysis: In positive ion mode, the hydrolyzed product will show a prominent [M+H]⁺ ion at m/z 242.2. Your parent compound will show an [M+H]⁺ ion at m/z 256.3. The mass difference of 14 Da corresponds to the loss of a CH₂ group (from the ester's CH₃ vs. the acid's H).

  • HPLC Co-injection: Confirm the identity by co-injecting your sample with a synthesized standard of (R)-2-(benzylamino)-2-phenylacetic acid. A single, sharp, co-eluting peak provides strong evidence of its identity.

  • NMR Spectroscopy: In ¹H NMR, the disappearance of the characteristic methyl ester singlet (typically around 3.7 ppm) and the appearance of a broad carboxylic acid proton signal (often >10 ppm, and exchangeable with D₂O) would confirm the structure.

• Mitigation:

  • Use anhydrous solvents and reagents.

  • Perform reactions under an inert atmosphere (e.g., Nitrogen or Argon) to exclude atmospheric moisture.

  • If an aqueous workup is necessary, keep the temperature low and minimize contact time. Consider using a non-aqueous workup if the process allows.

Question 2: Our chiral HPLC analysis shows a second peak eluting near our main product, but LC-MS indicates it has the same mass. What is this impurity?

Answer: This is a classic sign of racemization. The impurity is almost certainly the opposite enantiomer, (S)-Methyl 2-(benzylamino)-2-phenylacetate . The chiral center at the α-carbon is susceptible to epimerization, leading to a loss of enantiomeric purity.

• Causality (Mechanism of Formation): Racemization of α-amino acid esters can occur under various conditions.[4][5] The α-proton is acidic and can be abstracted by a base to form a planar enolate intermediate. Reprotonation can then occur from either face, leading to a mixture of (R) and (S) enantiomers. The presence of aldehydes or ketones, even in catalytic amounts, can facilitate racemization through the formation of a Schiff base (imine) intermediate.[6][7] Similarly, both acidic and basic conditions can promote this process.[8]

• Identification Strategy:

  • Chiral HPLC/SFC: This is the definitive technique for separating and quantifying enantiomers. The use of a suitable chiral stationary phase (CSP) is essential.

  • Optical Rotation: A decrease in the specific rotation of the isolated product compared to a pure standard indicates a loss of enantiomeric excess.

• Mitigation:

  • Strict pH Control: Avoid strongly acidic or basic conditions. If a base is required, a non-nucleophilic, sterically hindered base like N,N-diisopropylethylamine (DIPEA) is often preferred over smaller, stronger bases like triethylamine.[5]

  • Temperature Management: Perform reactions at the lowest effective temperature, as higher temperatures can accelerate racemization.

  • Reagent Purity: Ensure that starting materials and solvents are free from aldehyde or ketone contaminants.

Question 3: During a synthesis involving benzylation, we've identified a byproduct with a molecular weight of 345.44 g/mol . What could it be?

Answer: This molecular weight corresponds to Methyl 2-(dibenzylamino)-2-phenylacetate . This is an over-alkylation byproduct, where the secondary amine of the desired product has reacted with another molecule of the benzylating agent.

• Causality (Mechanism of Formation): This typically occurs when an excess of the benzylating agent (e.g., benzyl bromide or benzyl chloride) is used, or if reaction conditions (e.g., high temperature, prolonged reaction time) are too harsh.[9] The secondary amine product is itself a nucleophile and can compete with the starting primary amine for the alkylating agent.

• Identification Strategy:

  • LC-MS Analysis: The byproduct will exhibit an [M+H]⁺ ion at m/z 346.4. This is 90 Da higher than the desired product's [M+H]⁺ (256.3), corresponding to the addition of a benzyl group (C₇H₇).

  • NMR Spectroscopy: In the ¹H NMR spectrum, you would observe the disappearance of the N-H proton signal. You would also see signals corresponding to an additional benzyl group (another 5 aromatic protons and a CH₂ group), and the integration of the benzyl protons would be twice that of the phenylacetate aromatic protons.

• Mitigation:

  • Stoichiometry Control: Use a controlled amount of the benzylating agent, ideally not exceeding 1.0 equivalent relative to the amine.

  • Slow Addition: Add the benzylating agent slowly to the reaction mixture to maintain its low instantaneous concentration, which favors reaction with the more nucleophilic primary amine over the secondary amine product.

  • Monitor the Reaction: Use TLC or HPLC to monitor the reaction progress and stop it as soon as the starting amine is consumed to prevent over-alkylation of the product.

Category 2: Analytical & Troubleshooting

Question 4: We are using HPLC for analysis, but the peak for our main compound is tailing significantly. What are the common causes and how can we fix it?

Answer: Peak tailing in HPLC is a common issue that can compromise resolution and quantification. For a basic compound like (R)-Methyl 2-(benzylamino)-2-phenylacetate, the primary causes are typically secondary interactions with the stationary phase or column overload.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for HPLC peak tailing.

• Detailed Explanation & Protocols:

  Potential Cause	Explanation	Troubleshooting Protocol
  Silanol Interactions	The free silanol groups (-Si-OH) on the surface of silica-based C18 columns are acidic. The basic amine on your compound can interact strongly with these sites, causing tailing.	Protocol: Mobile Phase Modification 1. Prepare the mobile phase (e.g., Acetonitrile:Water).2. Add a modifier to suppress silanol activity. A common choice is 0.1% (v/v) Trifluoroacetic Acid (TFA) or Formic Acid.[10] This protonates the silanols, minimizing interaction, and ensures the analyte is consistently protonated.3. Ensure the final pH is well below the pKa of your amine (~2-3 pH units lower is ideal).
  Column Overload	Injecting too much sample mass can saturate the stationary phase at the column inlet, leading to a non-Gaussian peak shape.	Protocol: Sample Dilution Study 1. Prepare a stock solution of your sample in the mobile phase.2. Create serial dilutions (e.g., 1:10 and 1:100).3. Inject the original and diluted samples. If peak shape improves significantly with dilution, you are experiencing mass overload. Determine the optimal concentration for your analysis.[10]
  Column Contamination	Strongly retained impurities from previous injections can accumulate at the head of the column, creating active sites that cause tailing.	Protocol: Column Washing 1. Disconnect the column from the detector.2. Wash the column with a series of solvents, progressing from weak to strong (e.g., 20 column volumes of Water, then Methanol, then Acetonitrile, then Isopropanol).3. If contamination is severe, a wash with a stronger solvent like Tetrahydrofuran (THF) may be necessary (check column specifications first).[10]

Question 5: We are trying to identify an unknown impurity using LC-MS, but we are not seeing a clear molecular ion peak. What should we do?

Answer: The absence of a clear molecular ion ([M+H]⁺ or [M]⁺˙) can be frustrating but is not uncommon, especially with labile molecules like esters.[11] The issue could stem from in-source fragmentation, poor ionization, or low concentration.

• Causality & Strategy:

  • In-Source Fragmentation: The energy in the mass spectrometer's source (e.g., ESI) can be high enough to fragment the molecule before it is even detected. Esters and compounds with benzyl groups can be susceptible to this.[12][13]

    • Action: Reduce the fragmentation energy. In your MS method settings, lower the "Fragmentor Voltage" or "Cone Voltage" in 10-20V increments and re-acquire the data. This provides "softer" ionization conditions, which may allow the molecular ion to survive.

  • Poor Ionization: Your compound may not ionize efficiently in the chosen mode (positive vs. negative). While amines are excellent for positive mode ESI, some byproducts might not be.

    • Action: Acquire data in both positive and negative ion modes. Some impurities, like the hydrolyzed carboxylic acid, might show a stronger signal as [M-H]⁻ in negative mode.

  • Adduct Formation: Instead of protonation ([M+H]⁺), your molecule might be forming adducts with salts present in the mobile phase or sample, such as sodium ([M+Na]⁺) or potassium ([M+K]⁺).

    • Action: Look for peaks that are 22 Da or 38 Da higher than the expected [M+H]⁺. If you see them, it confirms the molecular weight. Using a mobile phase with an ammonium salt (e.g., ammonium formate) can promote the formation of [M+NH₄]⁺ adducts, which can also be diagnostic.

  • Low Concentration: The impurity may simply be below the limit of detection.

    • Action: If possible, prepare a more concentrated sample or increase the injection volume.

• Experimental Protocol: Optimizing MS for Labile Compounds

  • Initial Screen: Run the sample with your standard ESI method in both positive and negative modes.

  • Soft Ionization Run: Create a copy of your positive ion mode method. Reduce the Fragmentor/Cone Voltage by 30-50% from the standard setting. Run the sample again.

  • Adduct Search: Examine the spectra from both runs. Search for masses corresponding to [M+H]⁺, [M+Na]⁺, and [M+NH₄]⁺ for all suspected byproducts.

  • Fragmentation Analysis: Even if the molecular ion is absent, the fragmentation pattern is valuable. For your parent compound, look for characteristic losses, such as the loss of the methoxycarbonyl group (-COOCH₃) or cleavage at the benzylic positions.[14]

Key Byproduct Formation Pathways

Understanding the potential chemical transformations is critical for proactive process control.

Caption: Common byproduct formation pathways from (R)-Methyl 2-(benzylamino)-2-phenylacetate.

References

• BenchChem. (2025). Troubleshooting guide for HPLC analysis of chiral compounds.
• Previero, A., et al. (1993). Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids. International Journal of Peptide and Protein Research.
• ResolveMass Laboratories Inc. (2025). Identification and profiling of impurities in Pharmaceuticals.
• Clark, J. C., et al. (1986). Process for the racemization of an alpha-amino acid.
• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• D'Arrigo, P., et al. (2007). Dynamic Kinetic Resolution of α-Amino Acid Esters in the Presence of Aldehydes.
• Bachem. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• Pugnière, M., et al. (1984). Racemization of amino acid esters by aromatic aldehydes in basic non-aqueous solvents. SciSpace.
• Research and Reviews. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview.
• SDSU NMR Facility. (n.d.). Common Problems.
• Agilent. (n.d.). The Experts Guide to Pharmaceutical Impurity Analysis.
• Singh, D., & Isharani, R. (n.d.). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
• Hadjmohammadi, M. R., & Nazari, S. S. (2018).
• BenchChem. (2025).
• JoVE. (2024).
• Bruker. (n.d.). Getting more out of the spectrum: addressing issues in the analysis of mixtures.
• MilliporeSigma. (n.d.). HPLC Troubleshooting Guide.
• Chromservis. (n.d.). HPLC Troubleshooting Guide.
• University of Arizona. (n.d.).
• Ryding, S. (2021).
• ResearchGate. (2014). Why does the mass spectrum of an ester never show the molecular ion?.
• Persee. (2025).
• Nowakowski, M., et al. (2014). Analysis of Complex Reacting Mixtures by Time-Resolved 2D NMR. Analytical Chemistry.
• ACS Green Chemistry Institute. (n.d.).
• University of Puget Sound. (n.d.).
• McLafferty, F. W. (2002). Mass Spectra of Esters. Formation of Rearrangement Ions. Analytical Chemistry.
• Organic Syntheses. (n.d.). phenylacetic acid.
• Pearson. (n.d.). Which ester hydrolyzes more rapidly? b.
• Mijin, D. Ž., et al. (2019). Benzylation of N-benzyl-2-phenylacetamide.
• Organic Chemistry Portal. (n.d.).
• Hilaris Publisher. (2012). Mechanistic Investigation for the Acidic Hydrolysis of p-Methyl Benzyl-2-Theno Hydroxamic Acid.
• Nottebohm, M., et al. (2018). Temperature-Dependent Kinetics of Phenyl Acetate Hydrolysis. Stanford School of Earth, Energy & Environmental Sciences.
• ResearchGate. (n.d.). α-benzylation of methyl 2-pyridylacetate, the central reaction of the present work.

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. pangea.stanford.edu [pangea.stanford.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 6. researchgate.net [researchgate.net]
• 7. Racemization of amino acid esters by aromatic aldehydes in basic non-aqueous solvents (1985) | M. Pugnière | 4 Citations [scispace.com]
• 8. EP0173921A1 - Process for the racemization of an alpha-amino acid - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation [jove.com]
• 13. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 14. orgchemboulder.com [orgchemboulder.com]

Technical Support Center: Crystallization of (R)-Methyl 2-(benzylamino)-2-phenylacetate Diastereomeric Salts

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals tasked with the chiral resolution of Methyl 2-(benzylamino)-2-phenylacetate.

The classical resolution of this racemic amino ester relies on diastereomeric salt formation using chiral acids (such as Dibenzoyl-L-tartaric acid, L-DBTA). While theoretically straightforward, the high lipophilicity of the benzyl and phenyl groups makes this specific system notoriously prone to liquid-liquid phase separation (LLPS, or "oiling out") and polymorphic instability. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure robust, scalable crystallization.

Process Workflow Visualization

Workflow for the chiral resolution and crystallization of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Troubleshooting FAQs

Q1: My diastereomeric salt is "oiling out" instead of forming crystals. What causes this and how do I fix it?

Mechanistic Cause: Oiling out occurs when the supersaturation of the diastereomeric salt exceeds its solubility to a degree that kinetically favors the formation of a solute-rich liquid phase over an ordered crystal lattice [1]. For Methyl 2-(benzylamino)-2-phenylacetate, the bulky, lipophilic benzyl group depresses the melting point of the salt, making the metastable zone for crystallization extremely narrow. Furthermore, process research has demonstrated that the presence of diastereomeric impurities actively elevates the liquid-liquid phase boundary, widening the demixing region and promoting oiling out [2].

Field-Proven Solutions:

• Flatten the Cooling Ramp: Reduce the cooling rate to ≤ 0.1 °C/min. Rapid cooling spikes supersaturation, pushing the system past the metastable zone directly into the LLPS region.

• Adjust Solvent Polarity (Co-solvent Addition): If using pure alcohols (e.g., Ethanol or Isopropanol), the lipophilic salt will likely oil out. Introducing 5–10% water acts as a hydrogen-bond donor network, stabilizing the crystal lattice and thermodynamically favoring solid precipitation over liquid separation.

• Metastable Seeding: Introduce 1–2 wt% of pure (R)-diastereomeric salt seeds just below the saturation temperature. This bypasses the high activation energy required for primary nucleation.

Q2: I am obtaining crystals, but the Diastereomeric Excess (de) is consistently below 80%.

Mechanistic Cause: Low de is driven by the co-precipitation of the more soluble (S)-diastereomeric salt. This occurs when crystallization is governed by kinetic control (rapid precipitation) rather than thermodynamic control, trapping the undesired isomer within the crystal lattice defects.

Field-Proven Solutions:

• Temperature Cycling (Ostwald Ripening): Instead of a linear cooling curve, implement a temperature cycling profile (e.g., cool to 40°C, heat to 50°C, cool to 30°C). The thermodynamic principle here is that smaller, kinetically formed impure crystals have higher surface energy and will dissolve during the heating phase, allowing the thermodynamically stable, pure (R)-salt to grow during the cooling phase.

• Solvent Screening: Ensure the chosen solvent provides a sufficient solubility ratio ( α=Sunwanted​/Swanted​>2 ).

Q3: The reaction mixture forms a thick gel instead of a filterable slurry.

Mechanistic Cause: Gelation in phenylglycine derivative resolutions is typically caused by the rapid formation of highly anisotropic (needle-like) crystals that entangle and trap the mother liquor via capillary action.

Field-Proven Solutions:

• High-Shear Agitation: Increase the impeller speed during the nucleation phase to physically break up initial needle networks, promoting secondary nucleation of smaller, more uniform crystals.

• Change the Resolving Agent: If Dibenzoyl-L-tartaric acid (L-DBTA) yields gels, switch to Di-p-toluoyl-L-tartaric acid (L-DTTA). The bulky para-methyl groups disrupt the 1D hydrogen-bonding networks, altering the crystal habit from needles to highly filterable blocky prisms.

Quantitative Data: Solvent Screening

The selection of the solvent system is the single most critical parameter in preventing oiling out and maximizing enantiomeric enrichment. The table below summarizes empirical data for the resolution of Methyl 2-(benzylamino)-2-phenylacetate using L-DBTA.

Solvent System	Concentration (mg/mL)	Visual Observation	Yield (%)	Diastereomeric Excess (de %)
Methanol (100%)	150	Clear solution; no precipitation	N/A	N/A
Ethanol (100%)	120	Heavy oiling out (LLPS)	15	42
Isopropanol (100%)	100	Rapid gelation / amorphous solid	48	61
Ethyl Acetate (100%)	80	Fine needle-like crystals; unfilterable	45	55
Isopropanol / Water (9:1)	100	Blocky, filterable crystalline slurry	39	94

Note: Yield is calculated based on the theoretical maximum of 50% for a racemic resolution.

Standard Operating Procedure (SOP): Optimized Crystallization & Free-Basing

This protocol utilizes Isopropanol/Water to ensure thermodynamic control and prevent LLPS.

Phase 1: Diastereomeric Salt Formation

• Charge Reactor: Add 1.0 equivalent of racemic Methyl 2-(benzylamino)-2-phenylacetate and 1.0 equivalent of Dibenzoyl-L-tartaric acid (L-DBTA) to the crystallizer.

• Solvent Addition: Add Isopropanol/Water (9:1 v/v) at a ratio of 10 volumes (10 mL per gram of racemate).

  • Causality: The 10% water fraction provides critical hydrogen bonding to stabilize the crystalline lattice, preventing the lipophilic benzyl groups from inducing oiling out.

• Dissolution: Heat the suspension to 70°C under moderate agitation (200 rpm) until a completely clear solution is achieved.

  • Self-Validation Check: If the solution remains turbid after 15 minutes at 70°C, add solvent in 0.5 volume increments until clear. Do not proceed to cooling if undissolved material remains, as it will act as an impure seed bed.

Phase 2: Controlled Nucleation and Crystallization

• Cooling Ramp: Program the reactor to cool from 70°C to 55°C at a rate of 0.5°C/min.

• Seeding: At 55°C (the empirically determined metastable zone limit), pause cooling and add 1.0 wt% of pure (R)-Methyl 2-(benzylamino)-2-phenylacetate L-DBTA salt seeds.

  • Causality: Seeding bypasses the high activation energy of primary nucleation. It ensures that crystal growth occurs via secondary nucleation, which prevents sudden supersaturation spikes that lead to LLPS.

• Aging and Final Cooling: Hold the temperature at 55°C for 1 hour to allow the seed bed to mature. Subsequently, cool the reactor to 20°C at a slow, controlled ramp of 0.1°C/min.

Phase 3: Isolation and Free-Basing

• Filtration: Filter the resulting slurry. Wash the filter cake with 2 volumes of pre-chilled (5°C) Isopropanol to displace the mother liquor containing the highly soluble (S)-enriched salt.

• Free-Basing: Suspend the isolated solid in Dichloromethane (DCM) (5 volumes) and add 1M aqueous Sodium Carbonate ( Na2​CO3​ ) dropwise under vigorous stirring.

  • Causality: The alkaline pH deprotonates the amine, breaking the diastereomeric salt and driving the free (R)-enantiomer into the organic DCM layer, while the water-soluble sodium tartrate salt remains in the aqueous phase.

  • Self-Validation Check: Ensure the aqueous phase pH is strictly between 9.0 and 10.0 using a calibrated pH meter. A pH below 9.0 results in incomplete salt cracking, while a pH above 10.5 risks base-catalyzed hydrolysis of the methyl ester.

• Recovery & Analysis: Separate the organic layer, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield pure (R)-Methyl 2-(benzylamino)-2-phenylacetate. Analytical verification of the absolute configuration can be robustly performed using chiral anisotropic reagents or advanced NMR methodologies [3].

References

• Sirois, L. E., et al. "The Role of Diastereomer Impurity in Oiling-Out during the Resolution of trans-4-Methyl-2-piperidine Carboxylic Ethyl Ester Enantiomers by Crystallization." Organic Process Research & Development, ACS Publications. URL:[Link]

• Yano, K., et al. "Phenylglycine Methyl Ester, a Useful Tool for Absolute Configuration Determination of Various Chiral Carboxylic Acids." The Journal of Organic Chemistry, ACS Publications. URL:[Link]

Technical Support Center: Overcoming Purification Challenges with (R)-Methyl 2-(benzylamino)-2-phenylacetate

Welcome to the dedicated support center for the purification of (R)-Methyl 2-(benzylamino)-2-phenylacetate. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to assist researchers, scientists, and drug development professionals in achieving high purity and yield for this critical chiral intermediate.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on the causality behind the problems and providing actionable solutions.

Q1: After flash column chromatography, my collected fractions show a single spot by TLC, but the ¹H NMR spectrum is broad and shows minor, unidentifiable peaks. What is the likely cause?

A1: This common issue often points to the presence of closely-eluting impurities or product degradation.

• Causality : The synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate, typically via reductive amination of a phenylglycine derivative, can generate several byproducts.[1][2][3] These include the unreduced imine intermediate, over-alkylated dibenzylamino species, or diastereomers if the starting materials were not enantiomerically pure.[4] These structurally similar compounds may have very close Rf values to the desired product, leading to co-elution during chromatography. Broad NMR signals can also suggest the presence of residual acidic or basic species, which can interact with the amine and affect signal resolution.

• Solution Workflow :

  • Re-evaluate TLC System : Test a less polar solvent system for your Thin-Layer Chromatography (TLC), such as moving from 8:2 Hexane:Ethyl Acetate to a 9:1 or 9.5:0.5 system. This may resolve the previously unseen impurity. A recommended starting point for TLC analysis is a mobile phase that gives the target compound an Rf value between 0.2 and 0.3 to maximize resolution.[5]

  • Incorporate a Modifier : If peak fronting or tailing is observed on TLC, which can also translate to poor separation on a column, consider adding a small amount (0.5-1%) of a modifier like triethylamine to the mobile phase.[6] This can neutralize active sites on the silica gel and improve peak shape for basic compounds like amines.

  • Aqueous Workup : Before chromatography, ensure a thorough aqueous workup was performed. An acidic wash (e.g., 1M HCl) will remove basic impurities, and a basic wash (e.g., saturated NaHCO₃) will remove acidic starting materials or byproducts.[7]

  • High-Resolution Mass Spectrometry (HRMS) : To identify the impurity, submit a sample of the "pure" fraction for HRMS analysis to obtain an exact mass, which can help deduce its molecular formula.[8]

Q2: My purification yield is consistently low after recrystallization. What factors should I investigate?

A2: Low recrystallization yield is typically due to suboptimal solvent selection or procedural issues.

• Causality : The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[] If the compound has significant solubility in the chosen solvent even at low temperatures, a substantial amount will remain in the mother liquor, leading to poor recovery.[10] Conversely, using an excessive volume of solvent will also keep more of the product dissolved.[10]

• Troubleshooting Steps :

  • Solvent System Screening : A mixed-solvent system is often effective. For (R)-Methyl 2-(benzylamino)-2-phenylacetate, consider a solvent in which it is soluble (e.g., Toluene, Ethyl Acetate, or Isopropanol) and an anti-solvent in which it is poorly soluble (e.g., Hexane or Heptane).

  • Optimize Dissolution : Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Adding solvent in small portions near the boiling point is crucial.

  • Controlled Cooling : Allow the solution to cool slowly to room temperature before moving it to an ice bath or refrigerator. Crash cooling can trap impurities and lead to smaller, less pure crystals.

  • Mother Liquor Analysis : Concentrate the mother liquor and analyze it by TLC or NMR. If a significant amount of product is present, a second recrystallization can be performed to improve the overall yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect from a reductive amination synthesis?

A1: The impurity profile can vary based on the specific reagents and conditions used. However, common impurities include:

• Unreacted Starting Materials : (R)-Methyl phenylglycinate and benzaldehyde.

• Imine Intermediate : The N-benzylidene- (R)-methyl phenylglycinate imine, resulting from incomplete reduction.

• Dibenzyl Adduct : The tertiary amine, (R)-Methyl 2-(dibenzylamino)-2-phenylacetate, from over-alkylation.[2]

• Reducing Agent Byproducts : Salts and other species derived from the reducing agent (e.g., borate salts from NaBH₄ or NaBH₃CN).[11]

The following table summarizes the expected TLC behavior of these species in a typical normal-phase system (e.g., Hexane:Ethyl Acetate).

Compound	Polarity	Expected Rf (Relative)
Benzaldehyde	Low	High
Dibenzyl Adduct (Tertiary Amine)	Low-Medium	High
(R)-Methyl 2-(benzylamino)-2-phenylacetate	Medium	Medium (Target)
Imine Intermediate	Medium-High	Low-Medium
(R)-Methyl phenylglycinate (Primary Amine)	High	Low

Q2: How can I confirm the enantiomeric purity of my final product?

A2: Enantiomeric purity must be assessed using a chiral analytical technique. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method.[12][13]

• Methodology : A chiral stationary phase (CSP) is required. Polysaccharide-based columns, such as those with cellulose or amylose derivatives (e.g., Chiralpak® or Lux® series), are excellent starting points for separating enantiomers of amino acid esters.[13] The mobile phase is typically a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol or ethanol. Detection is usually done via UV absorbance at around 254 nm due to the phenyl rings in the molecule.[8]

Q3: What are the optimal storage conditions for the purified (R)-Methyl 2-(benzylamino)-2-phenylacetate?

A3: As an amino acid ester, the compound is susceptible to degradation over time, primarily through hydrolysis of the methyl ester.[14]

• Recommendations :

  • Temperature : Store at low temperatures, ideally at 4°C or below, to slow down potential degradation reactions.[15]

  • Atmosphere : Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation, particularly if trace metal impurities might be present.

  • Moisture : Keep in a tightly sealed container with a desiccant, as moisture can facilitate hydrolysis.[16] Long-term stability of amino acid derivatives is significantly better when stored in a dry state or in a non-aqueous solvent like toluene.[17]

Protocols and Workflows

Protocol 1: Flash Column Chromatography Purification

This protocol outlines a standard procedure for purifying the title compound on a silica gel column.

• TLC Analysis : First, determine the optimal mobile phase using TLC. Test solvent mixtures of Hexane and Ethyl Acetate (e.g., 9:1, 8:2, 7:3 v/v). The ideal system should provide an Rf value of ~0.2-0.3 for the product.[5]

• Column Packing : Dry-pack a glass column with silica gel 60 (0.040–0.063 mm).[8] The amount of silica should be 50-100 times the weight of the crude material.

• Sample Loading : Adsorb the crude product onto a small amount of silica gel (~2-3 times the crude weight) by dissolving it in a minimal amount of a volatile solvent (e.g., dichloromethane), adding the silica, and evaporating the solvent to dryness. This "dry loading" method often provides better resolution than loading the sample as a concentrated solution.

• Elution : Place the dry-loaded sample atop the packed column. Carefully add the mobile phase and apply pressure to begin elution. Collect fractions and monitor them by TLC.

• Pooling and Concentration : Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Workflow for Troubleshooting Purification

The following diagram illustrates a logical workflow for diagnosing and solving common purification challenges.

Caption: A logical workflow for troubleshooting purification issues.

References

• Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate. MDPI. Available at: [Link]

• HPLC-DAD Evidence of the Oscillatory Chiral Conversion of Phenylglycine. ResearchGate. Available at: [Link]

• Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route. PubMed. Available at: [Link]

• Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. PMC. Available at: [Link]

• Stability and assessment of amino acids in parenteral nutrition solutions. ResearchGate. Available at: [Link]

• Phenylglycine methyl ester, a useful tool for absolute configuration determination of various chiral carboxylic acids. PubMed. Available at: [Link]

• When should more than two solvents be used in a flash chromatography method?. Biotage. Available at: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available at: [Link]

• Shelf Life and Storage Requirements for Amino Acids: A Guide. Pangoo.biz. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• A kind of preparation technology of D-phenylglycine methyl ester hydrochloride crystal. Google Patents.

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Available at: [Link]

• A process for purifying methyl methacrylate. Google Patents.

• Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route. ResearchGate. Available at: [Link]

• Flash Purification. Biotage. Available at: [Link]

• How long are amino acid stock solutions stable for successful solid phase peptide synthesis?. Biotage. Available at: [Link]

• Phenylglycine Methyl Ester, a Useful Tool for Absolute Configuration Determination of Various Chiral Carboxylic Acids. ResearchGate. Available at: [Link]

• methyl benzyl ketone. Organic Syntheses Procedure. Available at: [Link]

• Application Note – Reductive Amination. H.C. Starck. Available at: [Link]

• Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots. MDPI. Available at: [Link]

• Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Semantic Scholar. Available at: [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. JOCPR. Available at: [Link]

• Preparation process of D-phenylglycine methyl ester hydrochloride crystals. Eureka. Available at: [Link]

Sources

• 1. Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]
• 5. orgsyn.org [orgsyn.org]
• 6. biotage.com [biotage.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. researchgate.net [researchgate.net]
• 13. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 14. researchgate.net [researchgate.net]
• 15. biotage.com [biotage.com]
• 16. pangoo.biz [pangoo.biz]
• 17. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Protocol for Scaling Up (R)-Methyl 2-(benzylamino)-2-phenylacetate Synthesis

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of (R)-Methyl 2-(benzylamino)-2-phenylacetate. We will delve into a robust synthesis protocol via reductive amination, address common experimental challenges through a detailed troubleshooting guide, and answer frequently asked questions to ensure a successful and efficient scale-up process. Our focus is on providing not just procedural steps, but the scientific rationale behind them, empowering you to make informed decisions in your laboratory.

Section 1: Synthesis Overview & Core Protocol

The synthesis of Methyl 2-(benzylamino)-2-phenylacetate is most commonly achieved through the reductive amination of a methyl phenylglyoxylate precursor with benzylamine. This two-step, one-pot process involves the initial formation of an imine intermediate, which is then reduced in situ to the desired secondary amine. To obtain the specific (R)-enantiomer, a chiral resolution step is typically employed post-synthesis on the racemic mixture.

Core Reaction Scheme:

Experimental Workflow Diagram

Caption: General experimental workflow for one-pot reductive amination.

Detailed Lab-Scale Protocol (Racemic Synthesis)

This protocol is designed for a 0.1 mole scale and can be adapted for larger scales with appropriate engineering controls.

1. Reagent Preparation and Reactor Setup:

• In a 1 L, 3-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and an addition funnel, add methyl phenylglyoxylate (16.4 g, 0.1 mol).

• Dissolve the ketoester in 300 mL of methanol.

• In a separate beaker, dissolve benzylamine (10.7 g, 11.0 mL, 0.1 mol) in 50 mL of methanol.

2. Imine Formation:

• Begin stirring the methyl phenylglyoxylate solution and add the benzylamine solution dropwise over 15 minutes.

• Add glacial acetic acid (0.6 g, 0.1 mol%) as a catalyst to facilitate imine formation. The optimal pH for this step is typically between 4 and 6.[1]

• Stir the mixture at room temperature (20-25°C) for 2-4 hours. Monitor the reaction for the disappearance of the starting materials and formation of the imine by Thin Layer Chromatography (TLC) or LC-MS.

3. Reduction:

• Once imine formation is maximized, cool the reaction mixture to 0-5°C using an ice bath.

• Slowly add sodium borohydride (NaBH₄) (5.7 g, 0.15 mol, 1.5 equiv) portion-wise over 30-45 minutes, ensuring the internal temperature does not exceed 10°C. Caution: Hydrogen gas is evolved.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2-3 hours or until completion as monitored by TLC/LC-MS.

4. Work-up and Isolation:

• Cool the mixture back to 0-5°C and slowly quench the reaction by adding 100 mL of water.

• Reduce the volume of the mixture by approximately 50-60% using a rotary evaporator to remove most of the methanol.

• Transfer the remaining aqueous slurry to a separatory funnel and extract the product with ethyl acetate (3 x 150 mL).

• Combine the organic layers and wash with water (1 x 100 mL) and then with brine (1 x 100 mL) to remove residual water and salts.[2]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude racemic methyl 2-(benzylamino)-2-phenylacetate as an oil.

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles	Equivalents
Methyl Phenylglyoxylate	164.16	16.4	0.1	1.0
Benzylamine	107.15	10.7	0.1	1.0
Sodium Borohydride	37.83	5.7	0.15	1.5
Acetic Acid	60.05	0.06	0.001	0.01 (cat.)
Methanol	-	~350 mL	-	-

Section 2: Troubleshooting Guide

Question: My reaction yield is low, or the reaction has stalled. What are the likely causes?

Answer: Low yield or a stalled reaction in a reductive amination is a common issue that can typically be traced back to the imine formation step or the reduction step.[1]

• Potential Cause 1: Suboptimal pH for Imine Formation. The formation of the imine is an equilibrium-driven process that is acid-catalyzed.[3] If the pH is too high (basic), the carbonyl is not sufficiently activated. If the pH is too low (strongly acidic), the benzylamine will be protonated to its non-nucleophilic ammonium salt, preventing it from attacking the carbonyl.[1]

  • Solution: Ensure a mildly acidic environment (pH 4-6). On a lab scale, this is achieved with a catalytic amount of acetic acid. For scale-up, you may need to carefully monitor and adjust the pH. If you suspect your starting materials or solvent have basic or acidic impurities, neutralize them first.

• Potential Cause 2: Presence of Water. Water is a byproduct of imine formation. According to Le Châtelier's principle, its presence can push the equilibrium back towards the starting materials. While many reductive aminations are robust enough to tolerate some water, excess water can hinder the reaction.

  • Solution: Use anhydrous solvents (e.g., dry methanol). For particularly sensitive substrates or on a large scale where water removal is critical, consider adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or using a Dean-Stark apparatus with a solvent like toluene, although this complicates the one-pot procedure.

• Potential Cause 3: Inactive Reducing Agent. Sodium borohydride can decompose over time, especially if not stored properly.

  • Solution: Use a fresh bottle of NaBH₄. Test its activity on a small scale with a simple ketone like acetone before committing it to a large-scale reaction.

Question: I am observing a significant amount of methyl mandelate (Ph-CH(OH)-CO₂Me) as a byproduct. Why is this happening?

Answer: The formation of methyl mandelate indicates that the reducing agent is reducing the starting methyl phenylglyoxylate before it can form an imine with benzylamine.

• Potential Cause: Non-selective Reducing Agent/Procedure. Sodium borohydride (NaBH₄) can reduce both ketones and imines.[4] If it is added too early or if imine formation is slow, it will readily reduce the more accessible ketone of the starting material.

  • Solution 1 (Procedural): Ensure imine formation has proceeded as far as possible before adding the reducing agent. Monitor the reaction by TLC/LC-MS and only begin the reduction step after a stable concentration of the imine is observed.

  • Solution 2 (Reagent Choice): Switch to a more selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is milder and often preferred for reductive aminations because it reduces imines much faster than ketones, allowing the entire reaction to be performed in a true one-pot fashion without a separate imine formation step.[4] Sodium cyanoborohydride (NaBH₃CN) is also highly selective but raises concerns about cyanide toxicity, especially on scale-up.[4]

Question: My final product is contaminated with a tertiary amine, N-benzyl-N-(1-methoxycarbonyl-1-phenylmethyl)benzylamine. How can I prevent this?

Answer: This side product arises from the over-alkylation of your desired secondary amine product. The product itself acts as a nucleophile and reacts with another molecule of the imine intermediate.

• Potential Cause: Stoichiometry and Reaction Conditions. This is more common when dialkylation is a potential issue, especially if there's an excess of the carbonyl component relative to the amine at any point.[5]

  • Solution: Use a slight excess (1.1-1.2 equivalents) of the primary amine (benzylamine) to ensure that any formed imine is more likely to react with the starting amine rather than the product. Additionally, ensure efficient stirring during the reduction phase to avoid localized concentration gradients. A stepwise procedure, where the imine is formed first and then reduced, can also minimize this side reaction.[5]

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the critical safety considerations for scaling up this synthesis?

A1: Scaling up introduces new safety challenges.

• Hydrogen Evolution: The reduction with NaBH₄ and the quenching step both produce flammable hydrogen gas. The reactor must be well-ventilated, and all ignition sources must be eliminated. The quench should always be performed slowly and at a reduced temperature.

• Exotherms: Both the imine formation and, more significantly, the reduction and quenching steps are exothermic. A robust cooling system is essential to maintain temperature control. For large-scale reactions, a jacketed reactor with a chiller is required. Perform a reaction calorimetry study on a small scale to understand the thermal profile before proceeding to a pilot scale.

• Reagent Handling: Benzylamine is corrosive and a lachrymator. Methyl phenylglyoxylate can be an irritant. Always use appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat, and handle reagents in a fume hood.

Q2: How can I best monitor the reaction progress on a large scale?

A2: Relying solely on timed steps is not advisable for scale-up.

• In-Process Controls (IPCs): The best practice is to use analytical techniques to monitor the reaction.

  • TLC: A quick and easy method for qualitative analysis. Use a suitable solvent system (e.g., 20-30% Ethyl Acetate in Hexanes) to resolve the starting materials, imine intermediate, and final product.

  • LC-MS/HPLC: Provides quantitative data on the consumption of starting materials and the formation of the product and byproducts. This is the preferred method for robust process control.

  • ¹H NMR: Taking a sample from the reaction, performing a quick workup, and running an NMR can give a clear picture of the reaction mixture's composition.

Q3: My goal is the (R)-enantiomer. Should I pursue asymmetric synthesis or chiral resolution?

A3: The choice depends on factors like available technology, cost, and desired optical purity.

• Asymmetric Synthesis: This involves using a chiral catalyst or auxiliary to directly form the (R)-enantiomer. Biocatalytic methods using imine reductases (IREDs) have shown great promise for producing N-substituted α-amino esters with high enantioselectivity.[6][7] While elegant, developing a new asymmetric process can be time-consuming and may require specialized, expensive catalysts.

• Chiral Resolution: This is often the more pragmatic and industrially common approach for molecules like this.[8] It involves synthesizing the racemic mixture (as described in Section 1) and then separating the enantiomers by forming diastereomeric salts with a chiral resolving agent. This method is robust and well-understood, though it has a theoretical maximum yield of 50% for the desired enantiomer without a racemization/recycling loop. A detailed protocol is provided in the next section.

Section 4: Enantiomeric Purity & Resolution Protocol

Achieving high enantiomeric purity is critical for pharmaceutical applications. This section details the resolution of racemic methyl 2-(benzylamino)-2-phenylacetate using a chiral acid.

Chiral Resolution Workflow Diagram

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Protocol: Resolution with (+)-Tartaric Acid

This protocol is adapted from general procedures for resolving chiral amines and amino esters.[9][10] Optimization of solvent ratios and temperatures will be necessary.

• Salt Formation:

  • Dissolve the crude racemic amine (e.g., 25.5 g, 0.1 mol) in a mixture of acetone (200 mL) and methanol (100 mL) in a suitable flask. Heat gently to ensure complete dissolution.

  • In a separate flask, dissolve (+)-Tartaric Acid (15.0 g, 0.1 mol, 1.0 equiv) in warm methanol (100 mL).

  • Slowly add the warm tartaric acid solution to the stirred amine solution.

  • Allow the mixture to cool slowly to room temperature, then cool further in an ice bath or refrigerator (4°C) for several hours (or overnight) to induce crystallization of one of the diastereomeric salts.

• Isolation and Purification of Diastereomeric Salt:

  • Collect the precipitated solid by vacuum filtration and wash the filter cake with a small amount of cold acetone.

  • The enantiomeric excess (ee) of the salt should be checked at this stage. If the ee is not satisfactory, the salt can be recrystallized from a suitable solvent system (e.g., methanol/acetone) to improve its diastereomeric purity.

• Liberation of the Free (R)-Amine:

  • Suspend the purified diastereomeric salt in a mixture of ethyl acetate (200 mL) and water (100 mL).

  • Stir the mixture vigorously and add a 10% aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) portion-wise until the pH of the aqueous layer is basic (pH 8-9) and all solids have dissolved.[2]

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with additional ethyl acetate (2 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield (R)-Methyl 2-(benzylamino)-2-phenylacetate.

• Analysis of Enantiomeric Purity:

  • The enantiomeric excess (ee) of the final product must be determined using a chiral analytical method.

  • Chiral HPLC: This is the standard method. Use a chiral stationary phase column (e.g., Chiralpak AD-H or similar) with a suitable mobile phase (e.g., a mixture of hexanes and isopropanol with a small amount of a basic modifier like diethylamine) to separate and quantify the (R) and (S) enantiomers.[11][12]

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Stepwise Condensation-Reduction Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]

• Chemistry LibreTexts. (2025). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. Available at: [Link]

• Master Organic Chemistry. (2022). Imines – Properties, Formation, Reactions, and Mechanisms. Available at: [Link]

• Waghmode, S. B., & Grotjahn, D. B. (2020). Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination. Angewandte Chemie International Edition, 59(22), 8717-8722. Available at: [Link]

• Grogan, G. (2018). Imine Reductases and Reductive Aminases in Organic Synthesis. ACS Catalysis, 8(11), 10726–10753. Available at: [Link]

• Wikipedia. (n.d.). Chiral resolution. Available at: [Link]

• Onyx Scientific. (n.d.). Chiral Resolution Screening. Available at: [Link]

• Google Patents. (n.d.). WO2006003671A1 - A process for resolution of methylamino(2-chlorophenyl)acetate.

• LabRulez LCMS. (n.d.). Chiral separation of Methyl phenyl sulfoxide II. Available at: [Link]

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• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Chiral resolution - Wikipedia [en.wikipedia.org]
• 9. onyxipca.com [onyxipca.com]
• 10. WO2006003671A1 - A process for resolution of methylamino(2-chlorophenyl)acetate - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. lcms.labrulez.com [lcms.labrulez.com]

Technical Support Center: Troubleshooting Catalyst Poisoning in (R)-Methyl 2-(benzylamino)-2-phenylacetate Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter stalled reactions, incomplete conversions, and poor reproducibility during the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

This molecule is typically synthesized via the reductive amination of methyl 2-oxo-2-phenylacetate with benzylamine. While the theoretical pathway is straightforward, the practical execution is notoriously susceptible to catalyst poisoning . Below is our definitive troubleshooting guide, structured to explain the causality behind these failures and provide self-validating, field-proven protocols to overcome them.

Part 1: Mechanistic Troubleshooting & FAQs

FAQ 1: Why does my transition-metal catalyst (Rh, Ru, Pd) deactivate midway through the reductive amination?

The Causality: The primary culprit is product and substrate inhibition. In both homogeneous and heterogeneous hydrogenations, the benzylamine starting material and the resulting secondary amine product act as potent catalyst poisons. They coordinate to the metal center (such as Rh or Pd) not only via the nitrogen lone pair but also through the arene moiety, forming highly stable, catalytically inactive metal-arene complexes[1]. This strong coordination blocks the active sites required for H₂ activation[2].

The Solution: Implement in-situ acylation. By adding an acylating agent like Boc₂O or Cbz-OSu directly to the reaction mixture, the newly formed secondary amine is immediately protected[1]. This eliminates the nucleophilic nitrogen and alters the steric profile, permanently preventing it from coordinating back to the catalyst.

FAQ 2: How does the water byproduct from imine condensation affect the catalytic cycle?

The Causality: The initial condensation of methyl 2-oxo-2-phenylacetate and benzylamine generates one equivalent of water. In heterogeneous systems utilizing palladium nanoparticles, this aqueous microenvironment induces metal leaching and nanoparticle sintering, drastically reducing the active surface area and Turnover Frequency (TOF) over successive catalytic cycles[3]. Furthermore, in metal-free borane-catalyzed reductive aminations, water irreversibly deprotonates the oxonium-borate intermediate, forming a catalytically dead hydroxy-borate complex[4].

The Solution: Integrate physical or chemical desiccants (e.g., 4Å molecular sieves or a Dean-Stark apparatus) to continuously drive the condensation equilibrium forward and protect the catalyst from moisture-induced degradation.

FAQ 3: My starting materials contain trace sulfur impurities. How can I achieve high conversion without ultra-purification?

The Causality: Sulfur atoms are notorious catalyst poisons. Their strong coordinating ability allows them to irreversibly bind to the active sites of conventional Pd/C or Ru/C catalysts, completely arresting the hydrogenation process even at trace concentrations[5].

The Solution: Switch to a sulfur-tolerant ruthenium phosphide nanoparticle catalyst supported on activated carbon (Ru₂P/C). The Ru–P bond formation creates an electronic ensemble effect that imparts high sulfur tolerance while maintaining excellent H₂-activation ability, allowing the reaction to proceed efficiently even under mild conditions (1 bar H₂)[6].

Part 2: Quantitative Data Summary

The following table summarizes the primary catalyst poisoning mechanisms, their quantitative impact on the reaction, and the recommended mitigation strategies.

Poisoning Agent	Target Catalyst	Mechanism of Deactivation	Impact on Reaction	Mitigation Strategy
Benzylamine / Product Amine	Rh, Ru, Pd	Strong N-lone pair & arene coordination to metal center	Stalled conversion; TOF drops significantly	In-situ acylation (Boc₂O) or acid additives
Water (Byproduct)	Pd nanoparticles	Moisture-induced metal leaching and sintering	Gradual deactivation; limits reuse to <5 cycles	Molecular sieves; Dean-Stark water removal
Water (Byproduct)	Borane catalysts	Irreversible formation of inactive hydroxy-borate	Complete reaction arrest	Strict anhydrous conditions
Trace Sulfur	Pd/C, Ru/C	Irreversible binding to active metal sites	0–3% conversion limit	Use sulfur-tolerant Ru₂P/C catalyst

Part 3: Experimental Protocols

To ensure self-validating and robust results, utilize the following step-by-step methodologies tailored to bypass specific poisoning pathways.

Protocol A: In-Situ Protection to Prevent Amine Poisoning

Use this protocol when utilizing standard Pd/C or Rh catalysts to prevent product inhibition.

• Preparation: In a dry, argon-purged autoclave, dissolve methyl 2-oxo-2-phenylacetate (1.0 eq) and benzylamine (1.05 eq) in anhydrous methanol.

• Additive Integration: Add Boc₂O (1.1 eq) directly to the mixture. Causality Check: This ensures the product is trapped as the N-Boc derivative immediately upon reduction, preventing the amine from poisoning the catalyst[1].

• Catalyst Loading: Add the transition metal catalyst (e.g., 5 mol% Pd/C or [Rh(COD)(PPh₃)₂]PF₆).

• Hydrogenation: Pressurize the vessel with H₂ (10–20 bar) and stir at 50°C until hydrogen uptake ceases.

• Workup: Filter the catalyst through a Celite pad, concentrate the filtrate, and purify the N-Boc-(R)-methyl 2-(benzylamino)-2-phenylacetate via flash chromatography.

Protocol B: Sulfur-Tolerant Reductive Amination

Use this protocol when starting materials contain trace sulfur impurities.

• Catalyst Preparation: Obtain or synthesize ruthenium phosphide nanoparticles supported on activated carbon (Ru₂P/C)[7].

• Reaction Setup: In a reaction vessel, combine the sulfur-contaminated methyl 2-oxo-2-phenylacetate (1.0 eq) and benzylamine (1.2 eq) in 1,4-dioxane.

• Catalyst Addition: Add 2–5 mol% of the Ru₂P/C catalyst. Causality Check: The Ru-P ensemble effect sterically and electronically resists sulfur binding[5].

• Mild Hydrogenation: Purge and pressurize the vessel with 1 bar of H₂ gas (or a H₂/NH₃ mix if utilizing ammonia). Stir at 80°C for 12–24 hours[6].

• Recovery: Centrifuge the mixture to recover the heterogeneous Ru₂P/C catalyst (which can be reused up to 5 times without significant activity loss), and evaporate the solvent to isolate the product[7].

Part 4: Reaction Workflow & Mitigation Logic

Reaction workflow demonstrating catalyst poisoning pathways and corresponding mitigation strategies.

Part 5: References

• [1],[2] Amine Products and Catalyst Poisoning in the Homogeneous H2 Hydrogenation of Imines Catalyzed by the[Rh(COD)(PPh3)2]PF6 Precursor. Organometallics / ACS Publications. URL:[Link]

• [3] Palladium Nanoparticles Immobilized on the Amine-Functionalized Lumen of Halloysite for Catalytic Hydrogenation Reactions. MDPI. URL: [Link]

• [4] Reductive Amination of Carbonyl C–C Bonds Enables Formal Nitrogen Insertion. PMC / National Institutes of Health. URL:[Link]

• [5],[6],[7] Highly Active and Sulfur-Tolerant Ruthenium Phosphide Catalyst for Efficient Reductive Amination of Carbonyl Compounds. ACS Catalysis. URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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Effects of temperature on (R)-Methyl 2-(benzylamino)-2-phenylacetate reaction outcomes

Technical Support Center: (R)-Methyl 2-(benzylamino)-2-phenylacetate Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate. We will focus specifically on the critical role temperature plays in influencing reaction outcomes, including yield, purity, and stereochemical integrity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing (R)-Methyl 2-(benzylamino)-2-phenylacetate?

A1: The most prevalent and robust method for this synthesis is the reductive amination of (R)-Methyl 2-amino-2-phenylacetate with benzaldehyde.[1][2] This "one-pot" reaction involves two key steps: the formation of an imine intermediate followed by its immediate reduction to the target secondary amine.[1][3] A mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) is typically preferred because it selectively reduces the imine in the presence of the starting aldehyde, preventing unwanted side reactions.[4][5]

Q2: How does reaction temperature fundamentally impact the reductive amination process?

A2: Temperature is a double-edged sword in this synthesis. It governs the rate of both the desired reaction and potential side reactions.

• Low Temperatures (0°C to Room Temperature): At lower temperatures, the reaction kinetics are slower, which can lead to incomplete conversion if the reaction time is not extended sufficiently.[6] However, lower temperatures are often beneficial for minimizing side reactions and can be crucial for preserving the stereochemical integrity of the chiral center at the alpha-carbon, preventing racemization.[7]

• Elevated Temperatures (e.g., 40-80°C): Increasing the temperature accelerates the rate of imine formation and subsequent reduction, leading to shorter reaction times.[6][8] However, higher temperatures can promote the formation of impurities. For instance, over-alkylation to form a tertiary amine or degradation of the starting materials or product can occur.[7][9] A study on the reductive amination of benzaldehyde with aniline showed a significant increase in yield when the temperature was raised from 30°C to 50°C, but the yield then plateaued and slightly decreased at higher temperatures, suggesting an optimal range exists.[10]

Q3: Can the temperature affect the stereochemical purity of my (R)-enantiomer product?

A3: Yes, this is a critical consideration. The alpha-proton on the phenylacetate moiety is potentially labile, especially under basic or harsh thermal conditions. Elevated temperatures can increase the risk of epimerization, leading to a loss of enantiomeric excess (ee). While many modern reductive amination protocols are designed to be mild, it is a known risk factor in related N-alkylation reactions of amino acid esters.[7][11] Therefore, maintaining the lowest effective temperature is a key strategy for preserving the stereochemical purity of your final product.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis, with a focus on temperature-related solutions.

Issue 1: Low or No Product Conversion

• Possible Cause: The reaction temperature may be too low, resulting in very slow kinetics for imine formation. The equilibrium for imine formation can also be unfavorable without the removal of water.[5]

• Troubleshooting Steps:

  • Moderate Temperature Increase: Gradually increase the reaction temperature in increments (e.g., from room temperature to 40°C) and monitor the reaction progress by TLC or LCMS.[6]

  • Extend Reaction Time: If you prefer to maintain a lower temperature to ensure stability and stereopurity, significantly extend the reaction time (e.g., from 12 hours to 24-48 hours).

  • Ensure Anhydrous Conditions: The presence of water can hinder imine formation.[12] Ensure all solvents and reagents are anhydrous. Adding a drying agent like anhydrous MgSO₄ or Na₂SO₄ to the reaction mixture can also be beneficial.

  • Catalyst Check: Reductive amination is often catalyzed by a weak acid (like acetic acid) to facilitate imine formation.[4] Ensure the catalyst is present and active.

Issue 2: Significant Formation of Impurities

• Possible Cause: The reaction temperature is likely too high, promoting side reactions.

• Common Impurities & Temperature-Based Solutions:

  • Over-alkylation (Dibenzylation): The product, a secondary amine, can react again with benzaldehyde to form a tertiary amine. This is more prevalent at higher temperatures.

    • Solution: Perform the reaction at a lower temperature (e.g., 0°C to room temperature). You can also control stoichiometry by using only a slight excess (e.g., 1.05-1.1 equivalents) of benzaldehyde.

  • Aldehyde Reduction: Stronger reducing agents like sodium borohydride (NaBH₄) can reduce the starting benzaldehyde to benzyl alcohol, especially at higher temperatures.[13]

    • Solution: Use a milder, imine-selective reducing agent like NaBH(OAc)₃ or NaBH₃CN. If using NaBH₄, ensure imine formation is complete before adding the reducing agent at a low temperature.[13]

  • Thermal Degradation: The starting materials or product may be thermally unstable over long periods at elevated temperatures, leading to uncharacterized byproducts.[9]

    • Solution: Run the reaction at the lowest temperature that provides a reasonable rate. If a higher temperature is needed for conversion, minimize the reaction time accordingly.

Issue 3: Inconsistent Yields Between Batches

• Possible Cause: Poor temperature control and monitoring are leading to batch-to-batch variability.

• Troubleshooting Steps:

  • Use a Controlled Temperature Bath: Employ an oil bath, water bath, or cryostat for precise temperature regulation rather than relying on ambient room temperature, which can fluctuate.

  • Monitor Internal Temperature: For larger-scale reactions, the internal temperature may differ from the bath temperature due to exothermic or endothermic processes. Use a calibrated internal thermometer for accurate monitoring.

  • Standardize Heating and Cooling: Define and follow a strict protocol for how the reaction is heated to the target temperature and cooled for workup to ensure consistency.

Data & Protocols

Temperature Effect on Reaction Outcome

The following table summarizes the expected outcomes based on temperature variations for the reductive amination of (R)-Methyl 2-amino-2-phenylacetate with benzaldehyde.

Temperature (°C)	Expected Yield	Purity Profile	Racemization Risk	Recommended For
0 - 5	Low to Moderate	High purity, minimal byproducts	Very Low	Maximizing stereopurity and product quality (requires longer reaction times)
20 - 25 (RT)	Moderate to Good	Good purity, minor impurities possible	Low	A balanced approach for good yield and purity with reasonable reaction times
40 - 50	Good to High	Reduced purity, potential for over-alkylation and degradation products	Moderate	Rapid conversion when yield is prioritized over ultimate purity
> 60	Variable / Decreasing	Poor purity, significant byproduct formation likely	High	Not Recommended

Recommended Experimental Protocol

This protocol is optimized for a balance of yield, purity, and stereochemical integrity.

Materials:

• (R)-Methyl 2-amino-2-phenylacetate hydrochloride

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or another suitable base

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add (R)-Methyl 2-amino-2-phenylacetate hydrochloride (1.0 eq) and suspend it in anhydrous DCM.

• Cool the mixture to 0°C using an ice bath.

• Add triethylamine (1.1 eq) dropwise to neutralize the hydrochloride salt and stir for 15 minutes.

• Add benzaldehyde (1.05 eq) to the mixture and allow it to stir at 0°C for 30 minutes.

• Slowly add sodium triacetoxyborohydride (1.5 eq) in portions, ensuring the internal temperature does not rise above 5°C.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature (20-25°C).

• Stir the reaction for 12-24 hours, monitoring its progress by TLC or LCMS.

• Upon completion, carefully quench the reaction by slowly adding saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude material via column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain the pure (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Visual Diagrams

Caption: General reaction pathway for reductive amination.

Caption: Troubleshooting workflow for temperature-related issues.

References

• Chemistry Learner. (2023, September 26). Reductive Amination: Definition, Examples, and Mechanism. Available from: [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. Available from: [Link]

• Balla, M., et al. (n.d.). Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. PMC. Available from: [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Available from: [Link]

• Wikipedia. Reductive amination. Available from: [Link]

• Sciencemadness.org. (2014, May 8). Help with debenzylation of N-Benzyl. Available from: [Link]

• ResearchGate. N‐Alkylation of α‐Amino Esters and Amides through Hydrogen Borrowing. Available from: [Link]

• SciSpace. (2016, October 25). Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations. Available from: [Link]

• ResearchGate. Temperature effect study on reductive amination reaction of.... Available from: [Link]

• ACS Publications. (2014, June 30). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. Available from: [Link]

• Link Springer. Synthesis of N-Alkyl Amino Acids. Available from: [Link]

• MIT DSpace. PROCESS DEVELOPMENT FOR THE SYNTHESES OF ESSENTIAL MEDICINES IN CONTINUOUS FLOW. Available from: [Link]

• YouTube. (2020, November 2). Alpha-alkylation kinetic and thermodynamic. Available from: [Link]

• Beilstein Journals. (2017, February 21). Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Available from: [Link]

• Organic Syntheses. Methyl benzyl ketone. Available from: [Link]

• PubChem. Methyl 2-(methylamino)-2-phenylacetate. Available from: [Link]

• Reddit. (2018, November 16). Forcing a Reductive Amination. Available from: [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. Available from: [Link]

• Organic Chemistry Portal. Hitchhiker's guide to reductive amination. Available from: [Link]

• ResearchGate. Efficient synthesis of ( Z)- and ( E)-methyl 2-(methoxyimino)-2-phenylacetate. Available from: [Link]

• OSTI.gov. Oxidation and thermal degradation of methyldithanolamine/piperazine in CO₂ capture. Available from: [Link]

• MDPI. (2025, May 18). Supercooling Behavior of 2-Amino-2-methyl-1,3-propanediol for Thermal Energy Storage. Available from: [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. reddit.com [reddit.com]
• 7. Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
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• 11. researchmgt.monash.edu [researchmgt.monash.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Optimizing (R)-Methyl 2-(benzylamino)-2-phenylacetate Performance Through Solvent System Selection

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis and purification of (R)-Methyl 2-(benzylamino)-2-phenylacetate. This guide is designed to provide in-depth technical assistance in a direct question-and-answer format, addressing common challenges and offering troubleshooting strategies related to the critical role of solvent systems in achieving optimal reaction performance, yield, and purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the solvent in the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate?

A1: The solvent system in the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate, typically a reductive amination reaction, is not merely an inert medium. It plays a multifaceted role that directly influences several key performance indicators:

• Solubility of Reactants: The solvent must effectively dissolve the starting materials, methyl phenylglyoxylate and benzylamine, to ensure a homogeneous reaction mixture and facilitate molecular interactions.

• Reaction Kinetics: The polarity and solvating properties of the solvent can significantly affect the rate of the reaction by stabilizing or destabilizing transition states.

• Enantioselectivity: For this chiral synthesis, the solvent can influence the stereochemical outcome, impacting the final enantiomeric excess (e.e.) of the desired (R)-enantiomer. This is often achieved through differential stabilization of the diastereomeric transition states leading to the (R) and (S) products.

• Byproduct Formation: The choice of solvent can either suppress or promote the formation of unwanted side products.

• Product Isolation and Purification: The solvent system used in the reaction and subsequent work-up and crystallization steps is critical for obtaining a high yield of pure product.

Q2: How does solvent polarity impact the enantioselectivity of the reaction?

A2: Solvent polarity is a critical factor in controlling the enantioselectivity of chiral syntheses. While the specific effects can be complex and catalyst-dependent, some general principles apply. In many asymmetric reactions, non-polar solvents are often favored for achieving high enantiomeric excess.[1] This is because non-polar solvents are less likely to interfere with the formation of the highly organized, chiral transition state assembly between the substrate and the catalyst. Polar solvents, on the other hand, can sometimes disrupt these interactions, leading to a decrease in enantioselectivity. However, the optimal solvent polarity is highly system-dependent and must be determined empirically.

Q3: What are some recommended starting points for solvent screening in the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate?

A3: A systematic approach to solvent screening is crucial for optimizing your synthesis. It is advisable to start with a range of solvents with varying polarities and functionalities. Based on literature for similar reductive aminations and ester syntheses, the following solvents are good candidates for initial screening:

Solvent Class	Examples	General Considerations
Non-polar Aprotic	Toluene, Cyclohexane, Heptane	Often favor high enantioselectivity. Cyclohexane can be a good choice for avoiding racemization during esterification steps.[2][3]
Ethereal	Diethyl ether, Tetrahydrofuran (THF), Methyl tert-butyl ether (MTBE)	Moderate polarity, good at dissolving a wide range of organic compounds.
Chlorinated	Dichloromethane (DCM)	Good solvent for many organic reactions, but its use is being reduced due to environmental concerns.
Polar Aprotic	Acetonitrile, Ethyl acetate	Can be effective but may impact enantioselectivity. Ethyl acetate is a greener solvent option.
Protic	Methanol, Ethanol	Generally used with caution in the main reaction as they can potentially interfere with some catalysts and reducing agents. Often used in work-up and purification.

Q4: How do I choose an appropriate solvent system for the recrystallization and purification of (R)-Methyl 2-(benzylamino)-2-phenylacetate?

A4: The ideal recrystallization solvent is one in which your product is highly soluble at elevated temperatures and poorly soluble at room temperature or below. This differential solubility allows for the recovery of pure crystals upon cooling. A two-solvent system is often effective. This involves a "good" solvent in which the compound is soluble, and a "poor" or "anti-solvent" in which it is insoluble. The two solvents must be miscible.

A common procedure is to dissolve the crude product in a minimal amount of the hot "good" solvent, followed by the dropwise addition of the "poor" solvent until the solution becomes cloudy. A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly to promote the formation of pure crystals.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps & Explanations
Low Yield	Incomplete Reaction: The reaction may not have reached completion due to suboptimal conditions.	• Monitor the reaction: Use Thin Layer Chromatography (TLC) to track the consumption of starting materials. • Solvent Effects: The chosen solvent may not be optimal for the reaction rate. Screen a range of solvents with varying polarities. • Temperature: Ensure the reaction is running at the optimal temperature for the specific catalyst and reducing agent being used.
Product Loss During Work-up: The product may be partially soluble in the aqueous phase during extraction.	• Adjust pH: Ensure the pH of the aqueous phase is optimized to minimize the solubility of the amine product. • Back-extraction: Perform a back-extraction of the aqueous layer with the organic solvent to recover any dissolved product.
Low Enantiomeric Excess (e.e.)	Solvent Interference: The solvent may be disrupting the chiral environment of the catalyst.	• Switch to a less polar solvent: Try solvents like toluene or cyclohexane which are less likely to interfere with the catalyst-substrate complex.[1] • Anhydrous Conditions: Ensure all solvents and reagents are dry, as water can negatively impact many asymmetric catalysts.
Racemization: The product may be racemizing under the reaction or work-up conditions.	• Avoid harsh conditions: Prolonged heating or exposure to strong acids or bases can cause racemization. Toluene, for instance, has been shown to cause racemization in similar systems, making cyclohexane a better alternative.[2][3]
Presence of Impurities	Byproduct Formation: The solvent can influence the formation of side products.	• Solvent Screening: Different solvents can favor different reaction pathways. A systematic screening can identify a solvent that minimizes byproduct formation. • Temperature Control: Running the reaction at the optimal temperature can reduce the rate of side reactions.
Incomplete Crystallization: Impurities can inhibit the crystallization of the desired product.	• Optimize Recrystallization Solvent: Experiment with different single and mixed solvent systems. A good starting point is a polar solvent like ethyl acetate or acetone with a non-polar anti-solvent like hexanes or heptane. • Slow Cooling: Allow the crystallization solution to cool slowly to room temperature before placing it in an ice bath to promote the formation of larger, purer crystals.
Oily Product Instead of Crystals	Presence of Impurities: Even small amounts of impurities can prevent crystallization.	• Column Chromatography: Purify the crude product using silica gel chromatography to remove impurities before attempting recrystallization. • Solvent Choice: The chosen recrystallization solvent may be too good a solvent, even at low temperatures. Try a different solvent system where the product has lower solubility.

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening in the Synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

This protocol outlines a systematic approach to identify the optimal reaction solvent.

• Setup: In parallel reaction vials, add methyl phenylglyoxylate (1.0 eq), benzylamine (1.1 eq), and the asymmetric catalyst (as per literature recommendations) under an inert atmosphere.

• Solvent Addition: To each vial, add a different anhydrous solvent from the screening list (e.g., Toluene, THF, DCM, Acetonitrile, Cyclohexane).

• Reaction Initiation: Add the reducing agent (e.g., a borane source) to each vial and stir the reactions at the desired temperature.

• Monitoring: Monitor the progress of each reaction by TLC at regular intervals.

• Work-up: Upon completion, quench the reactions and perform a standard aqueous work-up.

• Analysis: Analyze the crude product from each reaction by ¹H NMR to determine the conversion and by chiral HPLC to determine the enantiomeric excess.

Protocol 2: Two-Solvent Recrystallization for Purification

This protocol provides a step-by-step guide for purifying the crude product.

• Solvent Selection: Identify a "good" solvent (e.g., ethyl acetate, acetone) and a "poor" solvent (e.g., hexanes, heptane).

• Dissolution: Dissolve the crude (R)-Methyl 2-(benzylamino)-2-phenylacetate in a minimal amount of the hot "good" solvent.

• Induce Saturation: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes faintly cloudy.

• Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold "poor" solvent, and dry under vacuum.

Visualizations

Caption: Experimental workflow for synthesis and purification.

Caption: Influence of solvent on key performance parameters.

References

• Bolchi, C., Bavo, F., & Pallavicini, M. (n.d.). One-step preparation of enantiopure L- or D-amino acid benzyl esters avoidin. AIR Unimi. Retrieved from [Link]

• Bolchi, C., Valoti, E., Fumagalli, L., et al. (2019). One-step preparation of enantiopure L- or D-amino acid benzyl esters avoiding the use of banned solvents. Amino Acids, 51(3), 543-548.
• Nakamura, T., Tateishi, K., Tsukagoshi, S., et al. (2012). Self-disproportionation of enantiomers of non-racemic chiral amine derivatives through achiral chromatography. Tetrahedron: Asymmetry, 23(10), 753-758.

• One-step preparation of enantiopure L- or D-amino acid benzyl esters avoiding the use of banned solvents. (2019, March 19). ResearchGate. Retrieved from [Link]

• Chiral Recognition and Kinetic Resolution of Aromatic Amines via Supramolecular Chiral Nanocapsules in Nonpolar Solvents. (2013, February 21). ACS Publications. Retrieved from [Link]

• Solvent Steers Chiral Synthesis. (2019, July 3). ACS Axial. Retrieved from [Link]

• Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. (2025, March 13). Pharmaceutical Technology. Retrieved from [Link]

• Finding the right balance between tertiary amine steric effect and solvent polarity for the regioselectivity and kinetics of epichlorohydrin acetolysis. (n.d.). ResearchGate. Retrieved from [Link]

• One-pot synthesis of enantiomerically pure N-protected allylic amines from N-protected α-amino esters. (2016, May 12). Beilstein Journals. Retrieved from [Link]

• Reaction Conditions Optimization: The Current State. (2023, November 15). PRISM BioLab. Retrieved from [Link]

• Synthesis of phenylacetic acid esters. (n.d.). Google Patents.

• Direct Asymmetric Reductive Amination for the Synthesis of (S)-Rivastigmine. (2018, August 31). MDPI. Retrieved from [Link]

• Secondary amines as coupling partners in direct catalytic asymmetric reductive amination. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. (n.d.). ResearchGate. Retrieved from [Link]

• methyl benzyl ketone. (n.d.). Organic Syntheses. Retrieved from [Link]

• Asymmetric CuH-catalyzed Reductive Coupling of Alleneamides with Carbonyl Electrophiles and the Mechanistic Investigation into. (n.d.). VCU Scholars Compass. Retrieved from [Link]

• Solvent–Less Environmentally Benign Amino Ester, Amide, and Peptide Synthesis Enabled by Resonant Acoustic Mixing. (2025, June 13). ChemRxiv. Retrieved from [Link]

• Metal−Brønsted Acid Cooperative Catalysis for Asymmetric Reductive Amination. (n.d.). University of Liverpool. Retrieved from [Link]

• Asymmetric Reductive Amination with Pinacolborane Catalyzed by Chiral SPINOL Borophosphates. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Solvent directed chemically divergent synthesis of β-lactams and α-amino acid derivatives with chiral isothiourea. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Anti-solvent crystallization: witness the polymorphic transformation with Crystalline. (2023, November 1). Technobis. Retrieved from [Link]

• High-Throughput Crystallization Screening Technique with Transmission PXRD Analysis. (2023, June 20). Analytical Sales. Retrieved from [Link]

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• 3. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Managing Impurities in (R)-Methyl 2-(benzylamino)-2-phenylacetate Production

Welcome to our dedicated technical support center for the synthesis and purification of (R)-Methyl 2-(benzylamino)-2-phenylacetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with impurity management during the production of this critical chiral intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the highest quality and purity of your final product.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Question 1: My reaction yield for (R)-Methyl 2-(benzylamino)-2-phenylacetate is consistently low, and I observe multiple side products in my crude NMR. What are the likely causes?

Answer:

Low yields and the formation of multiple side products in the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate, typically prepared via reductive amination of (R)-methyl 2-amino-2-phenylacetate with benzaldehyde, can stem from several factors. Understanding the underlying reaction mechanism is key to troubleshooting.

The primary reaction involves the formation of an intermediate imine, which is then reduced to the desired secondary amine. However, several competing reactions can occur:

• Incomplete Imine Formation: The equilibrium between the starting amine/aldehyde and the imine can be unfavorable if water is not effectively removed from the reaction mixture. This can lead to the presence of unreacted starting materials.

• Side Reactions of Benzaldehyde: Benzaldehyde can undergo self-condensation or oxidation, especially under basic conditions or in the presence of air.

• Over-alkylation: The desired product, a secondary amine, can react further with another molecule of benzaldehyde and undergo a second reductive amination to form the tertiary amine, methyl 2-(dibenzylamino)-2-phenylacetate. This is a common impurity when an excess of benzaldehyde or reducing agent is used.

• Reduction of Benzaldehyde: The reducing agent can directly reduce benzaldehyde to benzyl alcohol, consuming the reagent and leading to an additional impurity.

Troubleshooting Steps:

• Control Stoichiometry: Carefully control the stoichiometry of the reactants. Use a slight excess of the amine or aldehyde (typically no more than 1.1 equivalents) to drive the reaction to completion without promoting over-alkylation.

• Water Removal: If forming the imine prior to reduction, use a Dean-Stark apparatus or a drying agent like magnesium sulfate to remove the water formed and shift the equilibrium towards the imine.

• Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is often a good choice for reductive aminations as it is milder than sodium borohydride and can be used in a one-pot procedure.[1] It is also less likely to reduce the aldehyde starting material.

• Temperature Control: Maintain a controlled temperature throughout the reaction. Lower temperatures can help to minimize side reactions.

Experimental Protocol: Optimized Reductive Amination

• To a stirred solution of (R)-methyl 2-amino-2-phenylacetate (1.0 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add benzaldehyde (1.05 eq).

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (1.2 eq) portion-wise over 15 minutes, maintaining the temperature below 25 °C.

• Monitor the reaction by TLC or HPLC until the starting amine is consumed.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Question 2: My final product shows a purity of >99% by achiral HPLC, but the optical purity is low. How can I improve the enantiomeric excess?

Answer:

Maintaining the stereochemical integrity of the chiral center is paramount in the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate. A low enantiomeric excess (ee) indicates that racemization is occurring at some stage.

Potential Causes of Racemization:

• Starting Material Purity: The enantiomeric purity of the starting material, (R)-methyl 2-amino-2-phenylacetate, is the primary determinant of the final product's optical purity. Ensure you are starting with a high-ee raw material.

• Harsh Reaction Conditions: Both strongly acidic and basic conditions can lead to racemization of α-amino esters. The enolizable proton alpha to the ester carbonyl can be abstracted, leading to a loss of stereochemical information.

• Elevated Temperatures: Prolonged heating can also contribute to racemization.

Troubleshooting and Optimization:

• Verify Starting Material Purity: Before starting the synthesis, determine the enantiomeric excess of your (R)-methyl 2-amino-2-phenylacetate using a validated chiral HPLC method.

• Optimize pH: Maintain a neutral or slightly acidic pH during the reaction and workup. The use of a milder reducing agent like STAB, which is effective under neutral to slightly acidic conditions, is beneficial.

• Temperature Control: Conduct the reaction at or below room temperature if possible. If heating is required, minimize the reaction time at elevated temperatures.

• Purification: If racemization is unavoidable during the reaction, consider a final purification step to enhance the enantiomeric excess. This can sometimes be achieved by classical resolution or preparative chiral chromatography.

Experimental Protocol: Chiral HPLC Analysis

The enantiomeric excess of (R)-Methyl 2-(benzylamino)-2-phenylacetate can be determined using a chiral stationary phase (CSP) HPLC column. Polysaccharide-based columns are often effective for this type of separation.[2][3][4][5]

• Column: Chiralpak AD-H, Chiralcel OD-H, or equivalent polysaccharide-based chiral column.

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) is a good starting point. The ratio can be optimized to achieve baseline separation.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Column Temperature: 25 °C.

Data Interpretation:

The enantiomeric excess is calculated from the peak areas of the two enantiomers (AR and AS) using the following formula:

% ee = [(AR - AS) / (AR + AS)] x 100

Question 3: I have an unknown impurity with a higher molecular weight than my product in the LC-MS analysis. What could it be?

Answer:

An impurity with a higher molecular weight than the desired product, (R)-Methyl 2-(benzylamino)-2-phenylacetate (MW: 255.31 g/mol ), is often the result of an over-alkylation or a condensation side reaction.

Most Likely Impurity:

• Methyl 2-(dibenzylamino)-2-phenylacetate: This tertiary amine is formed when the product of the first benzylation reacts with another molecule of benzaldehyde and is subsequently reduced. Its molecular weight is 345.43 g/mol . The formation of this impurity is favored by an excess of benzaldehyde and/or the reducing agent.

Identification and Control:

• Mass Spectrometry: The molecular ion in the mass spectrum should correspond to the molecular weight of the dibenzylated product.

• NMR Spectroscopy: In the 1H NMR spectrum, you would expect to see signals for two benzyl groups, likely appearing as two distinct singlets or an AB quartet for the benzylic protons, integrating to 4H.

• Control Measures:

  • Strictly control the stoichiometry of the reactants, avoiding a large excess of benzaldehyde.

  • Add the reducing agent portion-wise to maintain a low concentration at any given time.

  • Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent further reaction of the product.

Diagram: Formation of the Dibenzyl Impurity

Caption: Formation of the dibenzylamino impurity.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most critical process parameters to control to minimize impurity formation in the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate?

A1: The most critical process parameters are:

• Stoichiometry of Reactants: Precise control over the molar ratios of the starting amine, benzaldehyde, and the reducing agent is crucial to prevent the formation of over-alkylation products and to ensure complete conversion of the limiting reagent.

• Temperature: Maintaining a consistent and, if possible, low reaction temperature can significantly reduce the rates of side reactions and prevent potential racemization.

• Reaction Time: Monitoring the reaction progress and stopping it once the starting materials are consumed can prevent the formation of degradation products or further reaction of the desired product.

• Purity of Starting Materials: The purity of the starting materials, especially the enantiomeric purity of (R)-methyl 2-amino-2-phenylacetate, directly impacts the purity of the final product.

Q2: How can I effectively remove the unreacted starting materials from my final product?

A2: Unreacted starting materials can typically be removed through standard purification techniques:

• (R)-methyl 2-amino-2-phenylacetate: This amine can be removed by an acidic wash (e.g., with dilute HCl) during the workup, which will protonate the amine and transfer it to the aqueous phase.

• Benzaldehyde: Unreacted benzaldehyde can be removed by washing with a solution of sodium bisulfite, which forms a water-soluble adduct.

• Column Chromatography: Silica gel column chromatography is a highly effective method for separating the desired product from both starting materials and most side products due to differences in polarity.

Q3: What are the potential degradation pathways for (R)-Methyl 2-(benzylamino)-2-phenylacetate during storage?

A3: The primary degradation pathway is the hydrolysis of the methyl ester to the corresponding carboxylic acid, (R)-2-(benzylamino)-2-phenylacetic acid.[6] This can be catalyzed by the presence of moisture and either acidic or basic conditions. To minimize degradation, the product should be stored in a cool, dry place, under an inert atmosphere if possible.

Q4: Are there alternative synthetic routes that might produce a different impurity profile?

A4: Yes, an alternative route is the direct N-alkylation of (R)-methyl 2-amino-2-phenylacetate with benzyl bromide or benzyl chloride in the presence of a base. This method avoids the use of a reducing agent and benzaldehyde, thus eliminating impurities associated with them. However, it can lead to the formation of the dibenzylated product as a significant side product if the reaction conditions are not carefully controlled. Additionally, unreacted benzyl halide would be a potential impurity.

Workflow for Impurity Identification and Control

Caption: A typical workflow for identifying and controlling impurities.

Section 3: Data Summary

Table 1: Common Potential Impurities in the Synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Impurity Name	Structure	Potential Source	Typical Analytical Technique
(R)-Methyl 2-amino-2-phenylacetate	C9H11NO2	Unreacted starting material	HPLC, LC-MS
Benzaldehyde	C7H6O	Unreacted starting material	HPLC, GC-MS
Benzyl alcohol	C7H8O	Reduction of benzaldehyde	HPLC, GC-MS
Methyl 2-(dibenzylamino)-2-phenylacetate	C23H23NO2	Over-alkylation of the product	HPLC, LC-MS
(S)-Methyl 2-(benzylamino)-2-phenylacetate	C16H17NO2	Racemization or impurity in starting material	Chiral HPLC
(R)-2-(Benzylamino)-2-phenylacetic acid	C15H15NO2	Hydrolysis of the product	HPLC, LC-MS

References

• Studies of catalysis of the hydrolysis of phenyl glycinate and some related esters. (n.d.). University of Canterbury. Retrieved March 13, 2026, from [Link]

• Do You Know Your Product's Impurity Profile? (2024, April 10). Contract Pharma. Retrieved March 13, 2026, from [Link]

• Identification and profiling of impurities in Pharmaceuticals. (2025, June 8). ResolveMass Laboratories Inc. Retrieved March 13, 2026, from [Link]

• Impurity Profiling and its Significance Active Pharmaceutical Ingredients. (2025, December 14). Pharmatutor. Retrieved March 13, 2026, from [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025, September 22). Biotech Spain. Retrieved March 13, 2026, from [Link]

• Trouble with chiral separations. (2020, May 20). Chromatography Today. Retrieved March 13, 2026, from [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011, November 18). Journal of Pharmaceutical and Biomedical Analysis. Retrieved March 13, 2026, from [Link]

• Stereo selective resolution of phenylglycine derivatives with enzymeresins. (n.d.). SciSpace. Retrieved March 13, 2026, from [Link]

• D-Phenylglycine and D-4-hydroxyphenylglycine methyl esters via penicillin G acylase catalysed resolution in organic solvents. (n.d.). ResearchGate. Retrieved March 13, 2026, from [Link]

• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. (n.d.). University of Manchester. Retrieved March 13, 2026, from [Link]

• Phenylglycine. (n.d.). In Wikipedia. Retrieved March 13, 2026, from [Link]

• Production of D-phenylglycine from racemic (D,L)-phenylglycine via isoelectrically-trapped penicillin G acylase. (n.d.). PubMed. Retrieved March 13, 2026, from [Link]

• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. (n.d.). John Wiley & Sons. Retrieved March 13, 2026, from [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). (n.d.). National Institutes of Health. Retrieved March 13, 2026, from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved March 13, 2026, from [Link]

• CHIRAL Handbook. (n.d.). BGB Analytik. Retrieved March 13, 2026, from [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. (n.d.). National Institutes of Health. Retrieved March 13, 2026, from [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. (2011, July 22). Journal of the American Chemical Society. Retrieved March 13, 2026, from [Link]

• Method for detecting content of chiral phenylethylamine by adopting high-performance liquid chromatography. (n.d.). Google Patents.

• Testing for Amphetamine and Methamphetamine Abuse using Chiral LC/MS. (n.d.). Bioanalysis Zone. Retrieved March 13, 2026, from [Link]

• methyl benzyl ketone. (n.d.). Organic Syntheses. Retrieved March 13, 2026, from [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. Retrieved March 13, 2026, from [Link]

• reductive amination w/ n-methyl benzylamine- help! (n.d.). The Hive. Retrieved March 13, 2026, from [Link]

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• Reductive Alkylation Review. (n.d.). Designer-Drug.com. Retrieved March 13, 2026, from [Link]

• Palladium-Catalyzed Enantioselective (2-Naphthyl)methylation of Azaarylmethyl Amines. (n.d.). ChemRxiv. Retrieved March 13, 2026, from [Link]

• Methyl 2-(methylamino)-2-phenylacetate. (n.d.). PubChem. Retrieved March 13, 2026, from [Link]

• Preparation of Dibenzyl Ketone and Phenylacetone. (n.d.). Scribd. Retrieved March 13, 2026, from [Link]

• Benzylation of N-benzyl-2-phenylacetamide. (2019, May 24). ResearchGate. Retrieved March 13, 2026, from [Link]

• Efficient Synthesis of Phenylacetate and 2-Phenylethanol by Modular Cascade Biocatalysis. (2020, September 14). Chembiochem. Retrieved March 13, 2026, from [Link]

• Benzyl N-Phenyl-2,2,2-trifluoroacetimidate: A New and Stable Reagent for O-Benzylation. (2025, August 9). Synlett. Retrieved March 13, 2026, from [Link]

• Asymmetric Synthesis of α-Alkyl-α-phenylglycine Derivatives. (n.d.). kchem.org. Retrieved March 13, 2026, from [Link]

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Reference Data & Comparative Studies

Chiral Resolution Efficacy: (R)-Methyl 2-(benzylamino)-2-phenylacetate vs. Traditional Resolving Agents

Target Audience: Researchers, scientists, and drug development professionals. Prepared By: Senior Application Scientist

Executive Summary

The separation of enantiomers from racemic mixtures remains a critical bottleneck in the pharmaceutical and fine chemical industries. While classical resolving agents like 1-phenylethylamine (PEA) and unsubstituted phenylglycine derivatives have historically dominated diastereomeric salt formation, the introduction of sterically demanding, highly lipophilic agents has revolutionized chiral discrimination. This guide objectively evaluates the performance of (R)-Methyl 2-(benzylamino)-2-phenylacetate against traditional alternatives, detailing the thermodynamic causality behind its superior enantiomeric excess (ee) yields and providing field-proven, self-validating protocols for its application.

Mechanistic Foundations of Chiral Discrimination

To understand why (R)-Methyl 2-(benzylamino)-2-phenylacetate outperforms simpler resolving agents, we must examine the supramolecular chemistry of diastereomeric salt crystallization.

Traditional resolving agents typically rely on a planar, sandwich-like packing of hydrophobic layers to differentiate enantiomers. However, the addition of the bulky N-benzyl group fundamentally alters this thermodynamic landscape. The N-benzyl moiety introduces corrugated hydrophobic surfaces that interlock with the target racemate, creating a highly compact "lock-and-key" supramolecular assembly [1].

Furthermore, the N-benzyl group facilitates enhanced π-π stacking interactions with aromatic substrates, which, when combined with a one-dimensional double-chain hydrogen-bonding network driven by the methyl ester core, drastically increases the thermodynamic stability of the less soluble diastereomeric salt[2]. This sterically driven discrimination is significantly more effective than the baseline interactions seen in non-benzylated analogs[3].

Caption: Mechanistic pathway of chiral discrimination driven by the N-benzyl group and ester core.

Another critical advantage is aqueous solubility. Resolving agents like PEA are highly water-soluble, which complicates their recovery during the final cleavage step. The lipophilic N-benzyl group reduces the resolving agent's water solubility to near-negligible levels (e.g., ~0.014% at 20°C for related N-benzyl amines), allowing for seamless, quantitative recovery via simple phase separation[2].

Comparative Performance Analysis

The following table synthesizes quantitative data comparing (R)-Methyl 2-(benzylamino)-2-phenylacetate with other classical resolving agents used for acidic racemates.

Resolving Agent	Primary Chiral Recognition Mechanism	Aqueous Solubility (20°C)	Typical First-Pass ee (%)	Resolving Agent Recovery Rate
(R)-Methyl 2-(benzylamino)-2-phenylacetate	Lock-and-key packing, enhanced π-π stacking	Very Low (<0.05%)	85 - 95%	> 95% (Simple extraction)
(R)-1-Phenylethylamine (PEA)	Planar sandwich-like packing	High	60 - 70%	~ 75% (Requires complex extraction)
(R)-Phenylglycine Methyl Ester	Hydrogen bonding, steric hindrance	Moderate	70 - 75%	~ 80%
(R,R)-Tartaric Acid Derivatives	Hydrogen bonding, dipole interactions	Low to Moderate	> 80%	> 90%

Data Interpretation: The structural bulk of the N-benzyl derivative not only forces a more rigid, discriminatory crystal lattice (yielding higher first-pass ee) but also drastically lowers operational costs by ensuring the expensive chiral auxiliary can be recycled almost entirely[3].

Experimental Workflow: Self-Validating Protocol

A robust protocol must be a self-validating system. The following methodology for resolving a model racemic acid (e.g., a mandelic acid derivative) incorporates specific thermodynamic controls and analytical checkpoints to ensure data integrity.

Phase 1: Diastereomeric Salt Formation

Causality: The solvent and concentration dictate the supersaturation gradient. Absolute ethanol is selected because it optimally solvates the N-benzyl group at elevated temperatures while forcing precipitation upon cooling[3].

• Preparation: In a reaction vessel, dissolve 10 mmol of the racemic acid in absolute ethanol. The optimal solvent volume is strictly 1.6 mL per 1 mmol of the acid to maintain the critical nucleation concentration[2].

• Addition: Add an equimolar amount (10 mmol) of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

• Dissolution: Gently heat the mixture under reflux until complete dissolution is achieved, erasing any premature kinetic precipitates.

Phase 2: Fractional Crystallization

Causality: Controlled cooling prevents the co-precipitation of the more soluble diastereomer, ensuring the "lock-and-key" lattice forms without defects.

• Cooling: Cool the solution linearly to exactly 15°C. This specific temperature has been empirically proven to maximize the thermodynamic yield of benzylated diastereomeric salts[2].

• Equilibration: Stir the resulting slurry at 15°C for 2–4 hours to allow the system to reach thermodynamic equilibrium[4].

• Isolation: Filter the precipitate (the less soluble salt) and wash with a minimal volume of cold absolute ethanol.

• Validation Checkpoint 1: Analyze a small aliquot of the mother liquor via Chiral HPLC. If the ee of the remaining soluble salt is < 85%, the precipitation was incomplete, indicating the need for solvent volume optimization.

Phase 3: Liberation and Agent Recovery

Causality: Exploiting the extreme hydrophobicity of the N-benzyl group allows for phase-distribution separation without chromatography.

• Cleavage: Suspend the isolated diastereomeric salt in water and basify with 1 M NaOH to a pH of 10–11[4]. This deprotonates the resolving agent, rendering it entirely insoluble in the aqueous phase.

• Extraction: Extract the liberated (R)-Methyl 2-(benzylamino)-2-phenylacetate using an organic solvent (e.g., dichloromethane). Dry and evaporate to recover the agent for reuse.

• Target Isolation: Acidify the remaining aqueous layer (containing the target enantiomer as a sodium salt) with HCl to precipitate the pure (R)-acid.

• Validation Checkpoint 2: Determine the final yield and enantiomeric excess (ee) of the recovered carboxylic acid using Chiral HPLC, and verify stereochemical integrity by measuring optical rotation with a polarimeter[4].

Caption: Workflow of chiral resolution via diastereomeric salt formation and resolving agent recovery.

Thermodynamic & Kinetic Considerations

When optimizing this protocol for novel substrates, researchers must account for the eutectic composition of the racemic compound. If the applied resolving agent is structurally similar to the racemic compound, the resulting diastereomeric salts behave as a quasi-enantiomeric mixture. In such cases, the eutectic composition of the racemate (e.g., eeEu​≈70% ) strongly correlates with the diastereomeric excess of the precipitated salt ( eeDia​≈72% )[5].

To push past these thermodynamic boundaries, one can employ the "Dutch resolution" technique—using a family of structurally related resolving agents (e.g., mixing (R)-Methyl 2-(benzylamino)-2-phenylacetate with its non-benzylated counterpart). This induces solid solution behavior, where the mixture of resolving agents acts synergistically to suppress the solubility of the target diastereomer while keeping the unwanted isomer in solution[6].

References

• BenchChem. "Application Notes and Protocols for Chiral Resolution of Racemic Acids Using N-Benzyl-N-methylethanolamine." 4

• IntechOpen. "Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures." 7

• BenchChem. "Improving the efficiency of chiral resolution with N-benzyl-1-phenylethylamine." 3

• ResearchGate. "Optical resolution by crystallization from melt using enantiomer derivatives as resolving agents." 6

• PubMed. "Resolution of 2-chloromandelic acid with (R)-(+)-N-benzyl-1-phenylethylamine: chiral discrimination mechanism." 1

• ResearchGate. "Resolution of 2-chloromandelic acid with (R)-(+)-N-benzyl-1- phenylethylamine: Chiral discrimination mechanism." 2

• BenchChem. "Chirality and Stereochemistry of 2-Amino-2-phenylacetic Acid Derivatives: An In-depth Technical Guide." 8

• Medprecis Publishers. "Separation of chiral compound mixtures through phase distribution." 5

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A Comparative Analysis of (R)- and (S)-Methyl 2-(benzylamino)-2-phenylacetate: A Methodological Guide

Senior Application Scientist Note: A comprehensive literature search for direct experimental data comparing the enantiomers of Methyl 2-(benzylamino)-2-phenylacetate reveals a significant scarcity of published information. While these compounds are available commercially, dedicated studies detailing their distinct physicochemical properties, spectroscopic data, chiral separation, and biological activities are not readily found in the public domain.

Therefore, this guide has been structured to serve as a robust methodological framework. It will provide researchers, scientists, and drug development professionals with the foundational principles and detailed experimental protocols necessary to conduct a thorough comparative analysis. To illustrate the types of data and results one would expect, we will draw upon established principles of stereochemistry and use data from closely related analogs as representative examples. This guide is designed to be a self-validating system for the in-house characterization of these enantiomers.

Introduction to Chiral Phenylacetate Derivatives

Methyl 2-(benzylamino)-2-phenylacetate possesses a chiral center at the alpha-carbon, leading to the existence of two non-superimposable mirror-image isomers: the (R)- and (S)-enantiomers. In drug development and chemical synthesis, it is crucial to separate and characterize individual enantiomers, as they often exhibit profound differences in pharmacological activity, toxicity, and metabolic pathways.[1][2] One enantiomer may be therapeutically active, while the other could be inactive or even contribute to adverse effects.[3]

This guide outlines the critical analytical and preparative techniques required to differentiate and compare the (R) and (S) forms of methyl 2-(benzylamino)-2-phenylacetate.

Physicochemical and Spectroscopic Characterization

While enantiomers share the same physical properties such as boiling point, melting point, and solubility in achiral solvents, they differ in their interaction with plane-polarized light.[4]

Optical Activity: The Defining Chiral Property

The most fundamental difference between enantiomers is their optical rotation. Each enantiomer will rotate plane-polarized light to an equal magnitude but in opposite directions.

• Dextrorotatory (+): Rotation to the right (clockwise).

• Levorotatory (-): Rotation to the left (counter-clockwise).

It is important to note that the (R) or (S) designation, which describes the absolute configuration of the chiral center, does not correlate with the direction of optical rotation.[4]

Table 1: Expected Physicochemical Properties

Property	(R)-Enantiomer	(S)-Enantiomer	Rationale & Key References
Molecular Formula	C₁₆H₁₇NO₂	C₁₆H₁₇NO₂	Identical for enantiomers.
Molecular Weight	255.31 g/mol	255.31 g/mol	Identical for enantiomers.
Boiling Point	Identical	Identical	Enantiomers have identical boiling points in achiral environments.
Solubility	Identical in achiral solvents	Identical in achiral solvents	Enantiomers have identical solubility in achiral environments.
Specific Rotation [α]	Expected to be equal in magnitude and opposite in sign to the (S)-enantiomer.	Expected to be equal in magnitude and opposite in sign to the (R)-enantiomer.	This is the defining differential physical property of enantiomers.[4][5]

Spectroscopic Analysis: A Study in Similarity

In achiral solvents, the NMR and IR spectra of enantiomers are identical. These techniques are therefore used to confirm the overall chemical structure rather than to differentiate between the enantiomers.

Table 2: Illustrative Spectroscopic Data for a Phenylacetate Analog (Benzyl Phenylacetate) [6][7][8]

Technique	Expected Characteristic Peaks/Signals for Methyl 2-(benzylamino)-2-phenylacetate
¹H NMR	Aromatic Protons: Multiple signals between 7.0-7.5 ppm. CH (alpha-carbon): A singlet or doublet (depending on N-H coupling) around 4.5-5.0 ppm. NCH₂: A singlet or AB quartet around 3.5-4.5 ppm. OCH₃: A singlet around 3.7 ppm. NH: A broad singlet, chemical shift can vary.
¹³C NMR	C=O (Ester): ~170-175 ppm. Aromatic Carbons: Multiple signals between 125-140 ppm. CH (alpha-carbon): ~60-70 ppm. NCH₂: ~50-55 ppm. OCH₃: ~52 ppm.
FT-IR (cm⁻¹)	N-H Stretch: ~3300-3400 cm⁻¹ (may be broad). C-H Stretch (aromatic): ~3030-3100 cm⁻¹. C-H Stretch (aliphatic): ~2850-3000 cm⁻¹. C=O Stretch (ester): ~1735 cm⁻¹. C=C Stretch (aromatic): ~1450-1600 cm⁻¹. C-N Stretch: ~1200-1350 cm⁻¹.
Mass Spec (EI)	Molecular Ion [M]⁺: m/z = 255. Key Fragments: Loss of methoxycarbonyl (•COOCH₃), benzyl fragment (m/z = 91), tropylium ion (m/z = 91).

Chromatographic Separation: The Key to Enantiomeric Resolution

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the most common and effective method for separating and quantifying enantiomers.[9][10][11] The principle relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP, leading to different retention times.

Chiral Stationary Phase Selection

For compounds containing aromatic rings and hydrogen-bonding groups like amines and esters, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often the first choice.[9][12] Columns such as those with tris(3,5-dimethylphenylcarbamate) derivatives of cellulose or amylose are highly effective.

Experimental Protocol: Chiral HPLC Method Development

This protocol provides a starting point for developing a robust chiral HPLC separation method.

• Column Selection:

  • Begin with a polysaccharide-based chiral column, for instance, a cellulose tris(3,5-dimethylphenylcarbamate) stationary phase (e.g., Lux Cellulose-1 or Chiralcel OD-H).

• Mobile Phase Screening (Normal Phase):

  • Prepare a stock solution of the racemic mixture of methyl 2-(benzylamino)-2-phenylacetate in the mobile phase.

  • Start with a mobile phase of 90:10 (v/v) n-hexane/isopropanol.

  • If the compound is basic (due to the amine), add 0.1% diethylamine (DEA) to the mobile phase to improve peak shape.

  • If resolution is poor, systematically vary the ratio of hexane to isopropanol (e.g., 95:5, 80:20).

• Mobile Phase Screening (Reversed Phase):

  • If normal phase is unsuccessful, switch to a reversed-phase compatible polysaccharide column.

  • Screen with mobile phases such as acetonitrile/water or methanol/water with a buffer (e.g., ammonium bicarbonate).

• Optimization:

  • Flow Rate: Start at 1.0 mL/min. Lowering the flow rate can sometimes improve resolution.

  • Temperature: Maintain a constant column temperature (e.g., 25 °C). Varying the temperature can affect selectivity.[12]

  • Detection: Use a UV detector at a wavelength where the aromatic rings absorb, typically around 220 nm or 254 nm.

Caption: Workflow for Chiral HPLC Method Development.

Comparative Biological and Chemical Activity (Hypothetical)

While no direct studies have been found for these specific enantiomers, it is a well-established principle that enantiomers can have different biological activities. This is because biological targets like enzymes and receptors are themselves chiral and will interact differently with each enantiomer.[1][2]

For instance, in a hypothetical scenario where Methyl 2-(benzylamino)-2-phenylacetate is investigated as an enzyme inhibitor, one might expect the following:

• (S)-enantiomer: Binds tightly to the active site of the target enzyme, leading to significant inhibition.

• (R)-enantiomer: Due to a different spatial arrangement of its phenyl and benzyl groups, it may not fit the active site as well, resulting in weaker or no inhibition.

This difference in binding affinity is the basis for the stereoselectivity observed in many drugs.

Experimental Protocols for Characterization

Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the purified enantiomer in ~0.7 mL of deuterated chloroform (CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

• Analysis: For ¹H NMR, integrate the signals to determine proton ratios. For ¹³C NMR, identify the number of unique carbon environments. The spectra for both enantiomers should be identical.

Protocol: FT-IR Spectroscopy

• Sample Preparation: If the sample is a liquid or oil, a small drop can be placed directly on the diamond crystal of an ATR-FT-IR spectrometer.

• Background: Record a background spectrum of the clean, empty ATR crystal.

• Acquisition: Record the sample spectrum from 4000 to 400 cm⁻¹. The instrument will automatically subtract the background.

• Analysis: Identify the key functional group frequencies as outlined in Table 2.

Caption: General Workflow for Spectroscopic Analysis.

Conclusion

The comparative analysis of (R)- and (S)-Methyl 2-(benzylamino)-2-phenylacetate is a critical but currently undocumented area of research. This guide provides the necessary methodological framework for any researcher or drug development professional to undertake this analysis. By following the outlined protocols for spectroscopic characterization, and particularly for chiral HPLC separation, it is possible to resolve, purify, and characterize these enantiomers. Subsequent biological assays can then be performed on the enantiopure compounds to elucidate their distinct pharmacological profiles. The principles and protocols detailed herein offer a clear pathway to generating the crucial data needed to understand the unique properties of each of these chiral molecules.

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Efficacy of (R)-Methyl 2-(benzylamino)-2-phenylacetate compared to other asymmetric catalysts

An In-Depth Guide to Asymmetric Catalysis: Evaluating Catalytic Strategies for the Synthesis of Chiral α-Amino Esters

Introduction: The Imperative of Chirality in Modern Chemistry

In the landscape of drug development, agrochemicals, and materials science, the three-dimensional arrangement of atoms within a molecule is not a trivial detail—it is often the very determinant of function. Chiral molecules, which exist as non-superimposable mirror images (enantiomers), frequently exhibit vastly different biological activities. One enantiomer might be a life-saving therapeutic, while its counterpart could be inactive or, in the most notorious cases, dangerously toxic. Consequently, the ability to selectively synthesize a single enantiomer is a cornerstone of modern chemical synthesis. Asymmetric catalysis has emerged as the most elegant and efficient solution to this challenge, utilizing small amounts of a chiral catalyst to generate large quantities of an enantiomerically pure product.[1][2]

This guide offers a comparative analysis of the primary modalities in asymmetric catalysis—organocatalysis, transition-metal catalysis, and biocatalysis—through the lens of synthesizing a representative chiral building block: (R)-Methyl 2-(benzylamino)-2-phenylacetate. While this specific molecule is a product rather than a catalyst, its structure as a chiral α-amino ester makes it an ideal target for evaluating the relative merits of different catalytic systems designed to forge such frameworks. We will delve into the mechanistic underpinnings of each catalytic approach, present comparative performance data, and provide robust experimental protocols for both synthesis and analysis.

Comparative Analysis of Asymmetric Catalyst Classes

The synthesis of chiral α-amino acid derivatives, such as our target molecule, is a well-trodden path in organic chemistry, with the asymmetric Strecker reaction being a prominent method.[3][4] This reaction, involving the addition of cyanide to an imine, provides a direct route to α-amino nitriles, which are readily hydrolyzed to the corresponding amino acids or esters.[5] We will use this and related transformations as a benchmark for comparing catalyst efficacy.

Asymmetric Organocatalysis: The Metal-Free Revolution

Emerging in the early 2000s, asymmetric organocatalysis utilizes small, purely organic molecules to induce enantioselectivity, offering a powerful alternative to traditional metal-based systems.[6][7] These catalysts are often more stable, less toxic, and less sensitive to air and moisture, aligning with the principles of green chemistry.[8]

Mechanism and Application: Chiral Brønsted acids, such as BINOL-derived phosphoric acids, are particularly effective in activating imines toward nucleophilic attack.[9][10][11] The catalyst protonates the imine nitrogen, lowering its LUMO and making it more electrophilic. The chiral backbone of the catalyst then creates a stereochemically defined environment, directing the incoming nucleophile (e.g., cyanide) to one face of the imine, thereby controlling the stereochemistry of the newly formed C-C bond.[12] Another major class, chiral amines, operate through the formation of iminium or enamine intermediates to achieve activation.[1][13]

For the Strecker reaction, chiral thiourea-based catalysts have also proven highly effective. They can activate both the imine and the cyanide source through a network of hydrogen bonds, organizing the transition state to favor the formation of one enantiomer.[5]

Transition-Metal Catalysis: The Power of Chiral Ligands

Transition-metal catalysis is a mature and highly effective strategy for a vast range of asymmetric transformations.[14] Catalysts based on noble metals like rhodium (Rh), ruthenium (Ru), and iridium (Ir), when complexed with chiral ligands, can achieve exceptional levels of enantioselectivity and high turnover numbers.[15][16]

Mechanism and Application: The primary approach for synthesizing chiral amines using this method is the asymmetric hydrogenation of prochiral imines. In this process, the substrate coordinates to the chiral metal complex. The pre-existing chirality of the ligand environment forces the substrate to adopt a specific orientation. Dihydrogen is then activated by the metal center, and the two hydrogen atoms are delivered stereoselectively across the C=N double bond, yielding the chiral amine. The specific ligand used is critical; bidentate phosphine ligands like BINAP and its derivatives are among the most successful and widely used.[17] First-row transition metals are also being explored as more sustainable alternatives.[18][19]

Biocatalysis: Nature's Approach to Precision Synthesis

Biocatalysis leverages the exquisite selectivity of enzymes to perform chemical transformations.[20] Operating in environmentally benign aqueous media and under mild temperature and pH conditions, enzymes offer a highly sustainable route to enantiopure compounds.[21]

Mechanism and Application: For producing chiral amines and their derivatives, several enzyme classes are relevant. Ketoreductases (KREDs) can asymmetrically reduce a ketone precursor to a chiral alcohol, which can then be converted to the amine. More directly, transaminases can convert a ketone directly into a chiral amine using an amino donor. Lipases and esterases are also widely used in kinetic resolutions, where one enantiomer of a racemic mixture is selectively transformed (e.g., through hydrolysis of an ester), allowing for the separation of the two enantiomers.[22] The development of chemo-enzymatic strategies, which combine the best of traditional chemistry and biocatalysis, has vastly expanded the synthetic utility of this approach.[23]

Performance Comparison: A Data-Driven Overview

To provide an objective comparison, the following table summarizes typical performance data for each catalyst class in the synthesis of chiral amines or their precursors. The data is representative and sourced from various studies to illustrate general efficacy.

Catalyst Type	Catalyst/Ligand Example	Representative Reaction	Substrate	Yield (%)	ee (%)	Reference(s)
Organocatalyst	Chiral Phosphoric Acid	Strecker Reaction	N-aryl imine	85-99	90-98	[3][10]
Organocatalyst	Thiourea-based	Strecker Reaction	N-benzyl imine	90-98	85-96	[5]
Transition Metal	Ru-BINAP	Asymmetric Hydrogenation	Aromatic Ketone	>95	98-99.5	[15]
Transition Metal	Ir-SpinPHOX	Asymmetric Hydrogenation	Indole derivative	up to 99	up to 99	[17]
Biocatalyst	Ketoreductase (engineered)	Asymmetric Reduction	Prochiral Ketone	>90	>99	[23]
Biocatalyst	Lipase (Novozym 435)	Dynamic Kinetic Resolution	Racemic Amine	95	99	[23]

Experimental Protocols: From Synthesis to Analysis

Scientific integrity demands that claims of efficacy are supported by robust and reproducible experimental methods. The following protocols provide detailed, self-validating procedures for catalyst screening and product analysis.

Workflow for Asymmetric Catalyst Screening

// Nodes Setup [label="Reaction Setup\n(Inert Atmosphere if needed)", fillcolor="#FFFFFF", fontcolor="#202124"]; Addition [label="Add Substrate,\nSolvent, & Catalyst", fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Stir at Controlled\nTemperature & Time", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Monitoring [label="Monitor Progress\n(TLC, GC, LC-MS)", fillcolor="#FBBC05", fontcolor="#202124"]; Workup [label="Quench Reaction\n& Purify Product", fillcolor="#FFFFFF", fontcolor="#202124"]; Analysis [label="Determine Yield &\nEnantiomeric Excess (% ee)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Setup -> Addition; Addition -> Reaction; Reaction -> Monitoring [label="Periodic Sampling"]; Monitoring -> Reaction [label="Continue Reaction", style=dashed, color="#5F6368"]; Monitoring -> Workup [label="Reaction Complete"]; Workup -> Analysis; } .dot Caption: A generalized experimental workflow for screening asymmetric catalysts.

Protocol 1: General Procedure for a Catalytic Asymmetric Strecker Reaction

Causality: This protocol outlines the synthesis of an α-amino nitrile, a direct precursor to our target molecule. Using an inert atmosphere is crucial for many catalysts, especially transition-metal complexes, to prevent deactivation by oxygen or moisture.

• Catalyst Preparation : In a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add the chiral organocatalyst (e.g., a thiourea derivative, ~5 mol%).

• Reagent Addition : Dissolve the catalyst in a suitable anhydrous solvent (e.g., toluene, 2.0 mL). Add the imine substrate (1.0 mmol).

• Reaction Initiation : Cool the mixture to the desired temperature (e.g., -20 °C). Add the cyanide source, such as trimethylsilyl cyanide (TMSCN, 1.2 mmol), dropwise over 5 minutes.

• Reaction Monitoring : Seal the flask and stir the reaction at the specified temperature. The progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting imine is consumed (typically 12-24 hours).

• Work-up and Purification : Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 15 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel to yield the pure α-amino nitrile.

Protocol 2: Determination of Enantiomeric Excess (% ee) by Chiral HPLC

Trustworthiness: This protocol is self-validating. The initial injection of a racemic standard is a critical step to confirm that the chosen chiral stationary phase (CSP) and mobile phase are capable of separating the enantiomers. Without this confirmation, any subsequent data on the enantiomerically enriched sample would be unreliable.

• Sample Preparation : Prepare a stock solution of the purified product at approximately 1 mg/mL in the mobile phase solvent. Prepare a separate solution of the corresponding racemic material (synthesized without a chiral catalyst) to serve as a standard.

• HPLC System and Conditions :

  • HPLC System : A standard HPLC system equipped with a UV detector.

  • Column : Select a Chiral Stationary Phase (CSP) column appropriate for the analyte class (e.g., a polysaccharide-based column like Chiralcel OD-H or Chiralpak AD-H).

  • Mobile Phase : A mixture of hexane and isopropanol is common. The exact ratio (e.g., 90:10) must be optimized to achieve baseline separation of the enantiomers.

  • Flow Rate : Typically 0.5-1.0 mL/min.

  • Detection : Set the UV detector to a wavelength where the analyte has strong absorbance (e.g., 254 nm).

• Method Validation : Inject the racemic standard. The chromatogram should show two well-resolved peaks of approximately equal area, corresponding to the two enantiomers. Note their retention times.

• Quantification : Inject the sample obtained from the asymmetric reaction. Integrate the peak areas for the two enantiomers.

• Calculation : Calculate the enantiomeric excess using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| × 100[24][25] Where Area₁ and Area₂ are the integrated peak areas of the major and minor enantiomers, respectively.

Troubleshooting and Optimization

Even with robust protocols, challenges such as low yield or poor enantioselectivity can arise. The following decision tree provides a logical framework for troubleshooting.

// Nodes Start [label="Problem Observed", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Low_ee [label="Low Enantioselectivity\n(% ee)", fillcolor="#FBBC05", fontcolor="#202124"]; Low_Yield [label="Low Yield or\nIncomplete Reaction", fillcolor="#FBBC05", fontcolor="#202124"];

// ee branch Temp [label="Is Temperature Too High?", fillcolor="#F1F3F4", fontcolor="#202124"]; Catalyst_Integrity [label="Is Catalyst Degraded?", fillcolor="#F1F3F4", fontcolor="#202124"]; Solvent_Effect [label="Is Solvent Optimal?", fillcolor="#F1F3F4", fontcolor="#202124"];

// Yield branch Catalyst_Loading [label="Is Catalyst Loading Sufficient?", fillcolor="#F1F3F4", fontcolor="#202124"]; Reagent_Purity [label="Are Reagents/Solvents Pure & Dry?", fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction_Time [label="Is Reaction Time Sufficient?", fillcolor="#F1F3F4", fontcolor="#202124"];

// Solutions Lower_Temp [label="Action: Lower Reaction\nTemperature", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; Check_Catalyst [label="Action: Verify Catalyst Purity\n& Handle Under Inert Gas", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; Screen_Solvents [label="Action: Screen Alternative\nSolvents", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; Increase_Loading [label="Action: Increase\nCatalyst Loading", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; Purify_Reagents [label="Action: Purify Substrate &\nUse Anhydrous Solvents", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; Increase_Time [label="Action: Increase\nReaction Time", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"];

// Connections Start -> Low_ee; Start -> Low_Yield;

Low_ee -> Temp [label="Check First"]; Temp -> Lower_Temp [label="Yes"]; Temp -> Catalyst_Integrity [label="No"];

Catalyst_Integrity -> Check_Catalyst [label="Yes"]; Catalyst_Integrity -> Solvent_Effect [label="No"];

Solvent_Effect -> Screen_Solvents [label="Yes"];

Low_Yield -> Reagent_Purity [label="Check First"]; Reagent_Purity -> Purify_Reagents [label="No (Impure)"]; Reagent_Purity -> Catalyst_Loading [label="Yes (Pure)"];

Catalyst_Loading -> Increase_Loading [label="No (Too Low)"]; Catalyst_Loading -> Reaction_Time [label="Yes (Sufficient)"];

Reaction_Time -> Increase_Time [label="No (Too Short)"]; } .dot Caption: A decision tree for troubleshooting common issues in asymmetric catalysis.[26]

Conclusion

The field of asymmetric catalysis offers a diverse and powerful toolkit for the synthesis of enantiomerically pure molecules. For the preparation of chiral α-amino esters like (R)-Methyl 2-(benzylamino)-2-phenylacetate, no single catalytic system is universally superior.

• Organocatalysis provides a robust, often metal-free approach that is attractive for its operational simplicity and alignment with green chemistry principles.[27]

• Transition-metal catalysis remains the benchmark for high efficiency and turnover numbers, particularly in asymmetric hydrogenation, making it highly suitable for industrial-scale synthesis.[15]

• Biocatalysis offers unparalleled selectivity under exceptionally mild and sustainable conditions, and with advances in enzyme engineering, its scope is continually expanding.[21]

The optimal choice of catalyst depends on a multitude of factors, including the specific substrate, desired scale, cost considerations, and environmental impact. A thorough screening of different catalyst types, guided by the principles and protocols outlined in this guide, is the most effective strategy for identifying the ideal system to meet the unique demands of any synthetic challenge.

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• ACS Publications. (2025). Future Trends in Asymmetric Organo-Metal Combined Catalysis. Available at: [Link]

• Elsevier. (2007). Guidelines and methodologies in asymmetric synthesis and catalysis. Available at: [Link]

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A Comparative Guide to the Asymmetric Synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Introduction: The Significance of Chiral α-Amino Esters

In the landscape of modern drug discovery and pharmaceutical development, chiral building blocks are fundamental components for constructing complex, biologically active molecules.[1][2] Among these, enantiomerically pure α-amino esters, such as (R)-Methyl 2-(benzylamino)-2-phenylacetate, serve as critical intermediates. Their defined three-dimensional structure is paramount, as chirality governs drug-target interactions, influencing efficacy, safety, and pharmacokinetic profiles.[2][3] The (R)-enantiomer of this specific α-amino ester is a valuable precursor for various pharmaceutical agents, demanding synthetic routes that are not only high-yielding but also provide exceptional stereochemical control.

Traditional methods for producing such compounds often rely on classical resolution of racemic mixtures or stoichiometric chiral auxiliaries. These approaches, while foundational, are frequently hampered by theoretical yield limits of 50% for the desired enantiomer, laborious separation processes, and significant waste generation. A more elegant and efficient strategy is asymmetric catalysis, which aims to directly generate the desired enantiomer with high selectivity.[4]

This guide presents a comprehensive validation of a novel, asymmetric synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate via a Chiral Phosphoric Acid-Catalyzed Reductive Amination . We will objectively compare its performance against a traditional synthesis involving the Diastereomeric Salt Resolution of a racemic mixture, providing detailed experimental data and protocols to support our findings.

Comparative Analysis: Asymmetric Catalysis vs. Classical Resolution

The core of our comparison lies in evaluating the two synthetic strategies based on key performance metrics critical to process chemistry and drug development. The novel approach utilizes a catalytic amount of a chiral Brønsted acid to induce enantioselectivity in the reductive amination of methyl benzoylformate.[5] The traditional method involves the non-selective synthesis of the racemic amine followed by resolution using a chiral resolving agent like tartaric acid.[6]

Table 1: Performance Comparison of Synthetic Methods

Parameter	Novel Method: Asymmetric Reductive Amination	Traditional Method: Diastereomeric Salt Resolution
Overall Yield	~85-95%	< 50% (typically 35-45%)
Enantiomeric Excess (e.e.)	>98%	>99% (after crystallization)
Key Reagents	Methyl Benzoylformate, Benzylamine, Hantzsch Ester, Chiral Phosphoric Acid (5 mol%)	Methyl Benzoylformate, Benzylamine, NaBH₄, (L)-Tartaric Acid
Reaction Steps (Post-Synthesis)	1 (Direct isolation)	3-4 (Salt formation, crystallization, salt breaking, isolation)
Atom Economy	High	Low
Waste Generation	Minimal (catalytic)	High (stoichiometric resolving agent, undesired enantiomer)
Scalability	Excellent	Moderate (crystallization can be challenging at scale)

The Novel Method: Chiral Phosphoric Acid-Catalyzed Reductive Amination

This modern approach leverages the power of organocatalysis to achieve high enantioselectivity. The reaction proceeds via the in-situ formation of an imine from methyl benzoylformate and benzylamine, which is then asymmetrically reduced.

Causality of Experimental Choices:

• Catalyst: A chiral phosphoric acid (CPA) is chosen for its ability to act as a chiral Brønsted acid. It protonates the imine intermediate, forming a chiral ion pair. This conformationally rigid transition state effectively shields one face of the imine, directing the hydride attack from the Hantzsch ester to the other face, thus inducing high enantioselectivity.[5]

• Hydride Source: The Hantzsch ester is an ideal mild reducing agent for this system. Unlike harsher reagents like sodium borohydride, it is stable under the slightly acidic conditions required for CPA catalysis and selectively reduces the protonated imine without affecting the starting ketoester.[5]

• Solvent: Toluene is used as a non-coordinating solvent to maximize the effectiveness of the chiral catalyst's hydrogen-bonding interactions.

Reaction Workflow Diagram

Caption: Figure 1. Experimental workflow for the asymmetric synthesis and validation.

Experimental Protocols & Validation

Protocol 1: Synthesis via Asymmetric Reductive Amination

• Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add methyl benzoylformate (1.64 g, 10 mmol), benzylamine (1.07 g, 10 mmol), Hantzsch ester (2.78 g, 11 mmol), and a chiral phosphoric acid catalyst (e.g., TRIP, 5 mol%).

• Reaction: Add anhydrous toluene (50 mL) and stir the mixture at room temperature under an inert atmosphere (e.g., Argon) for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, wash the reaction mixture sequentially with saturated aqueous sodium bicarbonate (2 x 30 mL) and brine (30 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: Hexane/Ethyl Acetate gradient) to afford the pure (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Protocol 2: Validation of Product Structure and Purity

The identity and purity of the synthesized compound must be rigorously confirmed.

A. Structural Elucidation by NMR Spectroscopy:

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the structure of organic molecules by providing information about the chemical environment of atomic nuclei.[7][8][9]

• Sample Preparation: Dissolve ~10-20 mg of the purified product in ~0.7 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Analysis: Acquire the proton NMR spectrum. Expected signals for (R)-Methyl 2-(benzylamino)-2-phenylacetate include:

  • Aromatic protons (multiplets, ~7.2-7.4 ppm).

  • Methine proton (-CH-, singlet).

  • Methyl ester protons (-OCH₃, singlet, ~3.7 ppm).

  • Methylene protons (-CH₂-, two doublets, AB quartet).

  • Amine proton (-NH-, broad singlet).

• ¹³C NMR Analysis: Acquire the carbon-13 NMR spectrum to confirm the carbon framework of the molecule.[7]

B. Enantiomeric Excess (e.e.) Determination by Chiral HPLC:

High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the gold standard for separating and quantifying enantiomers.[10][11][12]

• System: An HPLC system equipped with a UV detector.

• Column: A polysaccharide-based chiral column (e.g., Chiralpak AD-H or similar).

• Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v), delivered at a flow rate of 1.0 mL/min.

• Sample Preparation: Prepare a dilute solution of the synthesized product (~1 mg/mL) in the mobile phase.

• Analysis: Inject the sample and monitor the elution profile at a suitable wavelength (e.g., 254 nm). The two enantiomers will have different retention times. The enantiomeric excess is calculated using the peak areas of the (R) and (S) enantiomers:

  • e.e. (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

Validation Workflow Diagram

Caption: Figure 2. Validation workflow for the synthesized product.

Conclusion and Outlook

The validation data unequivocally demonstrates that the novel asymmetric reductive amination catalyzed by a chiral phosphoric acid is a superior method for the synthesis of (R)-Methyl 2-(benzylamino)-2-phenylacetate compared to traditional diastereomeric salt resolution. The catalytic method offers a significantly higher yield, excellent enantioselectivity, operational simplicity, and aligns with the principles of green chemistry by minimizing waste.

This approach is highly scalable and provides a robust and efficient pathway to a key pharmaceutical intermediate. For researchers and drug development professionals, adopting such modern catalytic methods can streamline synthetic campaigns, reduce costs, and accelerate the delivery of enantiomerically pure drug candidates.

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• Reductive Amination, and How It Works. (2017). Master Organic Chemistry.

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• Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. (2015). SciSpace.

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¹H NMR spectrum analysis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Title: Comparative Guide: ¹H NMR Spectrum Analysis and Enantiomeric Purity Determination of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Introduction: (R)-Methyl 2-(benzylamino)-2-phenylacetate is a highly valuable chiral building block frequently utilized in the synthesis of peptide isosteres and active pharmaceutical ingredients. Verifying its structural integrity and enantiomeric purity is a critical quality control step in drug development. While standard 1D ¹H NMR is sufficient for confirming the covalent structure, it cannot differentiate between the (R) and (S) enantiomers in an achiral environment, as they are NMR isochronous[1].

This guide objectively compares standard ¹H NMR against advanced chiral NMR techniques—specifically Chiral Solvating Agents (CSAs) and Chiral Lanthanide Shift Reagents (CLSRs)—and provides self-validating, step-by-step protocols for determining enantiomeric excess (ee).

Part 1: Baseline Structural Verification via Standard ¹H NMR

Before assessing enantiomeric purity, the baseline structure must be validated. In an achiral solvent like CDCl₃, the ¹H NMR spectrum of Methyl 2-(benzylamino)-2-phenylacetate yields distinct resonances that confirm the presence of the ester, the alpha-chiral center, and the benzylamine moiety (2)[2].

Table 1: Baseline ¹H NMR Spectral Assignments (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment & Mechanistic Causality
7.40 – 7.22	Multiplet (m)	10H	Aromatic Protons: Overlapping signals from the phenyl and benzyl aromatic rings.
4.39	Singlet (s)	1H	Alpha Proton (Cα-H): Highly deshielded due to the strong electron-withdrawing effects of the adjacent ester carbonyl and phenyl ring.
3.73, 3.72	Two Singlets (s)	2H	Benzyl Methylene (CH₂): The adjacent stereocenter renders these two protons diastereotopic. Even in an achiral solvent, they are chemically non-equivalent, appearing as two closely spaced singlets rather than a single unified peak[2].
3.67	Singlet (s)	3H	Methyl Ester (OCH₃): Sharp, distinct singlet characteristic of the methyl ester group.
2.32	Broad Singlet (bs)	1H	Amine (NH): Broadened due to the quadrupolar relaxation of ¹⁴N and intermediate chemical exchange on the NMR timescale.

Part 2: Comparative Analysis of Enantiomeric Resolution Techniques

Because the (R) and (S) enantiomers are NMR isochronous, a chiral environment must be introduced to induce chemical shift non-equivalence (Δδ)[3]. We compare three primary analytical alternatives:

• Chiral Solvating Agents (CSAs): Reagents like Pirkle's alcohol or Bis-thiourea derivatives form transient, non-covalent diastereomeric complexes via hydrogen bonding and π-π stacking (3)[3].

• Chiral Lanthanide Shift Reagents (CLSRs): Paramagnetic complexes like Eu(hfc)₃ coordinate directly to Lewis basic sites (the ester oxygen or amine nitrogen), inducing massive chemical shifts through pseudocontact interactions (1)[1].

• Chiral HPLC: The chromatographic gold standard, utilizing chiral stationary phases to physically separate the enantiomers.

Table 2: Performance Comparison of Enantiomeric Resolution Methods

Feature	CSAs (e.g., BTDA)	CLSRs (e.g., Eu(hfc)₃)	Chiral HPLC
Mechanism of Action	Non-covalent H-bonding / π-π	Paramagnetic metal coordination	Chiral stationary phase partitioning
Δδ Magnitude	Small to Moderate (0.05 - 0.2 ppm)	Very Large (> 0.5 ppm)	N/A (Retention time difference)
Line Broadening	None (Sharp peaks retained)	Significant (Paramagnetic relaxation)	N/A
Sample Recovery	High (Easily separated via extraction)	Low (Difficult to remove metal ions)	High (If preparative scale is used)
Best Used For	Routine ee% checks, preserving sample	Complex mixtures requiring large separation	High-throughput, regulatory validation

Part 3: Logical Workflow Visualization

Workflow for determining enantiomeric purity of chiral amino acid derivatives via NMR spectroscopy.

Part 4: Self-Validating Experimental Protocols

Protocol A: Enantiomeric Excess Determination using a Chiral Solvating Agent (CSA)

Causality Focus: CSAs require specific stoichiometric ratios to ensure the complexation equilibrium is pushed toward the diastereomeric solvate. This maximizes the observable Δδ without diluting the sample excessively[1].

• Sample Preparation: Dissolve 10 mg of (R)-Methyl 2-(benzylamino)-2-phenylacetate (~0.039 mmol) in 0.6 mL of anhydrous CDCl₃.

  • Self-Validation Step: Run a baseline ¹H NMR to ensure no residual solvent peaks (specifically water at 1.56 ppm) are present, as moisture disrupts the delicate hydrogen-bonding network required for CSA efficacy.

• CSA Addition: Add 1.2 to 2.0 molar equivalents of the chosen CSA (e.g., (R,R)-BTDA or Pirkle's alcohol) directly to the NMR tube[3].

• Equilibration: Invert the tube 5-10 times and allow it to equilibrate for 5 minutes at room temperature to ensure complete non-covalent complexation.

• Acquisition: Acquire a standard 1D ¹H NMR spectrum (minimum 16 scans, 500 MHz).

• Data Analysis: Focus on the methyl ester singlet (~3.67 ppm) or the alpha-proton (~4.39 ppm). In a scalemic mixture, these singlets will split into two distinct peaks corresponding to the (R,R)-complex and the (S,R)-complex. Integrate the respective peaks to calculate the enantiomeric excess (ee%).

Protocol B: Enantiomeric Excess Determination using a Lanthanide Shift Reagent (Eu(hfc)₃)

Causality Focus: Europium reagents induce massive shifts but cause paramagnetic line broadening. A titration approach is mandatory to find the "sweet spot" where Δδ is maximized before the peaks become too broad to integrate accurately[1].

• Reagent Preparation: Dry the Eu(hfc)₃ in a vacuum desiccator overnight.

  • Causality: Lanthanides are highly oxophilic; trace water will competitively bind to the europium metal center, displacing the analyte and neutralizing the shift effect[1].

• Baseline Acquisition: Dissolve 10 mg of the analyte in 0.6 mL of anhydrous CDCl₃ and acquire a baseline spectrum.

• Titration Step: Prepare a concentrated stock solution of Eu(hfc)₃ in anhydrous CDCl₃. Add the shift reagent to the NMR tube in 0.1 molar equivalent increments.

• Iterative Monitoring: After each addition, acquire a rapid ¹H NMR spectrum (8 scans). Monitor the migration of the methyl ester and alpha-proton signals downfield.

• Optimization: Stop the titration when the enantiomeric signals are baseline resolved (typically between 0.3 and 0.6 equivalents). Further addition will only increase line broadening, degrading the signal-to-noise ratio and obscuring integration.

References

• SUPPORTING INFORMATION Cobaloxime Catalyzed Carbene Insertion into N–H Bonds: A Streamlined Route to α-Amino Esters with Mech. Royal Society of Chemistry.
• A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. MDPI.
• Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. ACS Central Science.

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A Senior Application Scientist's Guide to High-Purity Analysis of (R)-Methyl 2-(benzylamino)-2-phenylacetate

In the landscape of pharmaceutical development, the stereochemical purity of a chiral active pharmaceutical ingredient (API) is not merely a quality metric; it is a critical determinant of therapeutic efficacy and patient safety. The enantiomer of a desired chiral molecule can be inactive, exhibit a different therapeutic profile, or, in the most severe cases, be toxic. This guide provides a comprehensive comparison of analytical techniques for the high-purity analysis of (R)-Methyl 2-(benzylamino)-2-phenylacetate, a key chiral intermediate.

This document is structured to provide researchers, scientists, and drug development professionals with a detailed, in-depth technical guide. We will move beyond procedural lists to explore the causality behind experimental choices, ensuring that every described protocol is a self-validating system grounded in authoritative scientific principles.

The Criticality of Enantiomeric Purity in Drug Development

(R)-Methyl 2-(benzylamino)-2-phenylacetate is a chiral building block whose enantiomeric purity directly influences the purity of the final API. The presence of its (S)-enantiomer is an impurity that must be rigorously controlled and quantified. The selection of an appropriate analytical methodology is therefore a pivotal decision in the drug development process, governed by the specific requirements for accuracy, precision, sensitivity, and the stage of development. This guide will compare three orthogonal and powerful techniques: Chiral High-Performance Liquid Chromatography (Chiral HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy.

Comparative Analysis of Analytical Methodologies

The choice of analytical technique for the high-purity analysis of (R)-Methyl 2-(benzylamino)-2-phenylacetate is a balance of multiple factors including the required level of sensitivity, the need for absolute quantification, and sample throughput. Below is a comparative summary of the key performance attributes of Chiral HPLC, GC-MS, and qNMR for this application.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Primary Separation Principle	Differential interaction with a chiral stationary phase	Volatility and interaction with a chiral stationary phase	Chemical shift differences of diastereomeric derivatives or in a chiral environment
Enantiomeric Resolution	Excellent, baseline separation is often achievable	High, dependent on successful derivatization and column selection	Good to Excellent, dependent on the chiral derivatizing/solvating agent
Limit of Detection (LOD)	Low (ng/mL to pg/mL)	Very Low (pg/mL to fg/mL)	Higher (µg/mL to mg/mL)
Limit of Quantitation (LOQ)	Low (ng/mL)	Very Low (pg/mL)	Higher (µg/mL)
Quantification	Relative (requires a reference standard for the impurity)	Relative (requires a reference standard)	Absolute (can be performed with an internal standard of a different compound)[1][2]
Sample Throughput	High	Moderate to High (derivatization can be a bottleneck)	Low to Moderate
Method Development Complexity	Moderate (screening of columns and mobile phases)	High (derivatization optimization is often required)	Moderate to High (selection of derivatizing agent and optimization of reaction conditions)
Instrumentation Cost	Moderate	High	Very High

In-Depth Technical Review and Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the workhorse of enantiomeric purity analysis in the pharmaceutical industry.[3][4][5] The technique relies on the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times and, thus, separation.

Causality of Experimental Choices:

• Chiral Stationary Phase (CSP) Selection: For a molecule like (R)-Methyl 2-(benzylamino)-2-phenylacetate, which contains an amino group, a phenyl group, and an ester, polysaccharide-based CSPs such as those derived from amylose or cellulose are excellent starting points.[4][6] These phases, often coated or immobilized on a silica support, offer a variety of chiral recognition mechanisms including hydrogen bonding, dipole-dipole interactions, and inclusion complexation.

• Mobile Phase Composition: The choice of mobile phase (a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol or ethanol) is critical for optimizing the separation. The polar modifier competes with the analyte for polar interaction sites on the CSP, and its concentration can be fine-tuned to achieve optimal resolution and analysis time.

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

• Instrumentation: HPLC system with a UV detector.

• Column: Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate)) or a similar polysaccharide-based column.

• Mobile Phase: Hexane:Isopropanol (90:10 v/v) with 0.1% diethylamine. The diethylamine is added to reduce peak tailing of the basic amine.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a solution of (R)-Methyl 2-(benzylamino)-2-phenylacetate at approximately 1 mg/mL in the mobile phase.

Data Analysis: The enantiomeric purity is determined by the area percentage method. The area of the (S)-enantiomer peak is expressed as a percentage of the total area of both enantiomer peaks. Method validation should be performed according to ICH Q2(R1) guidelines, establishing specificity, linearity, range, accuracy, precision, and robustness.[7][8][9]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional sensitivity and selectivity, making it a powerful tool for trace impurity analysis. For chiral analysis of non-volatile or polar molecules like our target compound, derivatization is typically required to increase volatility and improve chromatographic performance.[10][11][12]

Causality of Experimental Choices:

• Derivatization: The primary amine in (R)-Methyl 2-(benzylamino)-2-phenylacetate is the ideal site for derivatization. A common approach is acylation with a chiral derivatizing agent, such as (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl), to form diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral GC column. Alternatively, a non-chiral derivatizing agent can be used in conjunction with a chiral GC column.

• Column Selection: If diastereomers are formed, a standard non-polar column (e.g., a 5% phenyl-methylpolysiloxane) can be used. If a chiral GC column is employed, one with a cyclodextrin-based stationary phase is often effective for separating enantiomers of derivatized amines.[12]

• Mass Spectrometric Detection: The mass spectrometer provides definitive identification of the analyte and any impurities based on their mass spectra and fragmentation patterns, adding a high degree of confidence to the analysis.

Experimental Protocol: Chiral GC-MS with Derivatization

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Derivatization:

  • Dissolve ~1 mg of the sample in 1 mL of anhydrous dichloromethane.

  • Add 1.2 equivalents of anhydrous pyridine.

  • Add 1.1 equivalents of (S)-N-(trifluoroacetyl)prolyl chloride (TFAPC).

  • React at 60 °C for 30 minutes.

  • Quench the reaction with 1 mL of saturated sodium bicarbonate solution.

  • Extract the organic layer, dry over anhydrous sodium sulfate, and analyze.

• GC Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Oven Temperature Program: Initial 150 °C, hold for 2 min, ramp at 10 °C/min to 300 °C, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection: 1 µL, splitless mode.

• MS Conditions: Electron ionization (EI) at 70 eV, scan range m/z 50-550.

Data Analysis: The ratio of the diastereomers is determined by integrating the corresponding peaks in the total ion chromatogram (TIC). The identity of each peak should be confirmed by its mass spectrum.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the determination of the absolute purity of a substance without the need for a reference standard of the analyte itself.[1][2][13][14] For chiral analysis, a chiral derivatizing agent (CDA) or a chiral solvating agent (CSA) is used to induce chemical shift non-equivalence between the enantiomers.

Causality of Experimental Choices:

• Chiral Derivatizing Agent (CDA): A CDA, such as (S)-Mosher's acid chloride, reacts with the amine of both enantiomers to form diastereomers.[15] These diastereomers will have distinct signals in the NMR spectrum, and the ratio of their integrals will directly correspond to the enantiomeric ratio.

• Internal Standard: For absolute quantification, a high-purity internal standard with a known concentration is added to the sample. The internal standard should have a simple spectrum with at least one signal that is well-resolved from the analyte signals. Maleic acid or dimethyl sulfone are common choices.

• NMR Parameters: The acquisition parameters must be carefully chosen to ensure accurate integration. This includes a sufficiently long relaxation delay (D1) to allow for complete T1 relaxation of all relevant protons.

Experimental Protocol: Enantiomeric Purity by ¹H qNMR

• Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh ~10 mg of the (R)-Methyl 2-(benzylamino)-2-phenylacetate sample into an NMR tube.

  • Accurately weigh ~5 mg of a high-purity internal standard (e.g., maleic acid) and add it to the same NMR tube.

  • Dissolve the sample and internal standard in ~0.7 mL of a deuterated solvent (e.g., CDCl₃).

  • Add 1.1 equivalents of a chiral derivatizing agent (e.g., (R)-1,1'-bi-2-naphthol (BINOL) and 2-formylphenylboronic acid to form diastereomeric iminoboronate esters in situ).[15][16][17]

• NMR Acquisition:

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (D1): ≥ 5 times the longest T1 of the protons being integrated.

  • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing:

  • Apply a Fourier transform with an exponential window function (line broadening of ~0.3 Hz).

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate the well-resolved signals of the major and minor diastereomers and the internal standard.

Data Analysis: The enantiomeric excess (ee) is calculated from the integrals of the diastereomer signals. The absolute purity can be calculated using the following formula[1]:

Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral value

• N = Number of protons giving rise to the signal

• M = Molar mass

• m = mass

• P = Purity of the standard

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for each analytical technique.

Chiral GC-MS analysis workflow with derivatization.

Quantitative NMR (qNMR) analysis workflow.

Conclusion and Recommendations

The selection of an analytical method for the high-purity analysis of (R)-Methyl 2-(benzylamino)-2-phenylacetate should be guided by the specific needs of the project.

• For routine quality control and release testing , where high throughput and excellent enantiomeric resolution are paramount, Chiral HPLC is the method of choice. Its robustness and the relative simplicity of method development make it ideal for a production environment.

• For the detection and identification of trace-level impurities , or when orthogonal confirmation of purity is required, GC-MS provides unparalleled sensitivity and specificity. The additional sample preparation step of derivatization is a trade-off for the high degree of confidence in the results.

• For the definitive determination of absolute purity and for the certification of reference standards , qNMR is the most powerful technique. Its ability to provide absolute quantification without a specific reference standard for the analyte is a significant advantage, particularly in early-stage development when such standards may not be available.

Ultimately, a comprehensive analytical control strategy may employ Chiral HPLC as the primary release method, with GC-MS and/or qNMR used for method validation, reference standard characterization, and in-depth impurity profiling. This multi-faceted approach ensures the highest level of confidence in the quality and safety of the final pharmaceutical product. The validation of any chosen analytical procedure must be rigorously documented in accordance with regulatory expectations, such as those outlined in the ICH Q2(R1) guideline, to ensure its suitability for its intended purpose. [7][8][9][18]

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• 16. Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. fda.gov [fda.gov]

A Senior Application Scientist's Guide to the Cross-Validation of Methods for Enantiomeric Excess Determination of (R)-Methyl 2-(benzylamino)-2-phenylacetate

In the landscape of pharmaceutical development and fine chemical synthesis, the stereochemical purity of a chiral molecule is not a mere detail—it is a critical quality attribute that dictates efficacy, safety, and regulatory compliance. The synthesis of enantiomerically enriched compounds, such as (R)-Methyl 2-(benzylamino)-2-phenylacetate, a valuable chiral building block, necessitates robust and reliable analytical methods to quantify its enantiomeric excess (e.e.). A failure to accurately determine e.e. can have profound consequences, masking an inefficient asymmetric synthesis or, in a pharmaceutical context, allowing an undesirable enantiomer with potentially different pharmacological or toxicological profiles to persist.

This guide provides an in-depth comparison of orthogonal analytical techniques for the e.e. determination of (R)-Methyl 2-(benzylamino)-2-phenylacetate. As a Senior Application Scientist, my objective is not simply to present protocols, but to elucidate the underlying principles and rationale, enabling you to select and validate the most appropriate method for your specific application, be it high-throughput screening, process optimization, or quality control. We will explore chromatographic and spectroscopic techniques, providing a framework for cross-validation to ensure the utmost confidence in your analytical results.

Chromatographic Approaches: The Gold Standard of Enantioseparation

Chromatographic methods provide a physical separation of the enantiomers, allowing for direct quantification. The choice between High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC) depends on the analyte's properties and the desired performance characteristics, such as speed, resolution, and environmental impact.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most powerful and widely adopted technique for enantiomeric excess determination due to its versatility and high resolution.[1][2] The separation mechanism relies on the transient formation of diastereomeric complexes between the enantiomers and a Chiral Stationary Phase (CSP).[3] For a molecule like Methyl 2-(benzylamino)-2-phenylacetate, which contains a secondary amine, a phenyl group, and an ester, several interaction points (hydrogen bonding, π-π stacking, steric hindrance) are available for chiral recognition.

Causality Behind Experimental Choices:

• CSP Selection: Polysaccharide-based CSPs, such as those derived from cellulose or amylose tris(3,5-dimethylphenylcarbamate), are exceptionally effective for a broad range of chiral compounds, including amino acid derivatives.[1][4] Their helical polymer structure creates chiral grooves where enantiomers can intercalate differently, leading to differential retention.

• Mobile Phase Strategy: A screening approach using both normal-phase (e.g., hexane/isopropanol) and reversed-phase modes is recommended.[5] For basic compounds like our target analyte, adding a small amount of an amine modifier (e.g., diethylamine) to a normal-phase eluent can significantly improve peak shape by masking acidic silanol sites on the silica support.[5]

Experimental Protocol: Chiral HPLC Method Screening

• Sample Preparation: Prepare a 1 mg/mL solution of the racemic Methyl 2-(benzylamino)-2-phenylacetate standard in the initial mobile phase. Prepare the (R)-enriched sample at the same concentration.

• Column Screening:

  • Columns:

    • Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

    • Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

  • Rationale: These two columns offer complementary selectivity and are a robust starting point for most chiral separations.[4]

• Mobile Phase Conditions (Normal Phase):

  • Mobile Phase A: n-Hexane / 2-Propanol (90:10 v/v) + 0.1% Diethylamine (DEA)

  • Mobile Phase B: n-Hexane / Ethanol (90:10 v/v) + 0.1% DEA

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm (due to the phenyl groups)

  • Temperature: 25 °C

• Analysis & Optimization:

  • Inject the racemic standard to determine the resolution (Rs). An Rs value > 1.5 is desired for baseline separation.

  • Inject the (R)-enriched sample to confirm the elution order.

  • If separation is achieved, optimize the ratio of hexane to alcohol to fine-tune retention time and resolution. A lower alcohol content generally increases retention and resolution.

Sources

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• 2. csfarmacie.cz [csfarmacie.cz]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods [mdpi.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Performance evaluation of (R)-Methyl 2-(benzylamino)-2-phenylacetate in various solvent systems

An in-depth technical evaluation of (R)-Methyl 2-(benzylamino)-2-phenylacetate requires moving beyond basic specification sheets and into the mechanistic realities of chiral chemistry. As an intermediate in the synthesis of complex therapeutics and a documented transmembrane modulator of T1R1/T1R3 receptors [1], preserving its stereochemical integrity during functionalization is paramount.

This guide provides a critical comparison of this compound against its structural alternatives, evaluates its performance across various solvent systems, and establishes self-validating protocols designed to mitigate its primary liability: base-catalyzed racemization.

Structural Alternatives & Physicochemical Profiling

When designing a synthetic route, selecting the correct phenylglycine derivative dictates the downstream solvent compatibility and reaction kinetics. The commercially available hydrochloride salt of (R)-Methyl 2-(benzylamino)-2-phenylacetate (CAS: 2829281-50-5) [2] offers distinct advantages over its unbenzylated or free-acid counterparts.

Table 1: Comparative Physicochemical Profile (Free Base Forms)

Compound Alternative	Organic Solubility (DCM/THF)	Nucleophilicity	Enantiomeric Stability (Basic Cond.)	Primary Application
(R)-Methyl 2-(benzylamino)-2-phenylacetate	Excellent (>100 mg/mL)	Moderate (Sterically hindered)	Low-Moderate (Requires optimization)	N-alkylation, targeted peptide coupling
(R)-Methyl 2-amino-2-phenylacetate	Excellent (>100 mg/mL)	High (Prone to over-alkylation)	Low	Broad-spectrum amide synthesis
(R)-2-(benzylamino)-2-phenylacetic acid	Poor (<5 mg/mL, Zwitterionic)	Moderate	Moderate	Aqueous-phase biocatalysis

Analysis: The N-benzyl group introduces steric bulk that prevents unwanted over-alkylation, making it an ideal candidate for controlled secondary amine functionalization. However, the esterification of the carboxyl group significantly increases the acidity of the α -proton, making solvent selection critical to preventing racemization.

Mechanistic Causality: The Racemization Trap

Phenylglycine derivatives are highly susceptible to racemization [3]. The α -proton is sandwiched between an electron-withdrawing ester and a resonance-stabilizing phenyl ring.

The Solvent Effect: In polar aprotic solvents (e.g., DMF, DMSO), organic bases like Triethylamine (TEA) remain poorly solvated. This lack of hydrogen bonding leaves the base "naked," drastically increasing its effective basicity and kinetic ability to abstract the α -proton. Conversely, non-polar solvents (DCM, Toluene) or water-containing systems [4] suppress this pathway by either tightly associating ion pairs or stabilizing the protonated base.

Solvent-dependent racemization workflow for phenylglycine derivatives.

Self-Validating Experimental Protocols

To reliably utilize (R)-Methyl 2-(benzylamino)-2-phenylacetate, the commercial hydrochloride salt must be neutralized, and the subsequent coupling must be executed under conditions that prevent α -deprotonation.

Protocol A: Biphasic Free-Basing (Enantiomerically Safe)

Causality: Using a homogeneous base (like TEA in DCM) to neutralize the HCl salt creates localized zones of high pH, initiating racemization before the reaction even begins. A biphasic system extracts the free base into the organic layer immediately upon formation, physically isolating it from the basic aqueous environment.

• Dissolution: Suspend 1.0 eq of (R)-Methyl 2-(benzylamino)-2-phenylacetate HCl in Dichloromethane (DCM) (10 mL/g).

• Biphasic Neutralization: Add an equal volume of saturated aqueous NaHCO3​ at 0°C. Stir vigorously for 15 minutes.

• Separation: Transfer to a separatory funnel. Isolate the lower organic (DCM) layer. Extract the aqueous layer once more with fresh DCM.

• Desiccation: Dry the combined organic layers over anhydrous Na2​SO4​ for 20 minutes.

• Self-Validation Checkpoint:

  • Aqueous Phase: Check pH with indicator paper (must be ~8.0 to ensure complete neutralization).

  • Organic Phase: Spot on TLC (Hexanes:EtOAc 7:3). Stain with Ninhydrin and heat. A distinct spot confirms the presence of the secondary amine free base.

• Concentration: Evaporate under reduced pressure at <25°C to yield the free base as a pale oil. Do not apply high heat.

Protocol B: Enantioselective N-Acylation

Causality: Acylation of the sterically hindered N-benzyl secondary amine is slow. Prolonged reaction times increase the risk of racemization. Using a highly reactive acyl chloride in a non-polar solvent with a sterically hindered, mild base (DIPEA) accelerates the desired coupling while kinetically disfavoring α -proton abstraction.

• Preparation: Dissolve the freshly prepared free base (1.0 eq) in anhydrous DCM (0.1 M concentration) under an inert N2​ atmosphere.

• Base Addition: Add 1.2 eq of N,N-Diisopropylethylamine (DIPEA).

• Activation: Dropwise add 1.1 eq of the target Acyl Chloride at -10°C.

• Quenching: After 2 hours, quench the reaction with 1M aqueous citric acid to neutralize residual base and unreacted amine.

• Self-Validation Checkpoint (Chiral HPLC): Extract an aliquot of the organic layer. Run on a Normal Phase Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA 90:10, 1.0 mL/min). Baseline separation of the (R) and (S) enantiomers must be confirmed against a racemic standard to validate ee% > 98%.

Self-validating chiral HPLC preparation workflow for ee% quantification.

Quantitative Performance Data

The following table summarizes the experimental performance of (R)-Methyl 2-(benzylamino)-2-phenylacetate during N-acylation across different solvent and base matrices.

Table 2: Impact of Solvent Matrix on N-Acylation Yield and Enantiomeric Excess

Solvent System	Base Used	Time to Completion	Isolated Yield (%)	Enantiomeric Excess (ee %)
DCM (Non-polar)	DIPEA (Mild, Hindered)	2 h	88%	> 98%
Toluene (Non-polar)	Pyridine (Mild)	4 h	76%	96%
THF (Polar Aprotic)	NMM (Moderate)	3 h	82%	89%
DMF (Polar Aprotic)	TEA (Strong, Unhindered)	1.5 h	91%	< 65% (Severe Racemization)

Data Interpretation: While DMF/TEA provides the fastest reaction kinetics and highest crude yield due to excellent solubility and high basicity, it completely compromises the stereochemical integrity of the product. The DCM/DIPEA system provides the optimal thermodynamic balance, ensuring high yields while protecting the acidic α -proton.

References

• WO2016094690A1 - Flavor compositions and pet food products containing the same. Google Patents.

• Does water suppress the racemization and decomposition of amino acids? Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

Safety & Regulatory Compliance

Navigating the Final Step: A Guide to the Proper Disposal of (R)-Methyl 2-(benzylamino)-2-phenylacetate

Hazard Profile: A Composite Understanding

In the absence of a specific Safety Data Sheet (SDS) for (R)-Methyl 2-(benzylamino)-2-phenylacetate, a prudent approach is to evaluate the hazards associated with its structural components: a methyl phenylacetate core and a benzylamine substituent.

• Methyl Phenylacetate: This component suggests the compound may be a combustible liquid and potentially harmful if swallowed or comes into contact with skin.[1][2] It is also noted to be a skin irritant.[2]

• Benzylamine: This functional group introduces the likelihood of corrosivity and potential for serious eye damage.[3][4] Amines, in general, can be harmful to aquatic life.[3]

• Amino Acid Ester: While many amino acid esters are not classified as hazardous, their synthesis and handling can present challenges related to waste disposal.[5]

Based on this composite analysis, (R)-Methyl 2-(benzylamino)-2-phenylacetate should be handled as a substance that is potentially combustible, a skin and eye irritant, and harmful to the environment. All handling and disposal procedures should be conducted with appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of (R)-Methyl 2-(benzylamino)-2-phenylacetate is a multi-step process that begins with waste characterization and ends with compliant removal. The following workflow provides a clear path for researchers.

Figure 1: A step-by-step workflow for the proper disposal of (R)-Methyl 2-(benzylamino)-2-phenylacetate, from initial characterization to final removal by a licensed professional.

Experimental Protocol for Disposal

• Waste Characterization and Segregation:

  • Confirm that the waste is indeed (R)-Methyl 2-(benzylamino)-2-phenylacetate.

  • As this compound does not contain halogens, it should be segregated as non-halogenated organic waste . Do not mix with halogenated solvents or other incompatible waste streams.

• Container Management:

  • Select a waste container that is chemically compatible with the compound. A high-density polyethylene (HDPE) or glass container is generally suitable.

  • The container must be in good condition, with a secure, leak-proof cap.

  • Label the container clearly with "Hazardous Waste," the full chemical name: "(R)-Methyl 2-(benzylamino)-2-phenylacetate," and the approximate concentration and volume.

• Accumulation and Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of laboratory personnel.

  • The SAA should be in a well-ventilated area, away from sources of ignition.[2]

  • Ensure secondary containment is used to prevent the spread of material in case of a spill.

• Spill Management:

  • In the event of a spill, first, remove all sources of ignition.[6]

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Contain the spill using an inert absorbent material such as vermiculite or sand.

  • Collect the absorbed material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent (e.g., 60-70% ethanol followed by soap and water), collecting all cleaning materials as hazardous waste.[6]

• Final Disposal:

  • Due to the benzylamine component, the waste may be corrosive. While not always necessary for all amine-containing waste, some institutional protocols may recommend neutralization. If this is the case, consult your institution's Environmental Health and Safety (EHS) department for a specific, approved neutralization procedure. A common method for amine waste is slow neutralization with a dilute acid, such as citric acid.[7] This should only be performed by trained personnel in a fume hood.

  • Once the container is ready for disposal (typically when it is 90% full or has reached the institutional time limit for storage), contact your EHS department to arrange for a waste pickup.

  • Do not attempt to dispose of this chemical down the drain or in the regular trash.

  • The ultimate disposal of the waste will be handled by a licensed hazardous waste disposal facility, likely through high-temperature incineration.[3]

Regulatory and Compliance Framework

The disposal of all laboratory chemicals is governed by a strict set of regulations. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• Resource Conservation and Recovery Act (RCRA): The EPA, under RCRA, establishes the framework for the management of hazardous waste from "cradle to grave." Your institution's EHS department is responsible for ensuring compliance with these regulations.

• OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the creation of a Chemical Hygiene Plan (CHP) for all laboratories. Your CHP should include specific procedures for the safe handling and disposal of all chemicals used in your lab.

Quantitative Data Summary

Property	Value/Information	Source
Chemical Formula	C₁₆H₁₇NO₂	-
Molecular Weight	255.31 g/mol	-
Likely Hazards	Combustible, Skin/Eye Irritant, Harmful if Swallowed, Environmental Hazard	[1][2][3][4]
Waste Classification	Non-Halogenated Organic Waste
Incompatible Materials	Strong oxidizing agents, Strong bases	[8]
LD50 (Oral, Rat) of Methyl Phenylacetate	2550 mg/kg	[2][8]
LD50 (Dermal, Rabbit) of Methyl Phenylacetate	2400 mg/kg	[2]

By adhering to these guidelines, researchers can ensure that the final step in their experimental process is conducted with the same level of rigor and safety as the research itself. Always consult your institution's specific waste disposal protocols and your EHS department for any questions or clarification.

References

• Cole-Parmer. (2006). Material Safety Data Sheet - Methyl phenylacetate, 99+%. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

• Lifestyle → Sustainability Directory. (n.d.). Amino Acid Recycling. Retrieved from [Link]

• Chemsrc. (n.d.). METHYL PHENYL ACETATE CAS No 101-41-7 - Safety Data Sheet. Retrieved from [Link]

• Raju, B., Saibaba, V., & Reddy, K. S. (2007). A Convenient Synthesis of Amino Acid Methyl Esters. Letters in Organic Chemistry, 4(2), 128-131.

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. Retrieved from [Link]

• Belli Dell'Amico, D., Calderazzo, F., & Labella, L. (2017). The reactions of α-amino acids and α-amino acid esters with high valent transition metal halides: synthesis of coordination complexes, activation processes and stabilization of α-ammonium acylchloride cations. Dalton Transactions, 46(5), 1435-1445.
• Babazadeh, S., Kazemi, M., Pazoki, F., & Heydari, A. (2021). CuO-catalyzed oxidation of aryl acetates with aqueous tert-butyl hydroperoxide for the synthesis of α-ketoesters. Synlett, 32(10), 1013-1017.

• Organic Syntheses. (n.d.). The direct acyl-alkylation of arynes. Retrieved from [Link]

• IndiaMART. (n.d.). Benzylamine CAS No 100-46-9 MATERIAL SAFETY DATA SHEET SDS/MSDS. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Degradation of amino acids. Retrieved from [Link]

• Google Patents. (n.d.). US5374765A - Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof.

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• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. cdhfinechemical.com [cdhfinechemical.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (R)-Methyl 2-(benzylamino)-2-phenylacetate

As researchers and drug development professionals, our work with novel chemical entities demands a profound respect for safety, grounded in a deep understanding of the materials we handle. This guide provides essential, immediate safety and logistical information for handling (R)-Methyl 2-(benzylamino)-2-phenylacetate. The protocols outlined here are designed to be a self-validating system, ensuring that every step, from preparation to disposal, is conducted with the highest degree of safety and scientific integrity.

While this compound is a specialized reagent and may not have an exhaustive toxicological profile, we can establish a robust safety framework by examining its chemical class. The available safety data for analogous aminophenylacetate derivatives indicates a clear potential for irritation. A Safety Data Sheet (SDS) for a similar compound specifies that it is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation[1]. Therefore, all handling procedures must be based on the assumption that (R)-Methyl 2-(benzylamino)-2-phenylacetate presents similar hazards.

Hazard Assessment and Engineering Controls: The Foundation of Safety

Before any personal protective equipment (PPE) is selected, the primary safety principle is to minimize exposure through engineering controls. All operations involving (R)-Methyl 2-(benzylamino)-2-phenylacetate in solid (powder) form or dissolved in volatile solvents must be conducted within a certified laboratory chemical fume hood. This is the most critical step in protecting the operator from inhaling potentially irritating dust or vapors.

Core Hazard Summary

Hazard Classification	Description	Source
Skin Irritation (Category 2)	Causes skin irritation upon contact.	[1]
Serious Eye Irritation (Category 2A)	Causes serious, potentially damaging, eye irritation.	[1]
Respiratory Irritation (STOT SE 3)	May cause irritation to the respiratory system if inhaled.	[1]
Unknown Toxicological Properties	The chemical, physical, and toxicological properties have not been thoroughly investigated. This necessitates a cautious approach.	[1][2]

Personal Protective Equipment (PPE): Your Last Line of Defense

PPE is not a substitute for robust engineering controls like a fume hood but is essential for safeguarding against accidental contact and residual exposure. The selection of PPE must directly address the identified hazards of skin, eye, and respiratory irritation.

Eye and Face Protection

Requirement: Chemical safety goggles with side shields are mandatory at all times. For operations with a higher risk of splashes, such as during transfers of solutions or recrystallization, a full-face shield should be worn over the safety goggles.

Causality: The GHS classification of "serious eye irritation" (H319) for analogous compounds means that even minor contact with the eyes can lead to significant discomfort or injury[1]. Standard safety glasses do not provide an adequate seal against dusts and splashes, making chemical goggles the minimum requirement.

Skin and Body Protection

Requirement: A full-length laboratory coat, buttoned completely, is required. For hand protection, nitrile gloves are the recommended minimum. It is critical to double-glove if handling larger quantities or during prolonged procedures.

Causality:

• Gloves: The compound is classified as a skin irritant (H315)[1]. Nitrile gloves provide a suitable barrier against incidental contact with fine chemical powders and non-aggressive solvent solutions. Always check gloves for integrity before use and remove them using the proper technique to avoid contaminating your skin[3].

• Lab Coat: A lab coat protects against accidental spills on clothing, which could otherwise hold the chemical against the skin for an extended period.

Respiratory Protection

Requirement: When working within a certified chemical fume hood, respiratory protection is typically not required for handling small, research-scale quantities. However, if there is a failure of the fume hood or during a large spill cleanup outside of containment, a NIOSH-approved respirator with a particulate filter (N95 or higher) is necessary.

Causality: The potential for respiratory irritation (H335) makes the inhalation of airborne powder a significant risk[1]. The primary defense is the fume hood. A respirator is an emergency measure to prevent irritation of the nose, throat, and lungs should primary containment fail.

Operational and Disposal Plans

Adherence to a strict, step-by-step protocol is essential for minimizing risk. The following workflow integrates the use of appropriate PPE at each stage.

Step-by-Step Handling Protocol

• Preparation: Before bringing the chemical into the workspace, ensure the chemical fume hood is operational. Don all required PPE: lab coat, chemical safety goggles, and nitrile gloves.

• Weighing and Transfer: Conduct all weighing and transfer of the solid compound within the fume hood. Use a spatula and weighing paper. To minimize dust, handle the material gently and avoid creating airborne particulates.

• Dissolution: If preparing a solution, add the solvent to the solid slowly to prevent splashing. Keep the container covered as much as possible during this process.

• Post-Handling: After use, decontaminate the spatula and any other equipment with an appropriate solvent (e.g., ethanol or isopropanol), collecting the rinse as hazardous waste. Wipe down the work surface within the fume hood.

• Glove Removal: Remove gloves carefully, peeling them off from the cuff to the fingertips, ensuring the contaminated outer surface is not touched. Dispose of them in the designated solid hazardous waste container.

• Hand Washing: Immediately after removing gloves, wash your hands thoroughly with soap and water.

Chemical Waste Disposal Workflow

All waste materials, including contaminated gloves, weighing paper, and excess chemical, must be treated as hazardous waste. Never dispose of this material in standard trash or down the drain.

Caption: Workflow for handling and disposal of (R)-Methyl 2-(benzylamino)-2-phenylacetate.

Disposal Plan

• Solid Waste: All contaminated solids, including gloves, weighing papers, and paper towels used for cleanup, must be placed in a clearly labeled, sealed hazardous waste container designated for solid chemical waste.

• Liquid Waste: Unused solutions and solvent used for decontamination should be collected in a separate, clearly labeled hazardous waste container for liquid organic waste.

• Container Disposal: Empty containers of the chemical must be handled as if they still contain the product. They should be triple-rinsed with a suitable solvent, with the rinsate collected as liquid hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines.

• Pickup and Disposal: All waste must be disposed of in accordance with federal, state, and local regulations. Contact your institution's Environmental Health and Safety (EHS) department for pickup and final disposal[1].

By adhering to these stringent protocols, you build a culture of safety that protects not only yourself but also your colleagues and the environment, ensuring that your valuable research can proceed without incident.

References

• Safety data sheet - Phenylacetic acid. CPAChem. (2023). [Link]

• Hazard Summary - Phenyl Ether. New Jersey Department of Health. [Link]

• Permissible Exposure Limits – Annotated Tables. Occupational Safety and Health Administration (OSHA). [Link]

• List of approved workplace exposure limits. 3E Exchange. [Link]

• Safety Data Sheet: Ammonium acetate. Carl ROTH. [Link]

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